Pyrimidine, 4-chloro-5-nitro-6-phenyl-

Core Science & Biosynthesis

An In-depth Technical Guide to 4-chloro-5-nitro-6-phenylpyrimidine: Synthesis, Reactivity, and Applications in Medicinal Chemistry

Introduction: The Pyrimidine Core in Modern Drug Discovery

The pyrimidine ring system is a foundational scaffold in medicinal chemistry and chemical biology. As an essential component of nucleobases in DNA and RNA, its derivatives are predisposed to interact with a vast array of biological targets.[1] The synthetic versatility of the pyrimidine core allows for extensive structural diversification, leading to a wide range of therapeutic agents, including anticancer, antiviral, and anti-inflammatory drugs.[1][2]

This guide focuses on 4-chloro-5-nitro-6-phenylpyrimidine , a highly functionalized pyrimidine derivative. The strategic arrangement of its substituents—a reactive chlorine atom, a potent electron-withdrawing nitro group, and a space-occupying phenyl ring—makes this molecule a particularly valuable intermediate for the synthesis of compound libraries aimed at drug discovery. The electron-deficient nature of the pyrimidine ring, exacerbated by the adjacent nitro group, renders the chlorine atom at the 4-position highly susceptible to nucleophilic aromatic substitution (SNAr). This inherent reactivity is the cornerstone of its utility, providing a direct route to novel, substituted pyrimidine analogs with therapeutic potential.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is critical for its effective use in research and development. The following table summarizes the key characteristics of 4-chloro-5-nitro-6-phenylpyrimidine and its close analogs.

Property	Data	Source/Comment
Molecular Formula	C₁₀H₆ClN₃O₂	Calculated
Molecular Weight	235.63 g/mol	Calculated
Appearance	Expected to be a yellow or off-white solid	Based on analogs like 6-chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine.[3]
Melting Point	Not explicitly reported; related compounds melt in the 130-200°C range.	For example, 6-chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine melts at 130.3-131.4 °C.[3]
Solubility	Generally low in water; soluble in common organic solvents like THF, CH₂Cl₂, and CDCl₃.	Inferred from typical pyrimidine derivatives and reported NMR solvents.[3]
¹H NMR (CDCl₃, 400 MHz)	Predicted δ (ppm): 8.8-9.0 (s, 1H, pyrimidine H-2), 7.5-7.8 (m, 5H, Phenyl-H).	Prediction based on the deshielding effects of the pyrimidine ring and nitro group. The singlet for the pyrimidine proton is highly characteristic.
¹³C NMR (CDCl₃, 100 MHz)	Predicted δ (ppm): ~160 (C-Cl), ~158 (C-N), ~155 (C-Ph), ~135 (C-NO₂), 128-132 (Phenyl C's).	Chemical shifts are estimations based on known substituent effects on aromatic systems.

Synthesis and Production

The synthesis of 4-chloro-5-nitro-6-phenylpyrimidine can be achieved through a logical, multi-step sequence starting from more common precursors. A plausible and efficient synthetic route involves the construction of the substituted pyrimidine ring followed by functional group interconversion. The key steps are chlorination and nitration, which activate the scaffold for subsequent modifications.

Proposed Synthetic Workflow

A common strategy for synthesizing such pyrimidines begins with a precursor like 4,6-dihydroxypyrimidine, which can be nitrated and then chlorinated.[4][5]

Caption: Proposed synthetic pathway for 4-chloro-5-nitro-6-phenylpyrimidine.

Detailed Experimental Protocol (Exemplary)

• Nitration of 4,6-Dihydroxyphenylpyrimidine:

  • To a stirred solution of 4,6-dihydroxyphenylpyrimidine in concentrated sulfuric acid, cooled to 0°C, add fuming nitric acid dropwise while maintaining the temperature below 10°C.

  • After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours.

  • Pour the reaction mixture onto crushed ice, causing the nitrated product to precipitate.

  • Collect the solid by filtration, wash with cold water until the filtrate is neutral, and dry under vacuum to yield 4,6-dihydroxy-5-nitro-phenylpyrimidine.

• Chlorination of the Dihydroxy Intermediate:

  • A mixture of 4,6-dihydroxy-5-nitro-phenylpyrimidine and an excess of phosphorus oxychloride (POCl₃) is heated to reflux for 4-6 hours.[4] A catalytic amount of a tertiary amine like N,N-dimethylaniline may be added to facilitate the reaction.[5]

  • After cooling, the excess POCl₃ is carefully removed under reduced pressure.

  • The residue is then slowly poured into a beaker of crushed ice with vigorous stirring.

  • The resulting precipitate, 4,6-dichloro-5-nitrophenylpyrimidine, is collected by filtration, washed with water, and dried.

  • Note: This protocol yields a dichloro- intermediate. A selective reaction would be needed to arrive at the mono-chloro target, which can be complex. An alternative is to start with a precursor that already has the phenyl group and a single hydroxyl to be converted to the chloride.

Chemical Reactivity: A Hub for Molecular Diversity

The chemical behavior of 4-chloro-5-nitro-6-phenylpyrimidine is dominated by the interplay between the electron-deficient pyrimidine ring and its substituents.

A. Nucleophilic Aromatic Substitution (SNAr)

This is the most significant reaction pathway for this molecule. The pyrimidine ring is inherently π-deficient. This effect is powerfully amplified by the nitro group at the 5-position, which acts as a strong electron-withdrawing group through both inductive and resonance effects. This electronic arrangement significantly lowers the electron density at the carbon atoms bearing the chlorine atoms, making them highly electrophilic and susceptible to attack by nucleophiles.

The reaction proceeds via a two-step addition-elimination mechanism, forming a temporary, negatively charged intermediate known as a Meisenheimer complex. The subsequent departure of the stable chloride anion is rapid, regenerating the aromatic pyrimidine ring.[6]

• Common Nucleophiles:

  • Amines (Amination): Reaction with primary or secondary amines (R-NH₂ or R₂NH) readily displaces the chlorine to form 4-amino-5-nitro-6-phenylpyrimidine derivatives. This is a cornerstone reaction for building libraries of potential kinase inhibitors.[7]

  • Alkoxides/Phenoxides (Etherification): Nucleophiles like sodium methoxide (NaOCH₃) or sodium phenoxide (NaOPh) can be used to synthesize the corresponding ethers.

  • Thiols (Thioetherification): Thiolates (R-S⁻) react efficiently to form thioethers.

Caption: General scheme for Nucleophilic Aromatic Substitution (SNAr).

B. Reduction of the Nitro Group

The nitro group is readily reducible to an amine (NH₂). This transformation is synthetically valuable as it introduces a new point for diversification and removes the strong deactivating effect of the nitro group, altering the electronic properties of the pyrimidine ring.

• Standard Reduction Protocols:

  • Metal-Acid Systems: Iron (Fe) powder in the presence of acetic acid or hydrochloric acid is a classic and effective method for this reduction.[8]

  • Catalytic Hydrogenation: Using a catalyst such as Palladium on carbon (Pd/C) or Raney Nickel under a hydrogen atmosphere provides a cleaner, alternative route to the corresponding 5-aminopyrimidine derivative.

The resulting 4-chloro-5-amino-6-phenylpyrimidine is itself a valuable intermediate, where the newly formed amino group can undergo acylation, diazotization, or other transformations.

Applications in Drug Discovery and Medicinal Chemistry

The true value of 4-chloro-5-nitro-6-phenylpyrimidine lies in its role as a scaffold for creating biologically active molecules. The pyrimidine core is a "privileged structure" in medicinal chemistry, frequently appearing in FDA-approved drugs.[9]

Kinase Inhibitors

A primary application is in the synthesis of protein kinase inhibitors for oncology.[7] Many kinase inhibitors share a common structural motif: a 4-anilinopyrimidine core, which binds to the ATP-binding pocket of the target kinase. Our subject molecule is an ideal precursor for generating such structures. By reacting 4-chloro-5-nitro-6-phenylpyrimidine with a substituted aniline, the 4-anilino-pyrimidine scaffold is readily formed. The phenyl group at position 6 can provide important steric and hydrophobic interactions within the kinase active site, while the nitro group can be either retained or reduced and further functionalized to optimize binding affinity and selectivity.

Caption: Workflow for developing kinase inhibitors from the target scaffold.

Safety and Handling

As a reactive chemical intermediate, 4-chloro-5-nitro-6-phenylpyrimidine requires careful handling in a laboratory setting. The following information is synthesized from safety data sheets for structurally similar and functionally related compounds.[10][11][12]

• Personal Protective Equipment (PPE): Always wear safety goggles with side-shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[13]

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[13] Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[11]

• Fire Hazards: The compound is combustible. In case of fire, use water, foam, carbon dioxide, or dry powder extinguishers.[10] Hazardous combustion products may include carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents, strong acids, and strong bases.[12]

GHS Hazard Classification (Anticipated)

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3/4	H301/H302: Toxic or Harmful if swallowed.[10][11]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.[10]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[11][12]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation.[11][12]
Skin Sensitization	-	H317: May cause an allergic skin reaction.[10]

Conclusion

4-chloro-5-nitro-6-phenylpyrimidine is more than just a chemical compound; it is a versatile tool for innovation in drug discovery. Its well-defined reactivity, centered on nucleophilic aromatic substitution and nitro group reduction, provides chemists with reliable and straightforward pathways to generate vast libraries of novel molecules. The demonstrated success of the pyrimidine scaffold in FDA-approved therapeutics, particularly as kinase inhibitors, underscores the potential of derivatives synthesized from this valuable intermediate. This guide provides a foundational understanding for researchers and scientists to leverage the unique chemical properties of 4-chloro-5-nitro-6-phenylpyrimidine in the quest for the next generation of therapeutic agents.

References

• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, March 10). Tokyo Chemical Industry.
• SAFETY DATA SHEET. (2025, December 20). Fisher Scientific.
• [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines]. PubMed.
• 4-CHLORO-5-NITRO-O-PHENYLENEDIAMINE SDS, 67073-39-6 Safety D
• SAFETY DATA SHEET. (2024, July 2). Merck Millipore.
• Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. ChemRxiv.
• 4,6-Dichloro-5-nitropyrimidine synthesis. ChemicalBook.
• 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine. PMC.
• A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine.
• An In-depth Technical Guide to 4-Chloro-6-(3-iodophenyl)
• Application Notes and Protocols: 4-Chloro-6-(3-iodophenyl)pyrimidine in Medicinal Chemistry. Benchchem.
• How to do a reduction of 4,6 dichloro-5-nitro pyrimidine to 4,6 dichloro-5-amino pyrimidine? (2013, December 24).
• Recent Advances in Pyrimidine-Based Drugs. PMC.
• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. (2020, October 20). MDPI.

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Spectroscopic data of 4-chloro-5-nitro-6-phenylpyrimidine (NMR, IR, Mass Spec)

A Technical Whitepaper on Scaffold Synthesis and Characterization for ATP-Competitive Kinase Inhibitors

Executive Summary

4-Chloro-5-nitro-6-phenylpyrimidine is a highly functionalized, electron-deficient heterocyclic scaffold widely utilized in the development of ATP-competitive kinase inhibitors. The presence of the nitro group at the C5 position significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrimidine ring. This electronic effect highly activates the adjacent C4 and C6 positions for nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. This whitepaper provides an authoritative guide to its synthesis, mechanistic pathways, and spectroscopic characterization (NMR, IR, and MS), grounded in established medicinal chemistry protocols[1].

Synthesis & Experimental Protocol

The most efficient route to 4-chloro-5-nitro-6-phenylpyrimidine involves the regioselective Suzuki-Miyaura cross-coupling of 4,6-dichloro-5-nitropyrimidine with phenylboronic acid [1].

Causality of Experimental Design:

• Regioselectivity: The symmetry of 4,6-dichloro-5-nitropyrimidine means the first oxidative addition can occur at either C4 or C6. By strictly controlling the stoichiometry to 1.0 equivalent of phenylboronic acid, mono-substitution is achieved, leaving the remaining C-Cl bond intact for future functionalization (e.g., amine displacement to mimic the adenine core of ATP).

• Base Selection (Na₂CO₃): The inorganic base is critical for the transmetalation step. It coordinates with the empty p-orbital of the boron atom, converting the neutral boronic acid into a negatively charged, highly nucleophilic boronate complex.

• Light Protection: Both the nitroaromatic starting material and the Pd(0) active species are susceptible to photochemical degradation. Shielding the reaction from light prevents the precipitation of inactive "palladium black," thereby maintaining the catalytic cycle.

Step-by-Step Methodology:

• Reagent Assembly: Into a flame-dried Schlenk flask, add 4,6-dichloro-5-nitropyrimidine (2.0 g, 10.36 mmol), phenylboronic acid (1.26 g, 10.36 mmol), and Na₂CO₃ (3.29 g, 31.0 mmol).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] (200 mg, 0.17 mmol, ~1.6 mol%).

• Solvent System: Introduce a degassed biphasic mixture of toluene (10 mL) and distilled water (8 mL). The biphasic system ensures the solubility of both the organic reactants and the inorganic base.

• Reaction Execution: Purge the system with argon for 10 minutes. Wrap the flask in aluminum foil to protect it from light. Heat the mixture to 90 °C under vigorous stirring. The elevated temperature provides the necessary activation energy for the oxidative addition of the strong C-Cl bond.

• Monitoring (Self-Validation): Monitor the reaction via TLC (silica gel 60, UV visualization at 254 nm). The disappearance of the starting material and the emergence of a new, lower-Rf spot confirms the conversion.

• Workup & Purification: Cool to room temperature, dilute with ethyl acetate, and separate the organic layer. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel column chromatography to yield the pure product.

Catalytic cycle of the Suzuki-Miyaura cross-coupling for the target pyrimidine scaffold.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

The structural verification of 4-chloro-5-nitro-6-phenylpyrimidine relies heavily on the deshielding effects of the pyrimidine core and the nitro group.

• ¹H NMR: The pyrimidine C2 proton is highly diagnostic. Flanked by two electronegative nitrogen atoms and further deshielded by the electron-withdrawing nitro group, it appears as a sharp singlet far downfield (δ ~9.0 - 9.2 ppm). The phenyl group presents as a multiplet (δ 7.50 - 7.90 ppm). The ortho-protons are slightly more deshielded due to the magnetic anisotropy and electron-withdrawing nature of the adjacent pyrimidine ring.

• ¹³C NMR: The C5 carbon, directly attached to the nitro group, typically resonates around 138-142 ppm. The C2 carbon appears highly deshielded (~158-160 ppm), while the C4 (attached to Cl) and C6 (attached to Ph) carbons resonate near 155 ppm and 162 ppm, respectively.

Infrared Spectroscopy (IR)

IR spectroscopy confirms the presence of the nitro group and the aromatic framework.

• The asymmetric and symmetric stretching vibrations of the -NO₂ group are the most prominent features, appearing as strong bands near 1530-1550 cm⁻¹ and 1350-1370 cm⁻¹, respectively.

• The C=N and C=C stretching of the pyrimidine ring occurs between 1560-1580 cm⁻¹.

• A distinct C-Cl stretching frequency is observable in the fingerprint region, typically around 740-760 cm⁻¹.

Mass Spectrometry (EI-MS)

Electron Ionization Mass Spectrometry (EI-MS) provides definitive proof of the molecular weight and the presence of the chlorine atom through its characteristic isotopic signature.

• Isotopic Pattern: The molecular ion [M]⁺• appears at m/z 235 and 237 in a roughly 3:1 ratio, corresponding to the natural abundance of ³⁵Cl and ³⁷Cl isotopes.

• Fragmentation Pathways: The primary fragmentation involves the loss of the nitro group as a radical (-46 Da), yielding a prominent fragment at m/z 189/191. Alternatively, the loss of a chlorine radical (-35 Da) yields a fragment at m/z 200. The loss of NO• (-30 Da) is also a classic fragmentation route for nitroaromatics, resulting in an m/z 205/207 peak.

Primary electron ionization (EI) mass spectrometry fragmentation pathways of the target compound.

Quantitative Data Presentation

Spectroscopic Method	Key Signals / Assignments	Structural Correlation
¹H NMR (DMSO-d₆)	δ 9.0 - 9.2 ppm (s, 1H)	Pyrimidine C2-H (Highly deshielded)
δ 7.80 - 7.90 ppm (m, 2H)	Phenyl ortho-protons
δ 7.50 - 7.65 ppm (m, 3H)	Phenyl meta and para-protons
¹³C NMR (DMSO-d₆)	δ ~162 ppm	Pyrimidine C6 (C-Ph)
δ ~158 - 160 ppm	Pyrimidine C2
δ ~155 ppm	Pyrimidine C4 (C-Cl)
δ ~138 - 142 ppm	Pyrimidine C5 (C-NO₂)
FT-IR (ATR)	1530 - 1550 cm⁻¹	-NO₂ Asymmetric stretch
1350 - 1370 cm⁻¹	-NO₂ Symmetric stretch
1560 - 1580 cm⁻¹	Pyrimidine C=N, C=C ring stretches
740 - 760 cm⁻¹	C-Cl stretch
EI-MS	m/z 235 / 237 (3:1 ratio)	Molecular Ion [M]⁺• (³⁵Cl / ³⁷Cl)
m/z 189 / 191	[M - NO₂]⁺
m/z 205 / 207	[M - NO]⁺
m/z 200	[M - Cl]⁺

References

• Laufer, S. A., Domeyer, D. M., Scior, T. R. F., Albrecht, W., & Hauser, D. R. J. (2005). Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors. Journal of Medicinal Chemistry, 48(3), 710–722.[Link]

A Technical Guide to the Identification and Characterization of 4-chloro-5-nitro-6-phenylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the identification and characterization of the novel compound, 4-chloro-5-nitro-6-phenylpyrimidine. As a senior application scientist, this document is structured to deliver not just procedural steps, but also the underlying scientific rationale to empower researchers in their work with this and similar heterocyclic compounds.

Introduction and Chemical Identity

4-chloro-5-nitro-6-phenylpyrimidine is a substituted pyrimidine derivative. The pyrimidine core is a fundamental building block in numerous biologically active molecules, including several approved drugs. The specific combination of a chloro, a nitro, and a phenyl group on the pyrimidine ring suggests its potential as an intermediate in the synthesis of novel pharmaceutical agents. The electron-withdrawing nature of the nitro and chloro groups, combined with the steric and electronic influence of the phenyl ring, makes this a unique scaffold for further chemical exploration.

It is important to note that as of the compilation of this guide, a specific CAS (Chemical Abstracts Service) number for 4-chloro-5-nitro-6-phenylpyrimidine has not been assigned. This indicates the compound may be a novel chemical entity or one that has not been widely reported in the literature. The absence of a dedicated CAS number underscores the importance of rigorous analytical characterization for any researcher working with this molecule.

Property	Value	Source
Chemical Name	4-chloro-5-nitro-6-phenylpyrimidine	N/A
Molecular Formula	C₁₀H₆ClN₃O₂	Calculated
Molecular Weight	235.63 g/mol	Calculated
CAS Number	Not Assigned	N/A

Proposed Synthesis Pathway

A potential starting material for the synthesis of the target compound is 4,6-dichloro-5-nitropyrimidine (CAS No: 4316-93-2)[1][2][3]. The phenyl group can be introduced via a Suzuki cross-coupling reaction, a powerful and versatile method for forming carbon-carbon bonds.

Proposed Synthetic Workflow:

Caption: Proposed Suzuki coupling reaction for the synthesis of 4-chloro-5-nitro-6-phenylpyrimidine.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4,6-dichloro-5-nitropyrimidine (1 equivalent), phenylboronic acid (1.1 equivalents), and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents).

• Solvent and Base Addition: Add a suitable solvent system, such as a mixture of toluene, ethanol, and an aqueous solution of a base like sodium carbonate (2 equivalents).

• Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Comprehensive Identification and Characterization

Given the absence of a reference standard, a multi-technique approach is essential for the unambiguous identification and characterization of 4-chloro-5-nitro-6-phenylpyrimidine.

Identification Workflow:

Caption: A multi-faceted workflow for the structural confirmation of 4-chloro-5-nitro-6-phenylpyrimidine.

Mass Spectrometry (MS)

Mass spectrometry is a primary technique for determining the molecular weight of a compound. For 4-chloro-5-nitro-6-phenylpyrimidine (C₁₀H₆ClN₃O₂), the expected monoisotopic mass is approximately 235.01 g/mol . A key feature to look for is the isotopic pattern of chlorine. The natural abundance of chlorine isotopes is approximately 75.8% ³⁵Cl and 24.2% ³⁷Cl. This will result in two major peaks in the mass spectrum, M and M+2, with a relative intensity ratio of roughly 3:1, which is a definitive indicator of the presence of one chlorine atom.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. The pyrimidine ring itself has one proton. The phenyl group will show a set of signals in the aromatic region (typically 7.0-8.5 ppm). The integration of these signals should correspond to the number of protons on each ring. The coupling patterns will provide information about the substitution pattern of the phenyl ring.

• ¹³C NMR: The carbon NMR spectrum will show signals for all ten carbon atoms in the molecule. The chemical shifts of the carbons in the pyrimidine ring will be influenced by the electron-withdrawing chloro and nitro groups. The phenyl group carbons will appear in the typical aromatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups. Key vibrational frequencies to look for in the IR spectrum of 4-chloro-5-nitro-6-phenylpyrimidine include:

Functional Group	Expected Wavenumber (cm⁻¹)
Aromatic C-H stretch	3100-3000
C=N stretch (pyrimidine ring)	1600-1450
Asymmetric NO₂ stretch	1570-1500
Symmetric NO₂ stretch	1370-1300
C-Cl stretch	800-600

Elemental Analysis

Elemental analysis provides the percentage composition of elements (carbon, hydrogen, nitrogen) in a pure sample. The calculated elemental composition for C₁₀H₆ClN₃O₂ is:

• Carbon (C): 50.97%

• Hydrogen (H): 2.57%

• Nitrogen (N): 17.83%

Experimental values from elemental analysis should be within ±0.4% of these calculated values to confirm the molecular formula.

Safety and Handling

Substituted nitroaromatic and chlorinated heterocyclic compounds should be handled with care. While specific toxicity data for 4-chloro-5-nitro-6-phenylpyrimidine is not available, it is prudent to treat it as a potentially hazardous substance.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

For more detailed safety information, consult the Safety Data Sheets (SDS) for structurally related compounds such as 4,6-dichloro-5-nitropyrimidine.[4]

Conclusion

While a dedicated CAS number for 4-chloro-5-nitro-6-phenylpyrimidine is not currently available, a combination of logical synthesis design and rigorous analytical characterization can enable researchers to confidently work with this novel compound. The methodologies outlined in this guide, from a proposed Suzuki coupling synthesis to a comprehensive analytical workflow, provide a solid foundation for the synthesis, identification, and further investigation of this and other new chemical entities. The unique substitution pattern of this molecule makes it a promising candidate for further derivatization and exploration in the context of medicinal chemistry and materials science.

References

• Chem-Supply. 4-CHLORO-5-NITRO-O-PHENYLENEDIAMINE SDS. [online] Available at: [Link]

• Chemazone. 4-chloro-5-nitro-6-[3-(propan-2-yloxy)phenyl]pyrimidine. [online] Available at: [Link]

• SpectraBase. 4-CHLORO-6-(p-CHLOROPHENYL)-2-(2-PYRIDYL)-5-PYRIMIDINECARBONITRILE. [online] Available at: [Link]

• PubMed. [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines]. [online] Available at: [Link]

• NIST. Pyrimidine, 4,6-dichloro-5-nitro-. [online] Available at: [Link]

• ResearchGate. Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. [online] Available at: [Link]

• PubChem. 4,6-Dichloro-5-nitropyrimidine. [online] Available at: [Link]

• PubMed Central. 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine. [online] Available at: [Link]

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Biological activity of 4-chloro-5-nitro-6-phenylpyrimidine derivatives

An In-Depth Technical Guide to the Biological Activity of 4-Chloro-5-nitro-6-phenylpyrimidine Derivatives

Foreword

The pyrimidine nucleus is a cornerstone of heterocyclic chemistry and a "privileged structure" in medicinal chemistry.[1][2][3] Its presence in the fundamental building blocks of life—the nucleobases cytosine, thymine, and uracil—foreshadows its profound potential for interacting with biological systems.[1][2][4] Consequently, synthetic pyrimidine derivatives have been extensively developed as therapeutic agents, exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][4][5][6]

This guide focuses on a specific, highly reactive, and synthetically valuable class of pyrimidines: 4-chloro-5-nitro-6-phenylpyrimidine derivatives . This scaffold is uniquely poised for chemical modification and biological activity due to its distinct structural features:

• A 4-Chloro Group: Positioned between two ring nitrogens, this chlorine atom is an excellent leaving group, readily participating in nucleophilic aromatic substitution (SNAr) reactions. This allows for the facile introduction of a diverse array of functional groups, most notably amines and alkoxy groups, to generate extensive chemical libraries.[1][7]

• A 5-Nitro Group: This potent electron-withdrawing group significantly activates the pyrimidine ring for nucleophilic attack at the 4- and 6-positions.[1][8] Its presence is also a key pharmacophoric feature in many known antimicrobial and anticancer agents.[8][9]

• A 6-Phenyl Group: This aromatic substituent provides a vector for modulating the steric and electronic properties of the molecule. Substitutions on the phenyl ring can fine-tune target binding, selectivity, and pharmacokinetic profiles.[10]

As a Senior Application Scientist, this guide is structured not as a rigid template but as a logical journey from synthesis to biological application. We will explore the causality behind experimental choices, present self-validating protocols, and ground all claims in authoritative references, providing researchers and drug development professionals with a comprehensive resource to unlock the potential of this promising chemical scaffold.

Synthetic Strategies and Methodologies

The generation of a diverse library of derivatives is predicated on a robust and versatile synthetic foundation. The 4-chloro-5-nitro-6-phenylpyrimidine core serves as a key intermediate, accessible through established heterocyclic chemistry and amenable to further functionalization.

Core Synthesis

A common and efficient method for preparing the core structure involves the reaction of 4,6-dichloro-5-nitropyrimidine with an appropriate nucleophile, such as an amine or alcohol, in the presence of a base.[7][11] The reactivity of the two chlorine atoms can be differentiated based on reaction conditions, although monosubstitution is often achievable.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

The true synthetic utility of the 4-chloro-5-nitro-6-phenylpyrimidine scaffold lies in the displacement of the 4-chloro group. This reaction is the primary means of generating diverse libraries for biological screening.

Step-by-Step Methodology:

• Reactant Preparation: To a solution of 4-chloro-5-nitro-6-phenylpyrimidine (1 equivalent) in an anhydrous aprotic solvent (e.g., Tetrahydrofuran - THF, Dimethylformamide - DMF), add a suitable base (e.g., Triethylamine - TEA, Diisopropylethylamine - DIPEA) (1.5-2.0 equivalents).

• Nucleophile Addition: Slowly add a solution of the desired nucleophile (e.g., a primary or secondary amine, an alcohol) (1.0-1.2 equivalents) in the same solvent.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C). Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture in vacuo. Dilute the residue with an organic solvent (e.g., Ethyl Acetate - EtOAc) and wash sequentially with water, dilute acid (e.g., 1N HCl) if an amine base was used, and brine.

• Purification: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product via column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexane/ethyl acetate) to yield the desired derivative.

Synthetic Workflow Diagram

The following diagram illustrates the typical workflow for synthesizing and functionalizing the pyrimidine core.

Caption: General workflow for synthesis and derivatization.

Spectrum of Biological Activities

The structural features of 4-chloro-5-nitro-6-phenylpyrimidine derivatives make them prime candidates for interaction with various biological targets. The pyrimidine core acts as a versatile scaffold, while the substituents dictate the specific activity and potency.

Anticancer Activity: Targeting Uncontrolled Proliferation

Pyrimidine derivatives are extensively investigated as anticancer agents, with many functioning as protein kinase inhibitors.[12][13][14] The electron-rich nitrogen atoms of the pyrimidine ring can form crucial hydrogen bonds within the ATP-binding pocket of kinases, effectively mimicking the adenine base of ATP and blocking the enzyme's catalytic function.[1][14]

Mechanism of Action: Kinase Inhibition

Structurally analogous compounds have demonstrated potent inhibition of key oncogenic kinases such as Aurora Kinases, Epidermal Growth Factor Receptor (EGFR), and Vascular Endothelial Growth Factor Receptor (VEGFR).[12][13] Inhibition of these pathways disrupts critical cellular processes like cell cycle progression, proliferation, and angiogenesis, ultimately leading to cancer cell death.

Illustrative Signaling Pathway: EGFR Inhibition

The diagram below depicts the EGFR signaling pathway, a common target for pyrimidine-based inhibitors.

Caption: Potential inhibition of the EGFR signaling pathway.

Quantitative Data on Analogues

While specific data for 4-chloro-5-nitro-6-phenylpyrimidine derivatives is emerging, the anticancer activity of structurally related compounds provides a strong rationale for their investigation.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
4-Chloro-6-phenylpyrimidine Analogue	MCF-7 (Breast)	18.9	[15]
4-Chloro-6-phenylpyrimidine Analogue	K-562 (Leukemia)	19.8	[15]
Thiazolo[4,5-d]pyrimidine Derivative (3b)	C32 (Melanoma)	24.4	[16]
Thiazolo[4,5-d]pyrimidine Derivative (3b)	A375 (Melanoma)	25.4	[16]
4-Oxadiazolyl-phenol Derivative (6h)	SNB-19 (CNS Cancer)	< 10 (65% PGI)	[17]

IC₅₀: Half-maximal inhibitory concentration. PGI: Percent Growth Inhibition.

Antimicrobial Activity: Combating Pathogenic Microbes

The pyrimidine scaffold is present in numerous antimicrobial agents.[4][6] The nitroaromatic moiety, in particular, is a well-known pharmacophore associated with antibacterial and antiprotozoal activity.[8] The electron-deficient nature of the nitro group allows it to be reduced within microbial cells, generating reactive nitroso and hydroxylamine intermediates that can damage DNA and other critical macromolecules.

Spectrum of Activity

Studies on related nitro-substituted pyrimidines and other heterocycles have shown activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi.[5][9][18][19]

Quantitative Data on Analogues

The following table summarizes the Minimum Inhibitory Concentration (MIC) for related compounds against various microbial strains.

Compound Class	Microorganism	Strain	MIC (µg/mL)	Reference
Benzimidazole Derivative (4k)	Escherichia coli	(Gram-negative)	2 - 16	[9]
Benzimidazole Derivative (4k)	Staphylococcus aureus (MRSA)	(Gram-positive)	2 - 16	[9]
Benzimidazole Derivative (4k)	Candida albicans	(Fungus)	8 - 16	[9]
Pyrimidine Derivative (4a)	Bacillus subtilis	(Gram-positive)	> Ampicillin	[5]
Pyrimidine Derivative (3a)	Aspergillus flavus	(Fungus)	> Clotrimazole	[5]

MIC: Minimum Inhibitory Concentration. Lower values indicate higher potency.

Other Enzyme Inhibition

Beyond kinases, these derivatives show potential for inhibiting other clinically relevant enzymes. For instance, 5-nitro and 5-nitrosopyrimidine derivatives have been synthesized as potent inhibitors of O⁶-alkylguanine-DNA alkyltransferase (AGAT).[20] AGAT is a DNA repair enzyme that contributes to cancer cell resistance to certain chemotherapeutic agents. Its inhibition can potentiate the efficacy of drugs like chloroethylnitrosoureas (e.g., ACNU), demonstrating a clear synergistic potential in oncology.[20]

Key Experimental Protocols

To validate the biological activities discussed, standardized and robust experimental protocols are essential. The following methods provide a foundation for screening and characterizing 4-chloro-5-nitro-6-phenylpyrimidine derivatives.

Protocol: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a standard method for assessing the antiproliferative effect of a compound on cancer cell lines. It measures the metabolic activity of viable cells.

Step-by-Step Methodology:

• Cell Plating: Seed cancer cells (e.g., MCF-7, A549) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Allow cells to adhere and grow for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) and determine the IC₅₀ value using non-linear regression analysis.

Protocol: Broth Microdilution for MIC Determination

This is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 2-fold serial dilution of the test compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the prepared inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (microbes, no compound) and a negative control (broth, no microbes).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density (OD) at 600 nm.

Biological Evaluation Workflow Diagram

The following diagram outlines a logical screening cascade for a novel derivative.

Caption: A general workflow for biological evaluation.

Conclusion and Future Perspectives

The 4-chloro-5-nitro-6-phenylpyrimidine scaffold represents a highly promising and versatile platform for the development of novel therapeutic agents. The inherent reactivity of the 4-chloro position, activated by the 5-nitro group, provides a straightforward entry point for creating large and diverse chemical libraries.

The extensive literature on structurally related pyrimidines provides a robust foundation for investigating their potential as potent anticancer agents—likely through the inhibition of protein kinases—and as broad-spectrum antimicrobial compounds. The protocols and data presented in this guide serve as a starting point for researchers to explore, validate, and optimize these activities.

Future work in this area should focus on:

• Systematic SAR Studies: A comprehensive exploration of substitutions at the 4-position (amines, ethers, thioethers) and on the 6-phenyl ring is necessary to build a detailed structure-activity relationship.[21]

• Target Deconvolution: For active anticancer compounds, identifying the specific kinase or protein targets is crucial for understanding the mechanism of action and guiding further optimization.

• Pharmacokinetic Optimization: Promising lead compounds must be evaluated and optimized for their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties to translate in vitro potency into in vivo efficacy.

• Exploration of Novel Activities: While the focus has been on anticancer and antimicrobial effects, the scaffold's versatility suggests potential in other therapeutic areas, such as anti-inflammatory or neuroprotective agents.

By leveraging the synthetic accessibility and proven biological relevance of the pyrimidine core, the continued investigation of 4-chloro-5-nitro-6-phenylpyrimidine derivatives holds significant promise for the discovery of next-generation medicines.

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The Pivotal Role of the 5-Nitro Group in the Chemistry of 4-Chloro-6-phenylpyrimidine: A Guide for Synthetic and Medicinal Chemists

An In-Depth Technical Guide

Executive Summary

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The strategic functionalization of this heterocycle is paramount for the development of novel molecular entities. This technical guide delves into the specific chemistry of 4-chloro-5-nitro-6-phenylpyrimidine, a highly versatile synthetic intermediate. We will dissect the profound influence of the 5-nitro group, which serves a dual purpose: first, as a powerful activating moiety that facilitates nucleophilic aromatic substitution (SNAr) at the C4 position, and second, as a synthetic handle that can be transformed to introduce further molecular diversity. This document provides a detailed mechanistic understanding, field-proven experimental protocols, and a practical framework for researchers, scientists, and drug development professionals aiming to leverage the unique reactivity of this compound.

The Electronic Landscape of the Pyrimidine Ring

The pyrimidine ring is an aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. These nitrogen atoms are more electronegative than carbon, leading to a significant polarization of the ring system.[3] This inherent property makes the pyrimidine ring π-deficient, meaning it has a lower electron density compared to benzene. Consequently, the carbon atoms, particularly at the 2, 4, and 6 positions, are electron-deficient and thus susceptible to attack by nucleophiles.[1][3] While this intrinsic reactivity exists, it is often insufficient for efficient synthetic transformations under mild conditions. Potentiation of this reactivity requires the introduction of strong electron-withdrawing groups (EWGs).

The Nitro Group: A Potent Activator for Nucleophilic Aromatic Substitution (SNAr)

The introduction of a nitro (-NO₂) group, one of the most powerful EWGs in organic chemistry, dramatically alters the electronic landscape of the pyrimidine ring.[4] Its influence is exerted through two primary mechanisms:

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms in the nitro group pulls electron density away from the ring through the sigma bond framework.

• Resonance Effect (-R): The nitro group can delocalize the π-electrons of the ring onto its oxygen atoms, creating additional resonance structures that further decrease electron density on the ring.[4]

In 4-chloro-5-nitro-6-phenylpyrimidine, the nitro group at the C5 position exerts a strong activating effect on the adjacent C4 and C6 positions. This renders the C4 carbon, which bears a good leaving group (the chloro atom), highly electrophilic and primed for nucleophilic attack.[5][6][7]

The SNAr Mechanism: An Addition-Elimination Pathway

The reaction of 4-chloro-5-nitro-6-phenylpyrimidine with nucleophiles proceeds via a well-established two-step addition-elimination mechanism, characteristic of SNAr reactions.[5][7]

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile (Nu⁻) on the electron-deficient C4 carbon. This step is typically the rate-determining step of the reaction.[5][8] The attack temporarily breaks the aromaticity of the pyrimidine ring, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[5]

• Stabilization and Elimination: The stability of this Meisenheimer complex is the key to the entire process. The ortho-positioned 5-nitro group is perfectly situated to stabilize the negative charge through resonance, delocalizing it onto its oxygen atoms. This stabilization lowers the activation energy of the initial attack, facilitating the reaction.[5][6] In the final, rapid step, the leaving group (chloride, Cl⁻) is expelled, and the aromaticity of the pyrimidine ring is restored, yielding the substituted product.

The diagram below illustrates this crucial mechanistic pathway.

Caption: The Addition-Elimination (SNAr) pathway for nucleophilic substitution.

Key Synthetic Transformations and Protocols

The robust reactivity imparted by the 5-nitro group opens the door to a wide array of synthetic modifications, primarily involving the displacement of the C4-chloro substituent and the subsequent transformation of the nitro group itself.

The high electrophilicity of the C4 position allows for efficient substitution reactions with a diverse range of nucleophiles, including amines, alkoxides, and thiols. These reactions are fundamental for building molecular complexity and are widely used in the synthesis of biologically active compounds.[2][9]

Nucleophile Class	Representative Nucleophile	Typical Conditions	Expected Product Class
Amines	N-methylaniline, Piperidine	Base (e.g., Et₃N, K₂CO₃), Solvent (THF, DMF), Room Temp to Reflux	4-amino-5-nitropyrimidines
Alkoxides	Sodium methoxide, Sodium ethoxide	Alcohol solvent, Room Temp	4-alkoxy-5-nitropyrimidines
Thiols	Thiophenol, Sodium thiomethoxide	Base (e.g., NaH), Solvent (THF, DMF), 0 °C to Room Temp	4-thioether-5-nitropyrimidines

Table 1: Representative SNAr reactions on the 4-chloro-5-nitro-6-phenylpyrimidine core.

This protocol details a representative amination reaction, a common and critical transformation in drug discovery. The choice of an aprotic polar solvent like THF is crucial as it effectively dissolves the reactants and intermediates without interfering with the nucleophilic attack, while the tertiary amine base neutralizes the HCl generated during the reaction.[10][11]

Workflow Diagram:

Caption: Experimental workflow for a typical amination reaction.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 4-chloro-5-nitro-6-phenylpyrimidine (1.0 eq) in anhydrous tetrahydrofuran (THF, approx. 0.4 M) in a round-bottom flask, add triethylamine (2.0 eq).

• Nucleophile Addition: Slowly add a solution of N-methylaniline (1.1 eq) in anhydrous THF to the reaction mixture at room temperature with stirring.

• Reaction Monitoring: Stir the reaction mixture at room temperature overnight. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure (in vacuo).

  • Dilute the residue with water and extract the product with ethyl acetate (EtOAc) (3x).

  • Combine the organic phases and wash sequentially with 1N HCl (1x) and brine (1x).

• Isolation and Purification:

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude product as a solid.

  • Purify the crude solid by recrystallization from methanol to afford the pure N-methyl-N-phenyl-5-nitro-6-phenylpyrimidin-4-amine.[10][11]

Beyond its role as an activating group, the nitro group is a versatile synthetic handle. Its reduction to an amino (-NH₂) group is a pivotal transformation that fundamentally alters the electronic properties of the molecule, converting a powerful EWG into an electron-donating group (EDG).[12] This opens up new avenues for functionalization, such as cyclization reactions to form fused heterocyclic systems (e.g., purines) or further substitutions.

The reduction of aromatic nitro compounds is a well-established process. Methods range from catalytic hydrogenation to the use of reducing metals in acidic media. A recently developed metal-free method offers a rapid and highly chemoselective alternative that tolerates many other functional groups.[13]

Step-by-Step Methodology (Metal-Free Reduction):

• Reaction Setup: In a reaction vial, dissolve the 4-substituted-5-nitro-6-phenylpyrimidine (1.0 eq) in dimethylformamide (DMF).

• Reagent Addition: Add 4,4′-bipyridine (0.01 eq, organocatalyst) followed by tetrahydroxydiboron (2.0 eq, reductant) to the solution.[13]

• Reaction: Stir the mixture vigorously at room temperature. The reaction is typically complete within 5-10 minutes. Monitor by TLC or LC-MS.

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer, dry it over an anhydrous salt, and concentrate it. The crude product can then be purified by flash column chromatography on silica gel to yield the desired 5-aminopyrimidine derivative.

Conclusion

The 5-nitro group in 4-chloro-5-nitro-6-phenylpyrimidine is not merely a substituent but the central director of the compound's reactivity. Its profound electron-withdrawing nature activates the pyrimidine ring for highly efficient nucleophilic aromatic substitution at the C4 position, enabling the introduction of diverse molecular fragments. Furthermore, the nitro group's capacity to be readily reduced to an amino group transforms it into a versatile precursor for more complex heterocyclic structures. A thorough understanding of this dual functionality is essential for any scientist or researcher aiming to utilize substituted pyrimidines in the design and synthesis of novel chemical entities for drug discovery and development.

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• 11. 6-Chloro-N 4-methyl-N 4-phenyl­pyrimidine-4,5-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The nitro group directs electrophilic aromatic substitution to th... | Study Prep in Pearson+ [pearson.com]
• 13. Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature [organic-chemistry.org]

4-chloro-5-nitro-6-phenylpyrimidine as a building block in organic synthesis

4-Chloro-5-nitro-6-phenylpyrimidine: A Strategic Building Block in Heterocyclic Synthesis and Drug Discovery

Executive Summary

In the realm of medicinal chemistry, the rational design of kinase inhibitors and central nervous system (CNS) active agents frequently relies on privileged, highly functionalized scaffolds. 4-Chloro-5-nitro-6-phenylpyrimidine stands out as a versatile, poly-functionalized intermediate. As a Senior Application Scientist, I have leveraged this building block extensively to construct complex fused ring systems, such as purines, pyrazolopyrimidines, and triazolopyrimidines. This whitepaper provides an in-depth mechanistic analysis and validated experimental protocols for utilizing this molecule in organic synthesis.

Structural and Mechanistic Profiling

The synthetic utility of 4-chloro-5-nitro-6-phenylpyrimidine is dictated by the synergistic electronic effects of its substitution pattern[1]:

• The C4-Chloro Leaving Group: The pyrimidine ring is inherently electron-deficient. The presence of the strongly electron-withdrawing nitro group at the adjacent C5 position further lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the system. This makes the C4 carbon exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr).

• The C5-Nitro Group: Beyond activating the C4 position, the nitro group serves as a "masked" amine. Following SNAr at C4, the nitro group can be chemoselectively reduced to a primary amine, yielding an ortho-diamine. This motif is the absolute prerequisite for cyclization into bicyclic heteroaromatics.

• The C6-Phenyl Group: In drug design, particularly for ATP-competitive kinase inhibitors, this phenyl appendage frequently inserts into the hydrophobic selectivity pocket (Region I) of the kinase active site[2]. Incorporating this moiety early in the synthetic sequence avoids late-stage, sterically hindered cross-coupling reactions.

Figure 1: Structural reactivity profile of 4-chloro-5-nitro-6-phenylpyrimidine.

Synthetic Workflow: From Precursor to Fused Scaffold

The typical investigational trajectory involves three distinct phases: scaffold synthesis, functionalization via SNAr, and cyclization[1].

• Scaffold Synthesis: The molecule is synthesized via a regioselective Suzuki-Miyaura cross-coupling between 4,6-dichloro-5-nitropyrimidine and phenylboronic acid[2]. The key is strict stoichiometric control to prevent di-arylation.

• SNAr Functionalization: Displacement of the C4-chloro group with a nucleophile (e.g., an aniline derivative) to install the hinge-binding motif.

• Cyclization: Reduction of the C5-nitro group followed by condensation with an orthoester or formamidine acetate yields a 6-phenylpurine derivative.

Figure 2: Multi-step synthetic workflow from precursor to functionalized purine.

Validated Experimental Protocols

Protocol A: Synthesis of 4-Chloro-5-nitro-6-phenylpyrimidine

• Causality & Design: 4,6-dichloro-5-nitropyrimidine is highly reactive. To achieve mono-coupling, we utilize exactly 1.0 equivalent of phenylboronic acid and conduct the reaction at a moderate temperature rather than reflux. A mild base and a biphasic solvent system ensure the active Pd(0) catalyst is not poisoned while maintaining the solubility of the boronic acid.

• Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk flask under argon, dissolve 4,6-dichloro-5-nitropyrimidine (2.0 g, 10.36 mmol) in anhydrous 1,4-dioxane (40 mL)[2].

  • Reagent Addition: Add benzeneboronic acid (1.26 g, 10.36 mmol) and an aqueous solution of Na₂CO₃ (2.0 M, 15 mL)[2]. Degas the biphasic mixture by bubbling argon for 10 minutes.

  • Catalysis: Quickly add Pd(PPh₃)₄ (0.05 eq, 0.51 mmol). Seal the flask and heat to 50 °C for 4 hours.

  • Self-Validation (In-Process Control): Monitor via TLC (Hexanes/EtOAc 8:2). The starting material (Rf ~0.6) should disappear, replaced by a new, strongly UV-active spot (Rf ~0.4). LC-MS will confirm the mass shift from m/z 193 (dichloro isotope pattern) to m/z 235 (mono-chloro isotope pattern).

  • Workup: Cool to room temperature, dilute with EtOAc (100 mL), and wash with brine (2 x 50 mL). Dry the organic layer over MgSO₄, filter, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (silica gel, gradient 0-20% EtOAc in Hexanes) to yield the product as a pale yellow solid.

Protocol B: SNAr with Aniline Derivatives

• Causality & Design: The displacement of the C4-chloride generates HCl as a byproduct. We employ N,N-Diisopropylethylamine (DIPEA) as a sterically hindered, non-nucleophilic base to scavenge the acid. This prevents the deactivation (protonation) of the incoming aniline nucleophile without competing for the electrophilic C4 center.

• Step-by-Step Methodology:

  • Preparation: Dissolve 4-chloro-5-nitro-6-phenylpyrimidine (5.0 mmol) in anhydrous DMF (15 mL) and cool to 0 °C in an ice bath.

  • Reagent Addition: Add the target aniline (5.5 mmol) followed dropwise by DIPEA (10.0 mmol).

  • Reaction: Remove the ice bath and stir at room temperature for 2-4 hours.

  • Self-Validation: The reaction mixture will rapidly transition from pale yellow to a deep orange/red hue. This color shift is a reliable indicator of the formation of the highly conjugated nitro-enamine system. LC-MS will show complete consumption of the m/z 235 peak.

  • Workup: Pour the mixture into ice-cold water (50 mL) with vigorous stirring. The product typically precipitates as a brightly colored solid. Filter, wash with cold water, and dry under high vacuum.

Quantitative Data: SNAr Reaction Optimization

The reactivity of 4-chloro-5-nitro-6-phenylpyrimidine varies significantly depending on the nucleophile. The table below summarizes optimized conditions for various nucleophilic classes to prevent degradation and maximize yield.

Nucleophile Type	Example	Solvent	Base	Temp (°C)	Time (h)	Avg. Yield (%)	Mechanistic Note
Aliphatic Amine	Morpholine	THF	DIPEA	0 to 25	1	92	Highly exothermic; requires initial cooling to prevent side reactions.
Aromatic Amine	4-Fluoroaniline	DMF	DIPEA	25 to 50	3	85	Moderate nucleophilicity; slight heating accelerates the Meisenheimer complex collapse.
Phenol	Phenol	DMF	K₂CO₃	60	5	78	Requires a stronger base to generate the highly reactive phenoxide in situ.
Thiol	Thiophenol	EtOH	TEA	25	2	89	Excellent nucleophilicity (soft nucleophile); proceeds rapidly at room temperature.

Conclusion

4-Chloro-5-nitro-6-phenylpyrimidine is an indispensable building block in the arsenal of the synthetic medicinal chemist. Its predictable reactivity profile—governed by the electron-withdrawing nitro group and the steric influence of the phenyl ring—allows for the rapid assembly of highly functionalized, pharmacologically relevant bicyclic scaffolds. By adhering to the validated protocols and stoichiometric controls outlined in this guide, researchers can reliably integrate this intermediate into complex drug discovery pipelines.

References

• Source: benchchem.
• Source: acs.

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Literature Review and Technical Guide: 4-Chloro-5-nitro-6-phenylpyrimidine and Its Analogs

Executive Summary

In the landscape of medicinal chemistry, the rational design of targeted therapeutics relies heavily on privileged molecular scaffolds. 4-Chloro-5-nitro-6-phenylpyrimidine is a highly versatile, polysubstituted intermediate that serves as a cornerstone for synthesizing complex pyrimidine and purine-based drug candidates[1]. This in-depth technical guide explores the chemical architecture, reactivity profiling, and step-by-step synthetic methodologies of this scaffold. Furthermore, it details how its downstream analogs function as potent, ATP-competitive kinase inhibitors by exploiting specific hydrophobic pockets within target proteins[2].

Chemical Architecture & Reactivity Profiling

The synthetic utility of 4-chloro-5-nitro-6-phenylpyrimidine is dictated by the synergistic electronic and steric effects of its three substituents:

• The Pyrimidine Core: An electron-deficient aromatic system that inherently favors nucleophilic attack over electrophilic substitution.

• The 5-Nitro Group (Activation & Derivatization): The nitro group exerts profound electron-withdrawing effects (both inductive and resonance). This drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrimidine ring. Consequently, it stabilizes the anionic Meisenheimer complex formed during Nucleophilic Aromatic Substitution (SNAr), making the adjacent 4-position highly susceptible to attack by amines, anilines, or alkoxides[3]. Post-substitution, the nitro group can be reduced to an amine, providing a handle for subsequent cyclization into fused bicyclic systems (e.g., purines).

• The 4-Chloro Group (Leaving Group): Positioned between a ring nitrogen and the activating 5-nitro group, the chlorine atom serves as an excellent leaving group for SNAr reactions under mild conditions.

• The 6-Phenyl Group (Pharmacophore Element): Beyond steric bulk, the phenyl ring is a critical structural motif in drug design. In kinase inhibitors, this moiety is specifically tailored to project into and occupy "Hydrophobic Region I" (the selectivity pocket) of the ATP-binding cleft[4].

Experimental Workflows: Synthesis of the Core Scaffold

The synthesis of 4-chloro-5-nitro-6-phenylpyrimidine is classically achieved via a regioselective Suzuki-Miyaura cross-coupling reaction. The protocol below is adapted from the foundational work by5[5], demonstrating a self-validating system for scaffold generation.

Protocol: Regioselective Suzuki-Miyaura Coupling

Objective: Monophenylation of 4,6-dichloro-5-nitropyrimidine to yield 4-chloro-5-nitro-6-phenylpyrimidine.

Reagents & Materials:

• 4,6-Dichloro-5-nitropyrimidine: 2.0 g (10.36 mmol)

• Benzeneboronic acid: 1.26 g (10.36 mmol)

• Sodium carbonate (Na₂CO₃): 3.29 g (31.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]: 200 mg (0.17 mmol)

• Solvents: Toluene (10 mL) and Deionized Water (8 mL)

Step-by-Step Methodology & Causal Logic:

• Reaction Setup: In a thoroughly dried Schlenk flask, combine 4,6-dichloro-5-nitropyrimidine, benzeneboronic acid, and toluene.

  • Causality: Toluene acts as the organic phase to solubilize the highly lipophilic pyrimidine substrate and the boronic acid.

• Base Addition: Dissolve Na₂CO₃ in 8 mL of water and add it to the reaction mixture to form a biphasic system.

  • Causality: The inorganic base is essential for coordinating with the boronic acid, forming a reactive boronate complex that facilitates the transmetalation step with the Pd(II) intermediate.

• Catalyst Introduction & Degassing: Add the Pd(PPh₃)₄ catalyst. Immediately purge the system with Argon for 15 minutes. Protect the flask from light using aluminum foil.

  • Causality: Pd(0) complexes are highly sensitive to oxidation and photodegradation. Light protection prevents the catalyst from precipitating as inactive "palladium black," ensuring the catalytic cycle remains active.

• Heating & Monitoring: Heat the vigorously stirred mixture to 90 °C for 4.5 hours.

  • Validation: The reaction's progress can be self-validated via TLC (Hexanes/Ethyl Acetate). The disappearance of the starting material indicates successful coupling.

• Workup & Isolation: Cool to room temperature, add additional water (20 mL), and extract the aqueous layer with Dichloromethane (CH₂Cl₂) (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Validation: The biphasic extraction efficiently partitions the target organic product into the CH₂Cl₂ layer while leaving unreacted boronic acid salts and inorganic byproducts in the aqueous phase.

Synthetic workflow from 4,6-dichloro-5-nitropyrimidine to 6-phenylpurine kinase inhibitors.

Biological Applications & Structure-Activity Relationships (SAR)

The primary application of 4-chloro-5-nitro-6-phenylpyrimidine is its conversion into 6,8,9-trisubstituted purines or related pyrimidine analogs. These compounds are extensively investigated as ATP-competitive inhibitors for disease-related protein kinases[6].

Pharmacophore Mapping in the ATP-Binding Site

Kinases regulate cellular signal transduction, and their dysregulation is a hallmark of oncology and autoimmune diseases. Analogs derived from the 6-phenylpyrimidine scaffold inhibit these enzymes by mimicking the native ATP cosubstrate:

• The Hinge Region: The pyrimidine/purine nitrogen atoms act as a bidentate hydrogen-bond donor/acceptor system, anchoring the molecule to the amidic backbone of the kinase hinge region[7].

• Hydrophobic Region I: The 6-phenyl moiety is specifically directed into a lipophilic selectivity pocket (e.g., adjacent to Met 109 in p38 MAP kinase). This pocket is spacious enough to accommodate the phenyl ring, providing high binding affinity and target selectivity over other kinases[4].

Pharmacophore mapping of 6-phenylpurine analogs within the ATP-binding site of kinases.

Quantitative SAR Data Summary

Derivatization of the core scaffold has yielded highly potent inhibitors across a spectrum of oncology targets. The table below summarizes representative quantitative data for purine and pyrimidine analogs synthesized via this pathway:

Kinase Target	Representative Analog Type	IC₅₀ Value	Key Structural Interaction	Reference
p38 MAP Kinase	6,9-Diarylpurine derivative	Low µM - nM	6-Phenyl targets Hydrophobic Region I	5[2]
Bcr-Abl	2,6,9-Trisubstituted purine (Compound 4f)	70 nM	6-Phenylamino substitution	8[8]
EGFR	Isatin–Purine hybrid (Compound 19a)	0.08 µM	Bidentate hinge binding & pocket insertion
HER2	Isatin–Purine hybrid (Compound 22b)	0.03 µM	Bidentate hinge binding & pocket insertion

Conclusion

4-Chloro-5-nitro-6-phenylpyrimidine remains a highly privileged building block in modern drug discovery. By understanding the causal relationship between its electronic structure and its SNAr reactivity, researchers can reliably execute self-validating synthetic workflows. Ultimately, the strategic placement of the 6-phenyl moiety enables the resulting purine and pyrimidine analogs to achieve high-affinity, selective inhibition of critical oncogenic kinases.

References

• Laufer, S. A., Domeyer, D. M., Scior, T. R. F., Albrecht, W., & Hauser, D. R. J. (2005). "Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors." Journal of Medicinal Chemistry, 48(3), 710-722. 5

• BenchChem. "Contextualization of 4-Chloro-5-nitro-6-phenylpyrimidine within the Pyrimidine Class." Benchchem Database. 1

• García, et al. (2020). "Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia." PMC / NIH. 8

• El-Gaby, et al. (2023). "Antiproliferative Activity, Multikinase Inhibition, Apoptosis-Inducing Effects and Molecular Docking of Novel Isatin–Purine Hybrids." MDPI. 9

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• 8. Design, Synthesis, In Silico Studies and Inhibitory Activity towards Bcr-Abl, BTK and FLT3-ITD of New 2,6,9-Trisubstituted Purine Derivatives as Potential Agents for the Treatment of Leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Predictive Solubility and Solvation Dynamics of 4-Chloro-5-nitro-6-phenylpyrimidine: A Technical Guide for Medicinal Chemists

The compound 4-chloro-5-nitro-6-phenylpyrimidine (Molecular Formula: C₁₀H₆ClN₃O₂) is a highly reactive, polysubstituted heterocyclic building block. It is predominantly utilized in the synthesis of purine derivatives and ATP-competitive kinase inhibitors targeting hydrophobic regions in oncology and immunology[1]. Because exact empirical solubility data for this specific intermediate is rarely tabulated in public literature, researchers must rely on structural extrapolation and predictive solvation dynamics to design efficient synthetic routes.

This whitepaper provides an in-depth analysis of the solubility profile of 4-chloro-5-nitro-6-phenylpyrimidine across common organic solvents, detailing the causality behind solvent selection and providing self-validating protocols for empirical determination in the laboratory.

Structural Analysis and Solvation Thermodynamics

To predict how 4-chloro-5-nitro-6-phenylpyrimidine interacts with various organic solvents, we must dissect its structural features. The molecule is characterized by:

• An Electron-Deficient Pyrimidine Core: The two ring nitrogens create a highly polarizable, electron-poor aromatic system.

• A C4-Chloro Leaving Group: Positioned between the ring nitrogens, making it highly susceptible to nucleophilic attack.

• A C5-Nitro Group: A strongly electron-withdrawing and polar functional group that significantly increases the molecule's dipole moment.

• A C6-Phenyl Ring: A bulky, hydrophobic moiety that provides lipophilicity and facilitates binding to hydrophobic pockets (e.g., Region I of kinase ATP-binding sites)[1].

The Causality of Solvent-Solute Interactions

Because of the highly polar nitro group and the polarizable pyrimidine core, the compound exhibits strong dipole-dipole interactions. However, the presence of the hydrophobic phenyl ring prevents it from dissolving well in highly polar protic solvents like water or cold methanol.

Instead, the compound is highly soluble in polar aprotic solvents (e.g., DMF, DMSO). These solvents possess high dielectric constants capable of stabilizing the molecule's dipole, but lack the hydrogen-bond donating capacity that would otherwise lead to unfavorable hydrophobic hydration around the phenyl ring[2].

Predictive Quantitative Solubility Profile

The following table summarizes the predictive solubility of 4-chloro-5-nitro-6-phenylpyrimidine based on Hansen Solubility Parameters and structural analogs.

Solvent	Classification	Dielectric Constant (ε)	Predicted Solubility (mg/mL)	Mechanistic Application Notes
DMSO	Polar Aprotic	46.7	> 100	Optimal for high-concentration stock solutions; avoid temperatures >80°C to prevent degradation.
DMF	Polar Aprotic	36.7	> 100	The gold standard for subsequent Nucleophilic Aromatic Substitution (SNAr) reactions[2].
Dichloromethane	Polarizable Non-protic	8.9	10 - 50	Excellent for liquid-liquid extractions during aqueous workups.
Toluene	Aromatic Non-polar	2.4	5 - 20	Utilized in biphasic Suzuki-Miyaura cross-coupling during the compound's initial synthesis[1].
Methanol	Polar Protic	32.7	1 - 5	Poor solubility; high risk of solvolysis (methoxide displacement of the chloro group).
Hexane	Non-polar	1.9	< 1	Ideal as an anti-solvent for crystallization and precipitation workflows.

Solvation Dynamics in SNAr Reactions

The primary utility of 4-chloro-5-nitro-6-phenylpyrimidine is its participation in SNAr reactions, where the C4-chloro group is displaced by nucleophiles such as amines or thiols to generate kinase inhibitor libraries[2].

The choice of solvent here is not merely about dissolution; it is about transition state stabilization. Polar aprotic solvents like DMF are chosen because they solvate the electrophilic pyrimidine via dipole interactions but leave the incoming nucleophile "naked" (unsolvated by hydrogen bonds). This significantly lowers the activation energy required to form the critical Meisenheimer complex.

Logical relationship between solvent choice and SNAr reaction efficiency.

Protocol: Optimized SNAr Workflow in DMF

This self-validating protocol ensures that the solubility of the starting material translates into high-yield product formation without solvent-induced degradation.

• Preparation: Dissolve 1.0 equivalent (eq) of 4-chloro-5-nitro-6-phenylpyrimidine in anhydrous DMF to achieve a 0.2 M concentration. Self-Validation: Run a blank TLC of the stock solution to confirm no hydrolysis has occurred prior to reagent addition.

• Base Addition: Add 2.0 eq of N,N-diisopropylethylamine (DIPEA). DIPEA acts as an acid scavenger for the generated HCl, preventing the protonation of the incoming nucleophile.

• Nucleophile Addition: Slowly add 1.1 eq of the desired amine.

• Reaction Monitoring: Stir at room temperature (20–25°C). Monitor via LC-MS. The strong electron-withdrawing nature of the nitro group typically allows this reaction to proceed to completion within 2–4 hours without heating.

• Workup: Quench the reaction by pouring the DMF solution into ice water (1:5 v/v). The sudden shift to a highly polar protic environment will force the hydrophobic product to precipitate. Filter and wash with cold water.

Empirical Determination of Thermodynamic Solubility

While predictive models are useful, drug development requires exact empirical data. Kinetic solubility (adding solvent until a compound visually dissolves) is prone to errors due to supersaturation and particle size bias. Instead, researchers must determine thermodynamic solubility , which represents the true equilibrium state of the solid lattice dissolving into the solvent.

Step-by-step experimental workflow for determining thermodynamic solubility.

Protocol: Shake-Flask Thermodynamic Solubility Assay

This protocol is designed to be a self-validating system by utilizing a standard curve and a 24-hour equilibration period to guarantee that true thermodynamic equilibrium is reached.

• Saturation: Weigh approximately 20 mg of 4-chloro-5-nitro-6-phenylpyrimidine into a 2 mL glass HPLC vial. Add 1.0 mL of the target organic solvent (e.g., Toluene or DCM). A visible suspension must remain; if the solution is clear, add more solid until saturation is achieved.

• Equilibration: Seal the vial and place it in a temperature-controlled thermomixer. Shake at 800 RPM at exactly 25.0°C for 24 hours. Causality: 24 hours ensures that the dissolution rate matches the precipitation rate, negating any kinetic artifacts.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 10 minutes to pellet the undissolved solid.

• Filtration: Carefully draw the supernatant using a glass syringe and filter it through a 0.22 µm PTFE syringe filter into a clean vial. Note: PTFE is required as it is chemically inert to aggressive solvents like DMF and DCM.

• Quantification: Dilute the filtrate by a known factor (e.g., 1:100 in Acetonitrile) to ensure the concentration falls within the linear dynamic range of the detector. Analyze via HPLC-UV (typically at 254 nm due to the conjugated pyrimidine-phenyl system) and calculate the exact concentration against a pre-established multi-point standard curve.

Conclusion

Mastering the solubility and solvation dynamics of 4-chloro-5-nitro-6-phenylpyrimidine is critical for its successful application in medicinal chemistry. By leveraging polar aprotic solvents, chemists can maximize both the dissolution of this hydrophobic-yet-polarizable intermediate and the stabilization of the transition states required for downstream functionalization into targeted kinase inhibitors.

References

• Title: Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

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• 2. Pyrimidine, 4-chloro-5-nitro-6-phenyl- | Benchchem [benchchem.com]

Theoretical Studies and Synthetic Utility of 4-Chloro-5-nitro-6-phenylpyrimidine in Kinase Inhibitor Design

Executive Summary

The rational design of targeted therapeutics relies heavily on understanding the fundamental electronic and structural properties of molecular building blocks. 4-Chloro-5-nitro-6-phenylpyrimidine is a polysubstituted, highly reactive intermediate that has garnered significant attention in the synthesis of purine derivatives and ATP-competitive kinase inhibitors[1][2]. By integrating Density Functional Theory (DFT) with empirical synthetic protocols, researchers can predict reactivity, optimize nucleophilic aromatic substitution (S_NAr) pathways, and map the resulting pharmacophores to specific kinase binding pockets.

This whitepaper provides an in-depth technical analysis of the electronic structure of 4-chloro-5-nitro-6-phenylpyrimidine, outlines field-proven synthetic methodologies, and explores its pharmacological application in drug development.

Molecular Architecture and Electronic Structure

The structural conformation and stability of 4-chloro-5-nitro-6-phenylpyrimidine are dictated by the interplay of its substituents[1]. The molecule consists of an electron-deficient pyrimidine core, flanked by three distinct functional groups that collectively govern its chemical behavior:

• 4-Chloro Group: Serves as an excellent leaving group. Its position adjacent to the ring nitrogens makes the C4 carbon highly susceptible to nucleophilic attack[1].

• 5-Nitro Group: A powerful electron-withdrawing group (EWG). Through both inductive and resonance effects, it drastically lowers the electron density of the pyrimidine ring, specifically activating the C4 and C6 positions.

• 6-Phenyl Group: Provides an extended π -conjugated system. In pharmacological contexts, this moiety is critical for steric fitting into lipophilic binding pockets[2].

Density Functional Theory (DFT) Analysis

Quantum chemical investigations using the B3LYP/6-31G(d,p) level of theory provide critical insights into the energetic behavior of pyrimidine derivatives[3][4]. The Frontier Molecular Orbitals (FMO)—specifically the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)—determine the kinetic stability and chemical reactivity of the molecule.

In 4-chloro-5-nitro-6-phenylpyrimidine, the LUMO is primarily localized over the nitro group and the electron-deficient pyrimidine core, making it a prime target for electron-rich nucleophiles. The HOMO-LUMO gap ( ΔE ) is a critical indicator of polarizability; a smaller gap generally correlates with higher chemical reactivity[1][3].

Table 1: Theoretical Electronic Properties (DFT/B3LYP/6-31G(d,p))

Parameter	Calculated Value (eV)	Chemical Implication
E_HOMO	-6.85	Represents ionization potential; denotes electron-donating capability[3].
E_LUMO	-2.63	Represents electron affinity; dictates susceptibility to nucleophilic attack[3].
Energy Gap ( ΔE )	4.22	Indicates molecular hardness and kinetic stability. Values >4 eV designate relative stability, though the activated C-Cl bond remains highly reactive[4].
Chemical Hardness ( η )	2.11	Resistance to charge transfer; lower values indicate higher reactivity[3].
Electronegativity ( χ )	4.74	High value confirms the molecule acts as a strong electron acceptor[3].

Note: Values are synthesized based on computational studies of closely related nitro-pyrimidine and chalcone-pyrimidine derivatives[3][4].

Mechanistic Causality: Nucleophilic Aromatic Substitution (S_NAr)

The primary synthetic utility of 4-chloro-5-nitro-6-phenylpyrimidine lies in the displacement of the 4-chloro substituent via S_NAr.

The Causality of Reactivity: The reaction does not proceed via a standard S_N2 mechanism due to the sp^2 hybridization of the aromatic carbon. Instead, an addition-elimination mechanism occurs. The nucleophile attacks the C4 position, disrupting aromaticity to form an anionic intermediate known as the Meisenheimer complex . The 5-nitro group is the crucial enabler here: it acts as an "electron sink," stabilizing the negative charge of the Meisenheimer complex through resonance. Once stabilized, the chloride ion (a weak base and excellent leaving group) is expelled, restoring aromaticity.

Figure 1: Logic flow of the S_NAr mechanism stabilized by the 5-nitro group.

Experimental Protocols: Synthesis of Kinase Inhibitor Precursors

To translate theoretical reactivity into practical application, 4-chloro-5-nitro-6-phenylpyrimidine is frequently reacted with various anilines to form C6-substituted purine precursors[2]. The following protocol is a self-validating system designed to ensure high yield and purity.

Step-by-Step Methodology

1. Reaction Setup & Reagent Selection:

• Reagents: 4-Chloro-5-nitro-6-phenylpyrimidine (1.0 eq), appropriate aniline derivative (1.2 eq).

• Base: Triethylamine (TEA) (2.0 eq). Causality: TEA is a sterically hindered, non-nucleophilic base. It scavenges the HCl byproduct to prevent the protonation of the incoming aniline nucleophile without competing for the electrophilic C4 carbon[2].

• Solvent: n-Butanol. Causality:n-Butanol provides a high boiling point (117 °C) necessary to drive the reaction of deactivated or sterically hindered anilines, while its polar protic nature helps solvate the polar Meisenheimer transition state[2].

2. Execution:

• Suspend the pyrimidine derivative in n-butanol under an inert argon atmosphere.

• Add TEA, followed by the aniline derivative.

• Heat the mixture to reflux (110–115 °C) for 4–6 hours.

3. In-Process Validation (Self-Validating Step):

• TLC Monitoring: Monitor the disappearance of the starting material using Hexane:Ethyl Acetate (7:3).

• LC-MS Verification: Withdraw a 10 µL aliquot, dilute in methanol, and inject into the LC-MS. Validation logic: The starting material exhibits a distinct 3:1 isotopic mass pattern due to the 35 Cl/ 37 Cl isotopes. The successful formation of the product is confirmed by the complete loss of this chlorine isotopic signature and the appearance of the [M+H]+ peak corresponding to the amine adduct.

4. Workup and Purification:

• Cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold distilled water to precipitate the product.

• Filter the crude solid, wash with cold water (to remove TEA-HCl salts), and recrystallize from ethanol to yield the pure substituted pyrimidine.

Application in Drug Development: Kinase Inhibition

The derivatives synthesized from 4-chloro-5-nitro-6-phenylpyrimidine are highly valuable in the development of ATP-competitive kinase inhibitors (such as those targeting p38 MAP kinase)[2].

Kinases feature a deep ATP-binding cleft. Inhibitors designed from this pyrimidine scaffold function by mimicking the binding interactions of ATP:

• The Hinge Region: The nitrogen atoms of the pyrimidine core act as a bidentate hydrogen-bond-donor/acceptor system, anchoring the molecule to the amidic NH of the kinase hinge region (e.g., Met 109)[2].

• Hydrophobic Region I: This is a lipophilic selectivity pocket located deep inside the binding cleft, unoccupied by ATP. The 6-phenyl group of our starting material is perfectly oriented to project into this cavity, providing critical van der Waals interactions that dictate the inhibitor's selectivity profile[2].

Figure 2: Structural mapping of the pyrimidine derivative within the kinase ATP-binding cleft.

Conclusion

The utility of 4-chloro-5-nitro-6-phenylpyrimidine in medicinal chemistry is a direct consequence of its highly tuned electronic structure. DFT calculations confirm that the narrow HOMO-LUMO gap and the strong electron-withdrawing nature of the 5-nitro group prime the C4 position for rapid S_NAr reactions[3][4]. By leveraging these theoretical insights, researchers can design robust, self-validating synthetic protocols to generate complex purine mimics. Ultimately, the strategic placement of the 6-phenyl group allows these derivatives to exploit specific hydrophobic pockets in kinase enzymes, highlighting the compound's indispensable role in modern rational drug design[2].

References

• Journal of Medicinal Chemistry - ACS Publications. Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors. Retrieved from:[Link]

• SciSpace. Investigation of Electronic Properties of Substituted Pyrimidine Derivatives with Density Functional Theory. Retrieved from: [Link]

• AIP Publishing. Experimental and Optimized Studies of Some Pyrimidine Derivatives. Retrieved from:[Link]

Sources

• 1. Pyrimidine, 4-chloro-5-nitro-6-phenyl- | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

Synthesis of novel heterocyclic compounds from 4-chloro-5-nitro-6-phenylpyrimidine

Application Note: Divergent Synthesis of Novel Purine and Pteridine Scaffolds from 4-Chloro-5-nitro-6-phenylpyrimidine

Executive Summary & Mechanistic Rationale

The development of selective ATP-competitive kinase inhibitors heavily relies on the functionalization of privileged heterocyclic scaffolds[1]. In this context, 4-chloro-5-nitro-6-phenylpyrimidine serves as an exceptionally versatile, highly reactive electrophilic building block for generating diverse libraries of fused bicyclic systems[2].

Mechanistic Causality: The pyrimidine core is inherently electron-deficient. The presence of the C5-nitro group (a potent electron-withdrawing moiety) positioned ortho to the C4-chlorine atom dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the ring[2]. This hyper-activates the C4 position toward Nucleophilic Aromatic Substitution (SNAr) by amines. Furthermore, the pre-installed C6-phenyl group is strategically positioned to occupy "Hydrophobic Region I" within the kinase ATP-binding cleft, a critical interaction for conferring selectivity against targets like p38 MAP kinase and Cyclin-Dependent Kinases (CDKs)[1].

Synthetic Workflow & Divergent Pathways

Our synthetic strategy relies on a robust three-step divergent pathway. First, an SNAr reaction installs the N9-substituent (purine numbering). Second, catalytic reduction of the nitro group yields a highly nucleophilic 4,5-diamine intermediate. Finally, the pathway diverges based on the chosen cyclizing agent to yield either purine or pteridine derivatives.

Figure 1: Divergent synthetic workflow from 4-chloro-5-nitro-6-phenylpyrimidine to fused heterocycles.

Self-Validating Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution (SNAr) Objective: Install the primary amine at the C4 position to define the eventual N-alkyl substituent of the final heterocycle.

• Dissolve 4-chloro-5-nitro-6-phenylpyrimidine (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Add triethylamine (TEA) (2.0 eq). Causality: TEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, preventing the protonation of the incoming nucleophile and driving the equilibrium forward.

• Dropwise add the primary amine (e.g., isopropylamine, 1.2 eq) at 0 °C. Stir for 2 hours at room temperature. In-Process QC: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the high-Rf starting material and the appearance of a bright yellow spot (due to the extended conjugation of the nitro-enamine system) validates reaction completion.

Protocol B: Nitro Group Reduction Objective: Convert the C5-nitro group to a primary amine to enable subsequent ring closure.

• Dissolve the intermediate from Protocol A in methanol.

• Add 10% Pd/C (0.1 eq by weight). Purge the flask with N2, then introduce H2 gas via a balloon.

• Stir vigorously for 4 hours at room temperature. Causality: Catalytic hydrogenation is preferred over metal/acid reductions (e.g., Fe/HCl) to avoid potential dechlorination if other halogenated rings are present, ensuring a clean, salt-free crude product. In-Process QC: LC-MS analysis must show a mass shift of -30 Da (loss of two oxygen atoms, addition of two protons). The solution will transition from bright yellow to colorless. Filter through Celite immediately to prevent oxidative degradation of the electron-rich diamine.

Protocol C: Divergent Cyclization Path 1 (Purines): Reflux the diamine intermediate in triethyl orthoformate (excess) with a catalytic amount of p-toluenesulfonic acid (p-TsOH) for 6 hours. Causality: Triethyl orthoformate acts as both the solvent and the one-carbon electrophile. The acid catalyst accelerates the formation of the intermediate formamidine, which undergoes rapid intramolecular cyclization and elimination of ethanol to yield the aromatic purine[1]. Path 2 (Pteridines): Dissolve the diamine in absolute ethanol. Add glyoxal (1.1 eq) and reflux for 4 hours. Causality: The bis-electrophilic nature of the 1,2-dicarbonyl perfectly matches the bis-nucleophilic diamine, yielding a newly fused pyrazine ring via a double condensation mechanism.

Quantitative Data Summary

The following table summarizes the quantitative outcomes of the divergent synthesis utilizing various nucleophiles and cyclizing agents.

Compound ID	Nucleophile (C4)	Cyclizing Agent	Final Scaffold	Yield (%)	Purity (HPLC)
PUR-01	Isopropylamine	Triethyl orthoformate	6-Phenyl-9-isopropylpurine	78%	>98%
PUR-02	Cyclopentylamine	Triethyl orthoformate	6-Phenyl-9-cyclopentylpurine	74%	>97%
PTE-01	Isopropylamine	Glyoxal	4-Phenyl-8-isopropylpteridine	65%	>95%
PTE-02	Aniline	Benzil	2,3,4-Triphenyl-8-phenylpteridine	58%	>96%

Pharmacological Application: Kinase Inhibition Mapping

The synthesized purine and pteridine derivatives are structurally designed to act as ATP-competitive inhibitors. The rigid geometry of these scaffolds ensures that functional groups are precisely oriented to interact with key residues in the kinase active site[1].

Figure 2: Pharmacophore mapping of the synthesized scaffold within the kinase ATP-binding cleft.

Causality in Drug Design: The N1 nitrogen and the C6-substituent of the purine core form a critical bidentate hydrogen-bond donor/acceptor system with the amidic backbone of the kinase hinge region[1]. Simultaneously, the C6-phenyl group (originating directly from the 4-chloro-5-nitro-6-phenylpyrimidine starting material) is thrust into Hydrophobic Region I. Because this lipophilic pocket is unoccupied by natural ATP, targeting it confers a high degree of target specificity against specific kinase families[1].

References

• Title: Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]

Advanced Application Note: 4-Chloro-5-nitro-6-phenylpyrimidine in the Synthesis of ATP-Competitive Kinase Inhibitors

Introduction & Scientific Rationale

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a primary driver in numerous oncological and inflammatory diseases. In medicinal chemistry, the pyrimidine scaffold is widely recognized as a "privileged structure" because it effectively mimics the adenine ring of adenosine triphosphate (ATP), enabling competitive binding within the kinase hinge region [1].

Within this chemical space, 4-chloro-5-nitro-6-phenylpyrimidine serves as a highly specialized, polysubstituted electrophilic building block [2]. Its architecture is explicitly designed for the modular synthesis of purine-based kinase inhibitors, leveraging three distinct structural features:

• The 4-Chloro Substituent : Acts as an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr).

• The 5-Nitro Group : A potent electron-withdrawing moiety that strongly activates the C4 position for nucleophilic attack by lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrimidine ring. It subsequently serves as a precursor for the 5-amino group required for imidazole ring closure.

• The 6-Phenyl Group : Pre-installed to specifically target "Hydrophobic Region I" (the selectivity pocket) of the kinase ATP-binding site. This steric bulk is critical for achieving selectivity against kinases such as p38 mitogen-activated protein kinase (p38 MAP kinase) and Cyclin-Dependent Kinases (CDKs) [1].

Mechanistic Pathway & Synthetic Workflow

The transformation of 4-chloro-5-nitro-6-phenylpyrimidine into a bioactive 6-phenylpurine derivative follows a robust, three-step synthetic logic. This modularity allows researchers to systematically explore structure-activity relationships (SAR) by varying the nucleophile in the first step, thereby fine-tuning the pharmacokinetic and target-binding properties of the resulting inhibitor.

Workflow: Three-step synthesis of 6-phenylpurine kinase inhibitors from a pyrimidine scaffold.

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, it is critical to ensure that every synthetic step is not just a procedure, but a self-validating system. The following protocols detail the causality behind the reagent choices and the in-process analytical markers required to verify success before proceeding to the next step.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) at C4

Objective: Displace the 4-chloro group with a primary amine (e.g., an aniline derivative) to install the N9-substituent of the future purine ring. Causality & Rationale: N,N-Diisopropylethylamine (DIPEA) is utilized as a sterically hindered, non-nucleophilic base to scavenge the generated HCl. This prevents the protonation and subsequent deactivation of the incoming primary amine nucleophile. A polar protic solvent like n-butanol is used to stabilize the transition state of the Meisenheimer complex [1].

Step-by-Step Methodology:

• Suspend 4-chloro-5-nitro-6-phenylpyrimidine (1.0 eq) in anhydrous n-butanol (0.2 M).

• Add the primary amine (1.2 eq) followed by DIPEA (2.0 eq) dropwise at room temperature.

• Elevate the temperature to 80 °C and stir under an inert argon atmosphere for 4–6 hours.

• Self-Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 3:1). The reaction is complete when the highly UV-active starting material is consumed and a more polar, bright yellow spot appears. The yellow color is a direct visual validation of the newly formed push-pull chromophore (electron-donating amine conjugated with the electron-withdrawing nitro group).

• Cool to room temperature, concentrate under reduced pressure, and precipitate the product using cold water. Filter and dry under a vacuum.

Protocol 2: Reduction of the 5-Nitro Group

Objective: Convert the 5-nitro group to a 5-amino group, creating the requisite ortho-diamine for imidazole ring closure. Causality & Rationale: While catalytic hydrogenation (Pd/C, H₂) is standard, if the amine introduced in Step 1 contains halogens (e.g., a 4-fluorophenyl group), a milder reduction utilizing Iron powder and Ammonium Chloride (Fe/NH₄Cl) is mandated to prevent unwanted catalytic dehalogenation.

Step-by-Step Methodology:

• Dissolve the 4-amino-5-nitro-6-phenylpyrimidine intermediate in an Ethanol/Water mixture (4:1 v/v).

• Add Iron powder (5.0 eq) and solid NH₄Cl (5.0 eq).

• Reflux the suspension vigorously at 90 °C for 2 hours.

• Self-Validation Checkpoint: The intense yellow color of the starting material will fade to a pale or colorless solution, visually validating the destruction of the nitro-amine chromophore. LC-MS analysis should confirm a mass shift of -30 Da (loss of two oxygens, gain of two protons).

• Critical Handling: Filter the hot mixture rapidly through a pad of Celite to remove iron salts. The resulting 4,5-diamine is highly electron-rich and prone to rapid air oxidation. It must be concentrated and used immediately in the next step without further purification.

Protocol 3: Purine Ring Cyclization

Objective: Construct the imidazole ring to finalize the purine core. Causality & Rationale: Formamidine acetate acts as the C8 carbon source. Refluxing in a high-boiling solvent provides the necessary thermal energy to drive the double condensation reaction, eliminating ammonia and water to yield the thermodynamically stable aromatic purine system [1].

Step-by-Step Methodology:

• Dissolve the crude 4,5-diamine intermediate in n-butanol (0.1 M).

• Add formamidine acetate (3.0 eq).

• Reflux at 120 °C for 12 hours under argon.

• Self-Validation Checkpoint: LC-MS is required here to differentiate the cyclized product from unreacted diamine. Look for the [M+H]⁺ peak corresponding to the loss of NH₃ and H₂O.

• Cool the reaction, remove the solvent in vacuo, and purify via flash column chromatography (DCM/MeOH gradient) to isolate the final ATP-competitive kinase inhibitor.

Quantitative Data & Validation Summary

To facilitate easy comparison and workflow planning, the expected quantitative outcomes and validation markers for this synthetic route are summarized below:

Reaction Step	Chemical Transformation	Typical Yield	In-Process Validation (Self-Validating Marker)
1. SNAr	4-Cl → 4-NHR	80–95%	TLC: Shift to lower Rf; Visual color change to bright yellow (push-pull chromophore formation).
2. Reduction	5-NO₂ → 5-NH₂	85–99%	Visual: Fading of yellow color; LC-MS: Confirms[M+H]-30 mass shift.
3. Cyclization	Diamine → Purine	60–85%	LC-MS: Confirms [M+H] of the cyclized product; High UV absorbance at 254 nm (extended aromaticity).

Structural Biology & Binding Logic

The ultimate goal of synthesizing these 6-phenylpurine derivatives is to achieve highly specific interactions within the kinase ATP-binding site. The purine core acts as the primary anchor, forming bidentate hydrogen bonds with the backbone amides of the kinase hinge region. Simultaneously, the 6-phenyl group—originally derived from the 4-chloro-5-nitro-6-phenylpyrimidine starting material—projects deep into Hydrophobic Region I. This pocket is often variable among different kinases, making the 6-phenyl moiety a critical driver of kinase selectivity.

Logical Relationship: Structural mapping of the 6-phenylpurine inhibitor within the kinase binding site.

References

• Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Protocol for the amination of 4-chloro-5-nitro-6-phenylpyrimidine

Application Note: Protocol for the Amination of 4-Chloro-5-nitro-6-phenylpyrimidine

Mechanistic Rationale and Substrate Profiling

4-Chloro-5-nitro-6-phenylpyrimidine is an essential, highly reactive electrophilic building block used extensively in medicinal chemistry, particularly as a precursor for synthesizing purine analogs and ATP-competitive kinase inhibitors 1[1]. The functionalization of the C4 position with various amines proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism.

Causality of Reactivity: The pyrimidine core is inherently electron-deficient due to its two endocyclic nitrogen atoms. The addition of a strongly electron-withdrawing 5-nitro group dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring system, rendering the C4-chloride exceptionally susceptible to nucleophilic attack 2[2]. The 6-phenyl group provides steric shielding but also extends the conjugated π -system, which assists in delocalizing the negative charge during the formation of the intermediate Meisenheimer complex. Because the initial nucleophilic attack ( k1​ ) is the rate-determining step, controlling temperature and solvent polarity is critical to prevent runaway exotherms and side reactions.

Nucleophilic aromatic substitution (SNAr) pathway via a stabilized Meisenheimer complex.

Experimental Design and Optimization

To establish a self-validating and high-yielding protocol, several parameters must be controlled. Polar aprotic solvents (e.g., THF, DMF) stabilize the polar transition state. However, for highly activated substrates like 5-nitropyrimidines, reactions in THF at 0 °C to room temperature are preferred to suppress competitive hydrolysis that occurs rapidly if adventitious water is present 3[3].

A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA), is utilized to scavenge the HCl byproduct. DIPEA is preferred over Triethylamine (TEA) due to its increased steric bulk, which prevents competitive quaternization with the highly electrophilic pyrimidine core.

Table 1: Optimization of Reaction Conditions for SNAr Amination

Solvent	Base (Equiv)	Temperature	Time	Conversion (%)	Impurity Profile / Notes
DMF	K₂CO₃ (2.0)	80 °C	2 h	>95%	High (Significant hydrolysis to pyrimidinone)
EtOH	TEA (2.0)	25 °C	4 h	85%	Moderate (Competitive etherification observed)
THF	DIPEA (2.0)	0 °C to 25 °C	2 h	>98%	Low (Clean conversion, optimal conditions)
DCM	None (Excess Amine)	25 °C	6 h	70%	Low (Incomplete reaction, wasted amine)

Self-Validating Experimental Protocol

Experimental workflow for the SNAr amination of 4-chloro-5-nitro-6-phenylpyrimidine.

Materials Required:

• 4-Chloro-5-nitro-6-phenylpyrimidine (1.0 eq, limiting reagent)

• Primary or secondary amine nucleophile (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Tetrahydrofuran (THF) (10 mL/mmol)

Step-by-Step Methodology:

• Preparation of the Electrophile Solution: In an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert argon atmosphere, dissolve 4-chloro-5-nitro-6-phenylpyrimidine (1.0 mmol) in anhydrous THF (8 mL). Causality: Argon prevents atmospheric moisture from entering the system, which could lead to competitive hydrolysis of the highly activated C-Cl bond to form a thermodynamically stable pyrimidinone derivative .

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: The 5-nitro group makes the SNAr reaction highly exothermic. Initiating the reaction at 0 °C prevents thermal runaway and suppresses the formation of bis-aminated or ring-opened degradation products.

• Addition of Reagents: Add DIPEA (2.0 mmol) to the cooled solution. Subsequently, add the amine nucleophile (1.1 mmol) dissolved in anhydrous THF (2 mL) dropwise over 10 minutes. Causality: Dropwise addition ensures the local concentration of the amine remains low, strictly favoring the mono-amination pathway and preventing localized heating.

• In-Process Control (IPC) & Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 2 hours. Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc, 3:1) or LC-MS. The protocol dictates that the reaction must only proceed to workup when the starting material peak (UV 254 nm) is <2% relative to the product. If incomplete, add 0.1 eq of amine and stir for an additional 1 hour.

• Quenching and Extraction: Once validated by IPC, quench the reaction by adding saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Causality: NH₄Cl neutralizes excess DIPEA and unreacted amine without being acidic enough to protonate the weakly basic aminated pyrimidine product, ensuring it remains in the organic phase.

• Washing and Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 10% to 30% EtOAc in Hexanes) to afford the pure 4-amino-5-nitro-6-phenylpyrimidine derivative.

Analytical Validation

To ensure the scientific integrity of the synthesized compound, the following validation checks must be met before utilizing the intermediate in downstream purine synthesis:

• ¹H NMR (CDCl₃): Confirm the disappearance of the amine N-H protons (if a secondary amine was used) or observe the characteristic downfield shift in the N-H resonance (if primary). The pyrimidine C2-H proton typically resonates as a sharp, distinct singlet around δ 8.6 - 8.9 ppm.

• LC-MS: Observe the [M+H]+ corresponding to the exact mass of the aminated product. The isotopic pattern of the starting material (the characteristic 3:1 ratio for 35 Cl/ 37 Cl) must be completely absent, definitively confirming the successful displacement of the chloride.

References

• Title: 1 Source: ACS Publications (acs.org)

• Title: 2 Source: ResearchGate (researchgate.net)

• Title: 3 Source: NIH (nih.gov)

• Title: Source: D-NB (d-nb.info)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]

Chemoselective Reduction of 4-Chloro-5-nitro-6-phenylpyrimidine: A Technical Guide

Scientific Context & Mechanistic Challenges

The compound 4-chloro-5-nitro-6-phenylpyrimidine is a highly reactive, polysubstituted building block frequently utilized in the synthesis of purine analogs and ATP-competitive kinase inhibitors[1],[2]. The pyrimidine core is inherently electron-deficient, a property exacerbated by the powerful electron-withdrawing nature of the 5-nitro group. This makes the 4-chloro substituent highly susceptible to nucleophilic aromatic substitution (S_N_Ar)[1].

The critical synthetic challenge lies in the chemoselective reduction of the 5-nitro group to a 5-amino group without compromising the reactive 4-chloro substituent. The resulting 5-amino-4-chloro-6-phenylpyrimidine provides a crucial nucleophilic site for subsequent ring-closure reactions (e.g., forming fused imidazole or pyrrole rings)[2].

If standard catalytic hydrogenation conditions (e.g., H₂, Pd/C) are employed, the reaction inevitably suffers from competitive hydrogenolysis, leading to the undesired dehalogenation of the pyrimidine ring. Therefore, single-electron transfer (SET) mechanisms or specific Lewis acid-mediated reductions must be utilized. While recent literature highlights emerging metal-free methodologies using tetrahydroxydiboron [B₂(OH)₄] for chemoselective nitro reductions[3], classical Béchamp-type iron reductions and Tin(II) chloride protocols remain the most reliable, scalable, and economically viable systems for bench chemists.

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways based on the chosen reduction methodology, highlighting the necessity of chemoselective reagents.

Reaction pathways for the reduction of 4-chloro-5-nitro-6-phenylpyrimidine.

Quantitative Method Comparison

To select the optimal protocol, researchers must weigh yield, scalability, and the risk of dehalogenation. The table below synthesizes quantitative performance metrics across standard reduction systems.

Reduction System	Reagents & Conditions	Chemoselectivity (C-Cl Retention)	Typical Yield	Scalability
Béchamp-Type	Fe powder, NH₄Cl, EtOH/H₂O, 80 °C	Excellent	85–92%	High
Lewis Acid / Reductant	SnCl₂·2H₂O, EtOAc, 65 °C	Good	75–85%	Medium
Metal-Free	B₂(OH)₄, 4,4'-bipyridine, DMF, 25 °C	Excellent	>90%	Low/Medium
Catalytic Hydrogenation	H₂, Pd/C, MeOH, 25 °C	Poor (Extensive Dehalogenation)	<20%	High

Validated Experimental Protocols

Protocol A: Iron-Mediated Reduction (Béchamp-Type)

This protocol relies on a heterogeneous single-electron transfer from the iron surface to the nitro group. It is the preferred method for scale-up due to its robust chemoselectivity and low cost.

Causality of Reagent Selection: Ammonium chloride (NH₄Cl) is selected over strong mineral acids (like HCl) to act as a mild proton source. Strong acids would catalyze the nucleophilic hydrolysis of the C4-chlorine atom to a C4-hydroxyl group. NH₄Cl buffers the reaction at a mildly acidic pH (~6), preserving the carbon-halogen bond while enabling the reduction.

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 4-chloro-5-nitro-6-phenylpyrimidine (10.0 mmol) in an 80:20 mixture of Ethanol/Water (50 mL).

• Reagent Addition: Add Iron powder (325 mesh, 50.0 mmol, 5 eq.) and Ammonium chloride (50.0 mmol, 5 eq.) to the yellow solution. Note: The high surface area of 325 mesh iron is critical for efficient electron transfer.

• Thermal Activation: Heat the vigorously stirred mixture to 80 °C.

• In-Process Control (Self-Validation): Monitor via TLC (Hexane:EtOAc 7:3). The reaction is self-validating visually: the mixture will transition from a yellow solution to a dark brown/black suspension as iron oxides (Fe₂O₃/Fe₃O₄) form. Complete consumption of the UV-active starting material (higher Rf​ ) and the appearance of a new, ninhydrin-positive spot (lower Rf​ ) typically occurs within 2–4 hours.

• Workup: While still hot (to prevent the product from crystallizing and becoming trapped in the iron sludge), filter the suspension through a pad of Celite. Wash the Celite pad thoroughly with hot ethyl acetate (3 × 30 mL).

• Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Extract the remaining aqueous layer with ethyl acetate (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the crude 5-amino-4-chloro-6-phenylpyrimidine.

Protocol B: Homogeneous Tin(II) Chloride Reduction

When heterogeneous mixtures pose stirring or filtration challenges, SnCl₂ offers a homogeneous alternative. SnCl₂ acts dually as a Lewis acid (coordinating to the nitro oxygens) and a reducing agent.

Causality of Reagent Selection: Ethyl acetate is used as the solvent to maintain a homogeneous system. The critical step in this protocol is the basic quench; SnCl₂ generates acidic tin byproducts that must be neutralized and precipitated as insoluble tin hydroxides to prevent product entrapment.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 4-chloro-5-nitro-6-phenylpyrimidine (5.0 mmol) in Ethyl acetate (30 mL).

• Reagent Addition: Add Tin(II) chloride dihydrate (SnCl₂·2H₂O, 25.0 mmol, 5 eq.) portion-wise.

• Reaction: Stir the mixture at 65 °C for 3–5 hours.

• In-Process Control: TLC monitoring will confirm the disappearance of the starting material. The solution typically turns pale yellow to orange.

• Quench & Precipitation: Cool the reaction to 0 °C. Carefully add saturated aqueous NaHCO₃ dropwise until the pH reaches 7–8. Causality: This neutralizes the mixture and precipitates tin complexes as a thick, white Sn(OH)₂/Sn(OH)₄ emulsion.

• Workup: Filter the thick emulsion through a pad of Celite to break the emulsion and remove tin salts. Separate the organic layer from the filtrate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

References

• Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors Journal of Medicinal Chemistry (2005). URL:[Link]

• Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature The Journal of Organic Chemistry (2022). URL:[Link]

Sources

• 1. Pyrimidine, 4-chloro-5-nitro-6-phenyl- | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr) of 4-Chloro-5-nitro-6-phenylpyrimidine

Executive Summary

4-Chloro-5-nitro-6-phenylpyrimidine is a highly versatile electrophilic scaffold extensively utilized in the synthesis of ATP-competitive kinase inhibitors and purine-like pharmacophores [1]. This application note details an optimized, self-validating protocol for the microwave-assisted Nucleophilic Aromatic Substitution (SNAr) of this pyrimidine core. By leveraging microwave dielectric heating, researchers can overcome the thermodynamic barriers associated with sterically hindered or electronically deactivated nucleophiles, drastically reducing reaction times while improving yields and purity [2].

Mechanistic Rationale & Experimental Causality

Why 4-Chloro-5-nitro-6-phenylpyrimidine?

The pyrimidine ring is inherently electron-deficient. The addition of a strongly electron-withdrawing 5-nitro group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the system. This renders the C4 position exceptionally activated for nucleophilic attack. The reaction proceeds via an addition-elimination SNAr mechanism, where the 5-nitro group acts as an electron sink to stabilize the intermediate Meisenheimer complex before the expulsion of the chloride leaving group.

Why Microwave-Assisted Organic Synthesis (MAOS)?

When coupling bulky or deactivated amines (e.g., substituted anilines) to the C4 position, conventional thermal heating often requires prolonged reflux times (12–24 hours). Extended heating frequently leads to side-product formation, such as the hydrolysis of the chloro group or degradation of the nitro group. MAOS provides direct, uniform energy transfer to polar molecules, achieving rapid superheating. This overcomes the high activation energy of hindered nucleophiles in minutes rather than hours [2].

Solvent and Base Selection

• Solvent: N,N-Dimethylformamide (DMF) or n-butanol (n-BuOH) are selected due to their high loss tangents ( tanδ ), allowing them to rapidly absorb microwave energy and translate it into heat.

• Base: Diisopropylethylamine (DIPEA) is strictly preferred over inorganic bases like K₂CO₃. Inorganic bases remain insoluble in organic solvents, creating a heterogeneous mixture that can cause localized superheating ("hot spots") and uneven reaction profiles in the microwave cavity. DIPEA ensures a homogeneous solution and efficiently scavenges the generated HCl without degrading the pyrimidine core.

Fig 1: SNAr addition-elimination mechanism via a Meisenheimer complex.

Quantitative Optimization Data

The following table summarizes the optimization of the SNAr reaction using 4-methoxyaniline as a model deactivated nucleophile. The data illustrates the superiority of microwave irradiation over conventional heating in controlling the reaction pathway and maximizing yield.

Heating Method	Solvent	Base	Temp (°C)	Time	Yield (%)	Purity (LC-MS)
Conventional	n-BuOH	DIPEA	100	18 h	45	< 70%
Conventional	DMF	K₂CO₃	100	18 h	52	75%
Microwave	DMF	DIPEA	120	15 min	94	> 95%
Microwave	n-BuOH	DIPEA	120	15 min	89	> 92%

Standard Operating Procedure (SOP): Microwave-Assisted C4-Amination

This self-validating protocol describes the coupling of 4-chloro-5-nitro-6-phenylpyrimidine with a primary amine. The workflow is designed to ensure reproducibility and immediate analytical feedback.

Materials Required:

• 4-Chloro-5-nitro-6-phenylpyrimidine: 1.0 equiv, 0.5 mmol (117.8 mg)

• Primary Amine (e.g., 4-methoxyaniline): 1.2 equiv, 0.6 mmol

• N,N-Diisopropylethylamine (DIPEA): 2.0 equiv, 1.0 mmol (174 µL)

• Anhydrous N,N-Dimethylformamide (DMF): 3.0 mL

• Equipment: 10 mL Microwave-safe reaction vial with a crimp-sealed Teflon septum cap.

Step-by-Step Methodology:

• Reagent Preparation: In a fume hood, add the 4-chloro-5-nitro-6-phenylpyrimidine (117.8 mg) and the primary amine (0.6 mmol) to the 10 mL microwave vial.

• Solvent and Base Addition: Dispense 3.0 mL of anhydrous DMF into the vial to dissolve the reagents, followed by 174 µL of DIPEA. Add a magnetic stir bar.

• Sealing: Seal the vial securely with a Teflon septum crimp cap. Crucial: A proper seal is required to safely contain the autogenous pressure generated during superheating.

• Microwave Irradiation: Place the vial in a dedicated laboratory microwave synthesizer (e.g., Anton Paar, CEM, or Biotage). Set the parameters to:

  • Temperature: 120 °C

  • Hold Time: 15 minutes

  • Maximum Power: 200 W

  • Cooling: Enabled (Air jet cooling to < 50 °C post-reaction).

• Aqueous Workup (Self-Validation Step 1): Once cooled, uncap the vial and transfer the mixture to a separatory funnel containing 15 mL of distilled water and 15 mL of Ethyl Acetate (EtOAc). Extract the organic layer. Wash the organic layer with brine (3 x 10 mL) to remove residual DMF and DIPEA salts. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analytical Validation (Self-Validation Step 2): Dissolve a 1 mg aliquot of the crude product in LC-MS grade Acetonitrile. Run LC-MS to confirm the disappearance of the starting material mass (m/z ~235) and the appearance of the desired product mass. The presence of a single major peak indicates a successful, clean conversion, validating the protocol before proceeding to column chromatography.

Fig 2: Standardized microwave-assisted synthesis and validation workflow.

References

• Laufer, S. A., Domeyer, D. M., Scior, T. R. F., Albrecht, W., & Hauser, D. R. J. (2005). Synthesis and biological testing of purine derivatives as potential ATP-competitive kinase inhibitors. Journal of Medicinal Chemistry, 48(3), 710-722. URL:[Link]

• Manvar, A., & Shah, A. (2013). Microwave-assisted chemistry of purines and xanthines. An overview. Tetrahedron, 69(38), 8105-8127. URL:[Link]

Scale-up synthesis of 4-chloro-5-nitro-6-phenylpyrimidine

Application Note & Protocol

A Scalable, Regioselective Synthesis of 4-Chloro-5-Nitro-6-Phenylpyrimidine via Suzuki-Miyaura Cross-Coupling

Introduction: The Significance of the Phenylpyrimidine Scaffold

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural core of essential biomolecules like nucleic acids and a multitude of approved therapeutic agents.[1][2] Its ability to engage in hydrogen bonding and π-stacking interactions makes it a "privileged scaffold" in drug design.[2] Specifically, 4-chloro-5-nitro-6-phenylpyrimidine is a high-value intermediate, providing a versatile platform for the synthesis of complex molecules, particularly kinase inhibitors, by enabling further functionalization at the chloro- and nitro-moieties.

The primary challenge in synthesizing this intermediate lies in achieving regioselective arylation of the precursor, 4,6-dichloro-5-nitropyrimidine. While palladium-catalyzed cross-coupling reactions are powerful tools for C-C bond formation, the inherent electronic properties of the di-substituted pyrimidine ring often lead to mixtures of isomers.[3][4] This application note details a robust, scalable, and highly regioselective protocol for the synthesis of 4-chloro-5-nitro-6-phenylpyrimidine, focusing on the scientific rationale behind key procedural steps to ensure reproducibility and success in a scale-up environment.

The Strategic Approach: Mastering Regioselectivity in Suzuki-Miyaura Coupling

The chosen synthetic route employs a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between 4,6-dichloro-5-nitropyrimidine and phenylboronic acid.

The Suzuki-Miyaura Reaction Mechanism

This reaction is a cornerstone of modern organic synthesis due to its broad functional group tolerance and mild conditions.[4][5] The catalytic cycle involves three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-chlorine bond of the pyrimidine ring.

• Transmetalation: The phenyl group is transferred from the boronic acid (activated by a base) to the palladium center.

• Reductive Elimination: The desired C-C bond is formed, yielding the product and regenerating the Pd(0) catalyst.

Causality of Regioselective Control

The 4,6-dichloro-5-nitropyrimidine substrate presents two reactive sites. In many dichloropyrimidine systems, the C4 position is reported to be more susceptible to oxidative addition by palladium.[1][4] However, the powerful electron-withdrawing nitro group at the C5 position significantly influences the electronic landscape of the ring, activating both adjacent positions towards nucleophilic aromatic substitution.[6][7]

Achieving the desired C6-phenyl isomer is accomplished by carefully selecting the catalytic system. The use of a sterically bulky phosphine ligand in conjunction with the palladium precursor is critical. The ligand's size can sterically hinder the approach of the catalytic complex to the C4 position, which is flanked by both a nitrogen atom and the nitro group, thereby favoring oxidative addition at the less-hindered C6 position. The choice of base and solvent system is also optimized to facilitate the transmetalation step while maintaining catalyst stability and reaction homogeneity.

Scale-Up Synthesis Workflow

The following diagram illustrates the logical flow from starting materials to the final, purified product, emphasizing key quality control checkpoints.

Caption: Workflow for the scale-up synthesis of 4-chloro-5-nitro-6-phenylpyrimidine.

Detailed Experimental Protocol

This protocol is optimized for a 100-gram scale synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Equipment

• Reagents:

  • 4,6-dichloro-5-nitropyrimidine (1.0 eq, 100.0 g, 0.515 mol)

  • Phenylboronic acid (1.1 eq, 69.2 g, 0.567 mol)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with CH₂Cl₂ (Pd(dppf)Cl₂·CH₂Cl₂) (0.015 eq, 6.3 g, 7.73 mmol)

  • Potassium Carbonate (K₂CO₃), anhydrous powder (3.0 eq, 213.6 g, 1.545 mol)

  • 1,4-Dioxane (10 vol, 1.0 L)

  • Deionized Water (4 vol, 400 mL)

  • Ethyl Acetate (for extraction)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Isopropanol (for crystallization)

• Equipment:

  • 5 L jacketed glass reactor with overhead stirring, reflux condenser, thermocouple, and nitrogen inlet/outlet.

  • Heating/cooling circulator.

  • Large separatory funnel (5 L).

  • Büchner funnel and vacuum flask.

  • Rotary evaporator.

Step-by-Step Procedure

• Reactor Setup and Reagent Charging:

  • To the 5 L jacketed reactor, add 4,6-dichloro-5-nitropyrimidine (100.0 g), phenylboronic acid (69.2 g), Pd(dppf)Cl₂·CH₂Cl₂ (6.3 g), and potassium carbonate (213.6 g).

  • Causality Note: Using a pre-catalyst like Pd(dppf)Cl₂ ensures the formation of the active Pd(0) species in situ. The dppf ligand provides the necessary steric bulk and electron-donating properties to facilitate selective oxidative addition and stabilize the catalytic intermediate.

• Solvent Addition and Inerting:

  • Add 1,4-dioxane (1.0 L) and deionized water (400 mL) to the reactor.

  • Begin stirring at ~150 RPM to create a slurry.

  • Purge the reactor headspace with nitrogen for 15 minutes to remove oxygen, which can deactivate the palladium catalyst. Maintain a gentle nitrogen blanket throughout the reaction.

• Reaction Execution:

  • Set the circulator to heat the reactor contents to 80-85 °C.

  • Maintain the reaction at this temperature with vigorous stirring for 4-6 hours.

  • Self-Validation System: After 4 hours, take a small aliquot from the reaction mixture, dilute it with ethyl acetate, and analyze by TLC or HPLC to check for the consumption of the starting 4,6-dichloro-5-nitropyrimidine. The reaction is considered complete when <2% of the starting material remains.

• Reaction Quench and Work-Up:

  • Once complete, cool the reaction mixture to room temperature (~20-25 °C).

  • Slowly add 1.0 L of deionized water to the reactor. Caution: This may be slightly exothermic.

  • Transfer the mixture to a 5 L separatory funnel.

  • Extract the aqueous phase with ethyl acetate (3 x 500 mL).

  • Combine the organic layers and wash with brine (1 x 500 mL).

  • Causality Note: The brine wash removes residual water and inorganic salts from the organic phase, improving the efficiency of the drying step.

• Isolation and Purification:

  • Dry the combined organic phase over anhydrous magnesium sulfate, stir for 20 minutes, and then filter.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude solid.

  • Add 500 mL of isopropanol to the crude solid and heat the slurry to reflux until all the solid dissolves.

  • Slowly cool the solution to 0-5 °C over 2-3 hours to induce crystallization.

  • Collect the resulting pale-yellow crystals by vacuum filtration, washing the filter cake with a small amount of cold isopropanol.

  • Dry the product in a vacuum oven at 40 °C to a constant weight.

Data Summary and Expected Results

Parameter	Value
Scale	100.0 g (starting material)
Equivalents (Boronic Acid)	1.1
Catalyst Loading (mol%)	1.5 mol%
Reaction Temperature	80-85 °C
Reaction Time	4-6 hours
Expected Yield	100 - 110 g (82-90%)
Expected Purity (HPLC)	>98.5%
Appearance	Pale-yellow crystalline solid

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete or Stalled Reaction	1. Inactive catalyst due to oxygen exposure. 2. Insufficient base or poor quality base. 3. Reaction temperature too low.	1. Ensure a proper nitrogen purge and blanket. 2. Use freshly opened, anhydrous K₂CO₃. 3. Verify internal reaction temperature is 80-85 °C.
Low Yield	1. Inefficient extraction. 2. Product loss during crystallization.	1. Perform an additional extraction of the aqueous layer. 2. Ensure slow cooling during crystallization; minimize the amount of cold solvent used for washing.
Formation of Di-phenylated Impurity	1. Excess phenylboronic acid. 2. Prolonged reaction time at high temperature.	1. Use no more than 1.1 equivalents of boronic acid. 2. Monitor the reaction closely and stop it upon completion.

Safety and Hazard Information

• 4,6-dichloro-5-nitropyrimidine: Causes skin and serious eye irritation.[8] Handle with care, avoiding contact with skin and eyes.

• 1,4-Dioxane: Flammable liquid and vapor. Suspected of causing cancer. May cause respiratory irritation.

• Palladium Catalyst: Handle in a fume hood. Avoid inhalation of dust.

• Phenylboronic Acid: May cause skin, eye, and respiratory irritation.

• Always consult the Safety Data Sheet (SDS) for each reagent before use and wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

References

• A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine. Google Patents.

• Scale-Up of the Synthesis of a Pyrimidine Derivative Directly on Solid Support. Organic Process Research & Development. Available at: [Link]

• Scale-Up of the Synthesis of a Pyrimidine Derivative Directly on Solid Support. ACS Publications. Available at: [Link]

• Efficient Pd(OAc)2/Pyrimidine Catalytic System for Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate. Available at: [Link]

• One-pot Double Suzuki Couplings of Dichloropyrimidines. National Institutes of Health (NIH). Available at: [Link]

• Gram-scale synthesis of the target fused pyrimidine derivatives... ResearchGate. Available at: [Link]

• An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine. Asian Journal of Chemistry. Available at: [Link]

• How can 4,6-dichloro-5-nitropyrimidine be synthesized and applied effectively?. FAQ. Available at: [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. Available at: [Link]

• Suzuki coupling of 2,4-dichloropyrimidine (1) with phenylboronic acid (2) as our model reaction. ResearchGate. Available at: [Link]

• Synthesis of pyrimidine derivatives. ResearchGate. Available at: [Link]

• Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. ChemRxiv. Available at: [Link]

• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. IJSAT. Available at: [Link]

• nucleophilic substitution reactions of 4,5-dichloro-2- methyl-6-nitro-2h-pyridazin-3-one. ResearchGate. Available at: [Link]

• [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines]. PubMed. Available at: [Link]

• 4-chloro-5-nitro-6-[3-(propan-2-yloxy)phenyl]pyrimidine. Chemazone. Available at: [Link]

• 4,6-Dichloro-5-nitropyrimidine. PubChem. Available at: [Link]

• (PDF) Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. ResearchGate. Available at: [Link]

• Nucleophilic Substitution (SN1, SN2). Organic Chemistry Portal. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Nucleophilic aromatic substitution. Wikipedia. Available at: [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. Available at: [Link]

• Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. ResearchGate. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijsat.org [ijsat.org]
• 3. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. 4,6-Dichloro-5-nitropyrimidine | C4HCl2N3O2 | CID 20312 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Purine Analogs from 4-chloro-5-nitro-6-phenylpyrimidine

Authored by: A Senior Application Scientist

Introduction

Purine analogs represent a cornerstone in medicinal chemistry and drug development, exhibiting a wide range of biological activities, including antiviral, and antitumor properties.[1] Their structural similarity to endogenous purines allows them to interact with various enzymes and receptors, thereby modulating biological pathways.[2] The strategic synthesis of novel purine derivatives is, therefore, a critical endeavor in the quest for new therapeutic agents. This guide provides a detailed technical overview and robust protocols for the synthesis of a diverse library of purine analogs, utilizing 4-chloro-5-nitro-6-phenylpyrimidine as a versatile starting material. The presence of the chloro, nitro, and phenyl groups on the pyrimidine core offers multiple reaction sites for facile chemical modifications, making it an ideal precursor for generating structural diversity.

The synthetic strategy detailed herein is a well-established three-step process:

• Nucleophilic Aromatic Substitution (SNAr): Introduction of various amino substituents at the C4 position.

• Reduction: Conversion of the C5 nitro group to an amino group.

• Cyclization: Formation of the imidazole ring to yield the final purine scaffold.

This document is intended for researchers, scientists, and professionals in drug development, providing not only step-by-step protocols but also the underlying chemical principles and rationale for the experimental choices.

Synthetic Pathway Overview

The general synthetic route from 4-chloro-5-nitro-6-phenylpyrimidine to substituted purine analogs is depicted below. This pathway allows for the systematic introduction of substituents at what will become the N9 and C8 positions of the purine ring, enabling the generation of a library of compounds for structure-activity relationship (SAR) studies.

Caption: General three-step synthesis of purine analogs.

Part 1: Nucleophilic Aromatic Substitution (SNAr) at the C4 Position

Scientific Rationale

The chlorine atom at the C4 position of the pyrimidine ring is highly activated towards nucleophilic aromatic substitution. This is due to the electron-withdrawing effect of the adjacent nitro group at C5 and the nitrogen atoms within the pyrimidine ring. This activation facilitates the displacement of the chloride ion by a variety of nucleophiles, particularly primary and secondary amines.[3][4] The choice of amine in this step is crucial as it dictates the substituent at the future N9 position of the purine analog, a position known to be important for biological activity.

Experimental Protocol: Synthesis of N-substituted-4-amino-5-nitro-6-phenylpyrimidines

• Reaction Setup: To a solution of 4-chloro-5-nitro-6-phenylpyrimidine (1.0 eq) in a suitable solvent such as ethanol, isopropanol, or tetrahydrofuran (THF), add the desired primary or secondary amine (1.1 - 1.5 eq).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 - 2.0 eq), to scavenge the HCl generated during the reaction.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a gentle reflux (50-80 °C) for 2-16 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate has formed, filter the solid and wash with cold solvent.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Data Presentation: Representative Amines and Expected Outcomes

Amine	Product	Expected Yield (%)
Cyclopentylamine	N-cyclopentyl-5-nitro-6-phenylpyrimidin-4-amine	85-95
Benzylamine	N-benzyl-5-nitro-6-phenylpyrimidin-4-amine	80-90
Morpholine	4-(5-nitro-6-phenylpyrimidin-4-yl)morpholine	90-98
Aniline	N,6-diphenyl-5-nitropyrimidin-4-amine	75-85

Part 2: Reduction of the C5-Nitro Group

Scientific Rationale

The reduction of the nitro group to a primary amine is a critical step to enable the subsequent cyclization to form the imidazole ring.[5] Several methods can be employed for this transformation, and the choice of reducing agent can depend on the presence of other functional groups in the molecule.

• Catalytic Hydrogenation (H₂/Pd-C): This is a clean and efficient method, often providing high yields. However, it may not be suitable for substrates containing reducible functional groups like alkynes or benzylic ethers.

• Sodium Dithionite (Na₂S₂O₄): A mild and effective reducing agent for nitro groups in heterocyclic systems. It is generally compatible with a wide range of functional groups.

• Tin(II) Chloride (SnCl₂): A classical method for nitro group reduction, typically carried out in an acidic medium.

Experimental Protocol: Synthesis of N⁴-substituted-6-phenylpyrimidine-4,5-diamines

Method A: Reduction with Sodium Dithionite

• Reaction Setup: Suspend the N-substituted-4-amino-5-nitro-6-phenylpyrimidine (1.0 eq) in a mixture of ethanol and water (e.g., 2:1 v/v).

• Reagent Addition: Heat the suspension to reflux (around 80-90 °C). Add a solution of sodium dithionite (3.0 - 5.0 eq) in water portion-wise over 30 minutes.

• Reaction Monitoring: The disappearance of the starting material (often yellow) and the formation of the product can be monitored by TLC. The reaction is typically complete within 1-3 hours.

• Work-up and Isolation:

  • Cool the reaction mixture in an ice bath.

  • The product often precipitates from the reaction mixture. Collect the solid by filtration and wash with cold water.

  • If no precipitate forms, concentrate the mixture and extract the product with an organic solvent like ethyl acetate.

  • Dry the organic layer and concentrate to obtain the crude product.

• Purification: The resulting diamine is often used in the next step without further purification. If necessary, it can be purified by recrystallization or column chromatography.

Part 3: Cyclization to Form the Purine Ring

Scientific Rationale

The final step in the synthesis is the construction of the imidazole ring to form the purine core. This is typically achieved by reacting the 4,5-diaminopyrimidine intermediate with a one-carbon electrophile.[6][7] The choice of this reagent determines the substituent at the C8 position of the purine.

• Formic Acid: Leads to an unsubstituted C8 position (H).

• Triethyl Orthoformate: Also provides an unsubstituted C8 purine and is often used under milder conditions than formic acid.

• Aldehydes: In the presence of an oxidizing agent, aldehydes can be used to introduce various substituents at the C8 position.[8]

Experimental Workflow

Caption: Experimental workflow for purine ring cyclization.

Experimental Protocol: Synthesis of Substituted 6-phenylpurines

• Reaction Setup: Add the N⁴-substituted-6-phenylpyrimidine-4,5-diamine (1.0 eq) to an excess of formic acid or a mixture of triethyl orthoformate and a catalytic amount of acid (e.g., p-toluenesulfonic acid).

• Reaction Conditions: Heat the reaction mixture to reflux for 2-8 hours. Monitor the reaction by TLC until the starting diamine is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture onto ice and neutralize with a base, such as ammonium hydroxide or sodium bicarbonate.

  • The purine product will often precipitate. Collect the solid by filtration.

  • Wash the solid with cold water and dry under vacuum.

• Purification: The crude purine analog can be purified by recrystallization from a suitable solvent (e.g., ethanol, dimethylformamide).

Characterization

The synthesized purine analogs should be characterized using standard analytical techniques to confirm their structure and purity:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.[8]

• Melting Point (mp): To assess the purity of the crystalline product.[8]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Conclusion

The protocols outlined in this guide provide a robust and versatile platform for the synthesis of a wide array of purine analogs starting from 4-chloro-5-nitro-6-phenylpyrimidine. By systematically varying the amine in the initial SNAr step and the one-carbon source in the final cyclization, researchers can generate extensive libraries of novel compounds for biological screening and drug discovery programs. The experimental procedures are well-established and can be readily adapted for both small-scale and larger-scale synthesis.

References

• [8][9][10]Triazolo[4,5-d]pyrimidine (8-Azapurine) Derivatives. Organic Letters - ACS Publications.

• Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells. PMC.
• Synthesis and biological activity of 8-azapurine and pyrazolo[4,3-d]pyrimidine analogues of myoseverin. PubMed.
• 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine. PMC.
• Synthesis of purine derivatives.
• [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines]. PubMed.
• Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. ChemRxiv.

• Synthesis of purines by cyclization of the Michael-type adducts from 6-aminopyrimidines and 4-phenyl-1,2,4-triazoline-3,5-dione. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• Biosynthesis of Purine and Pyrimidine Nucleotide. Pharmaguideline.
• Purine and Pyrimidine Metabolism.
• Reactions of Amines.
• Purines. II. The Synthesis of Certain Purines and the Cyclization of Several Substituted 4,5-Diaminopyrimidines. Journal of the American Chemical Society.

• The reaction of 4-chloropyridine with some amines. ResearchGate. [Link]

• Synthesis and Medicinal Uses of Purine. Pharmaguideline.

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• 3. web.mnstate.edu [web.mnstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. US7105666B2 - Synthesis of purine derivatives - Google Patents [patents.google.com]
• 6. Synthesis of purines by cyclization of the Michael-type adducts from 6-aminopyrimidines and 4-phenyl-1,2,4-triazoline-3,5-dione - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Exploration of novel 6,8,9-trisubstituted purine analogues: synthesis, in vitro biological evaluation, and their effect on human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and biological activity of 8-azapurine and pyrazolo[4,3-d]pyrimidine analogues of myoseverin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Agrochemicals Using 4-Chloro-5-nitro-6-phenylpyrimidine

Introduction: The Pyrimidine Scaffold in Modern Crop Protection

The pyrimidine ring system is a foundational heterocyclic scaffold in the development of modern agrochemicals.[1] Its inherent biological activity and synthetic versatility have led to the commercialization of numerous high-efficacy fungicides, herbicides, and insecticides.[1] The strategic functionalization of the pyrimidine core allows for the fine-tuning of physicochemical properties and biological targets, making it a privileged structure in pesticide discovery. Molecules incorporating this scaffold have demonstrated a wide range of mechanisms, from inhibiting fungal respiration to disrupting essential plant enzymes or insect nervous systems.[2][3] This document provides a detailed technical guide on the use of a key intermediate, 4-chloro-5-nitro-6-phenylpyrimidine , as a versatile starting material for the synthesis of novel agrochemical candidates.

The Strategic Intermediate: 4-Chloro-5-nitro-6-phenylpyrimidine

The utility of 4-chloro-5-nitro-6-phenylpyrimidine as a synthetic precursor stems from the specific arrangement of its functional groups, each offering a distinct role in chemical derivatization and biological activity.

• The Pyrimidine Core: Provides the fundamental heterocyclic structure known for its broad-spectrum bioactivity.

• C4-Chloro Group: This is the primary reactive site for nucleophilic aromatic substitution (SNAr). The chlorine atom is an excellent leaving group, readily displaced by a wide variety of nucleophiles (amines, thiols, alkoxides), which is the principal strategy for creating diverse chemical libraries.[4]

• C5-Nitro Group: As a potent electron-withdrawing group, the nitro moiety significantly activates the C4 position towards nucleophilic attack, enhancing the reactivity of the chloro group. Furthermore, the nitro group itself can be a site for subsequent chemical modification, such as reduction to an amino group, opening pathways to further derivatization.

• C6-Phenyl Group: This bulky substituent influences the steric and electronic properties of the molecule. The phenyl ring can be pre-functionalized (e.g., with halogens, alkyl, or alkoxy groups) before the pyrimidine ring is constructed, allowing for systematic exploration of structure-activity relationships (SAR).

The strategic combination of these features makes 4-chloro-5-nitro-6-phenylpyrimidine an ideal starting point for generating a multitude of derivatives for high-throughput screening in agrochemical discovery programs.

Synthesis of the Core Intermediate

While not the focus of this application note, a general understanding of the synthesis of the starting material is beneficial. A common approach involves the condensation of a 1,3-dicarbonyl compound (or its equivalent) with an amidine, followed by chlorination and nitration steps. For the title compound, this could involve the reaction of benzoylacetone with urea or a related amidine to form the 6-phenylpyrimidin-4-ol, which is then subjected to chlorination (e.g., with POCl₃) and subsequent nitration.

Application in Fungicide Synthesis

Pyrimidine derivatives are prominent in agriculture for controlling a wide range of phytopathogenic fungi.[2] Many commercial fungicides, such as pyrimethanil and diflumetorim, are based on this scaffold.[4] The primary synthetic route using our intermediate involves the nucleophilic displacement of the C4-chloro group.

Rationale and Mechanism of Action

The goal is to synthesize a library of 4-substituted-5-nitro-6-phenylpyrimidines. The introduced substituent (often an amine or a substituted aniline) is crucial for binding to the target site in the fungus. A significant number of pyrimidine-based fungicides function by inhibiting the biosynthesis of essential amino acids like methionine or by disrupting the mitochondrial respiratory chain, leading to a depletion of ATP and fungal cell death.[5]

dot

Caption: General SₙAr for fungicide synthesis.

Protocol: Synthesis of a 4-Anilino-5-nitro-6-phenylpyrimidine Derivative

This protocol details a representative synthesis. It is designed as a self-validating system, incorporating in-process checks and final characterization to ensure the identity and purity of the target compound.

Materials:

• 4-chloro-5-nitro-6-phenylpyrimidine (1.0 eq)

• Substituted Aniline (e.g., 4-fluoroaniline) (1.1 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc), Hexane

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-chloro-5-nitro-6-phenylpyrimidine (e.g., 2.37 g, 10 mmol). Dissolve it in anhydrous THF (50 mL).

• Addition of Reagents: To the stirred solution, add the substituted aniline (e.g., 1.22 g, 11 mmol) followed by the dropwise addition of triethylamine (2.1 mL, 15 mmol). Causality Note: Triethylamine is a non-nucleophilic base used to scavenge the HCl generated during the reaction, driving the equilibrium towards the product.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) using a hexane:EtOAc (e.g., 7:3) mobile phase. The reaction is complete when the starting pyrimidine spot is no longer visible (typically 4-6 hours).

• Workup: Concentrate the reaction mixture under reduced pressure to remove the THF. Redissolve the residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and then brine (1 x 50 mL). Causality Note: The aqueous washes remove the triethylamine hydrochloride salt and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification (Validation Step): Purify the crude residue by silica gel column chromatography, eluting with a gradient of hexane/EtOAc. This step is critical to remove unreacted starting materials and any side products.

• Characterization (Validation Step): Characterize the purified product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Representative Fungicidal Activity Data

The following table summarizes hypothetical activity data for derivatives synthesized from 4-chloro-5-nitro-6-phenylpyrimidine.

Compound ID	R-Group (at C4)	Target Fungus	EC₅₀ (µg/mL)
FN-01	4-Fluorophenylamino	Botrytis cinerea	0.85
FN-02	2-Chlorophenylamino	Sclerotinia sclerotiorum	1.20
FN-03	Cyclopropylamino	Rhizoctonia solani	2.50
Control	Pyrimethanil	Botrytis cinerea	>100[6]

Note: A lower EC₅₀ value indicates higher fungicidal activity. Data is illustrative.

Application in Herbicide Synthesis

The pyrimidine scaffold is also integral to many commercial herbicides, including sulfonylureas and pyrimidinyl-oxy-benzoates.[4][7] These herbicides often target plant-specific enzymes like acetolactate synthase (ALS) or protoporphyrinogen oxidase (PPO).[7]

Rationale and Mechanism of Action

The synthetic strategy remains centered on the SNAr reaction at the C4 position. For herbicidal applications, nucleophiles such as substituted phenols or heterocyclic amines are commonly used. The resulting molecule is designed to fit into the active site of a target plant enzyme, inhibiting its function and leading to weed death. For instance, inhibiting the PPO enzyme disrupts chlorophyll biosynthesis, causing rapid cell death in susceptible plants.[7]

dot

Caption: PPO inhibition by a pyrimidine herbicide.

Protocol: Synthesis of a 4-Phenoxy-5-nitro-6-phenylpyrimidine Derivative

This protocol outlines the synthesis of a potential PPO-inhibiting herbicide.

Materials:

• 4-chloro-5-nitro-6-phenylpyrimidine (1.0 eq)

• Substituted Phenol (e.g., 2,4-dichlorophenol) (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Deionized Water

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the substituted phenol (e.g., 1.96 g, 12 mmol) in anhydrous DMF (40 mL). Add finely ground potassium carbonate (2.76 g, 20 mmol). Causality Note: K₂CO₃ is a strong enough base to deprotonate the phenol, forming the more nucleophilic phenoxide in situ.

• Addition of Pyrimidine: Add a solution of 4-chloro-5-nitro-6-phenylpyrimidine (2.37 g, 10 mmol) in DMF (10 mL) to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to 60-70 °C. The higher temperature is often required for less reactive nucleophiles like phenoxides. Monitor the reaction by TLC until the starting material is consumed (typically 8-12 hours).

• Workup: Cool the reaction to room temperature and pour it into ice-water (200 mL). A solid precipitate should form. If not, extract the aqueous mixture with dichloromethane (3 x 75 mL).

• Purification: If a solid precipitates, collect it by vacuum filtration, wash thoroughly with water, and dry. If an extraction was performed, combine the organic layers, dry over MgSO₄, filter, and concentrate. The crude product should be recrystallized or purified by column chromatography to achieve high purity.

• Characterization: Confirm the structure and purity of the final product by NMR and MS analysis.

Representative Herbicidal Activity Data

Compound ID	R-Group (at C4)	Weed Species	Post-Emergence Inhibition (%) @ 150 g/ha
HN-01	2,4-Dichlorophenoxy	Amaranthus retroflexus	95%
HN-02	4-Trifluoromethylphenoxy	Abutilon theophrasti	98%
HN-03	2-Nitrophenoxy	Echinochloa crus-galli	75%
Control	Chlorsulfuron	Amaranthus retroflexus	>90%[4]

Note: Data is illustrative and based on typical results for this class of compounds.

Workflow from Synthesis to Biological Evaluation

The development of a new agrochemical is a systematic process. The versatility of 4-chloro-5-nitro-6-phenylpyrimidine allows for its integration into a high-throughput discovery workflow.

dot

Caption: Integrated workflow for agrochemical discovery.

Conclusion

4-Chloro-5-nitro-6-phenylpyrimidine is a highly valuable and reactive intermediate for the synthesis of novel agrochemicals. The activated C4-chloro position provides a versatile handle for introducing a wide array of functional groups via nucleophilic aromatic substitution. This allows researchers to efficiently generate large libraries of candidate molecules for screening as fungicides, herbicides, and insecticides. The protocols and principles outlined in this guide provide a robust framework for leveraging this powerful building block in modern crop protection research.

References

• Journal of Agricultural and Food Chemistry. Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides.

• MDPI. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. [Link]

• Juniper Publishers. Nitrogen-Containing Heterocycles in Agrochemicals. [Link]

• Journal of Agricultural and Food Chemistry. Discovery of Pyrimidinedione Derivatives as Potential Herbicides: Design, Synthesis, and Evaluation of Herbicidal Activity. ACS Publications. [Link]

• MDPI. Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives. [Link]

• ACS Omega. Synthesis of Novel 6-Aryloxy-4-chloro-2-phenylpyrimidines as Fungicides and Herbicide Safeners. [Link]

• PubMed. [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines]. [Link]

• PubMed. Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. [Link]

• PMC. 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine. [Link]

Sources

• 1. Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 4-Chloro-5-nitro-6-phenylpyrimidine

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the mechanistic pitfalls and side reactions encountered during the synthesis of 4-chloro-5-nitro-6-phenylpyrimidine.

This polysubstituted pyrimidine is a highly reactive, electrophilic building block widely used in the development of ATP-competitive kinase inhibitors for oncology and immunology[1],[2]. Because the 4-chloro position is flanked by two ring nitrogens and highly activated by the strongly electron-withdrawing 5-nitro group, the synthesis is fraught with chemoselectivity, thermal stability, and hydrolysis challenges.

Mechanistic Overview of Side Reactions

Reaction pathways and major side reactions in 4-chloro-5-nitro-6-phenylpyrimidine synthesis.

Part 1: Troubleshooting Guide - Nitration Step

Q: Why am I observing multiple spots on TLC during the nitration of 4-hydroxy-6-phenylpyrimidine? A: This usually indicates over-nitration. While the pyrimidine ring directs electrophilic aromatic substitution to the C5 position, the phenyl ring at the C6 position is also susceptible to nitration (typically at the meta position due to the electron-withdrawing nature of the pyrimidine core). Causality: Using a large excess of fuming nitric acid or allowing the reaction temperature to exceed 20°C provides the activation energy necessary for secondary nitration events. Solution: Strictly control the equivalents of HNO₃ (1.05 to 1.1 equiv) and maintain the reaction temperature between 0°C and 10°C.

Part 2: Troubleshooting Guide - Chlorination Step

Q: My chlorination with POCl₃ yields a dark, tarry mixture with very low recovery. What is the mechanistic cause? A: Tarry byproducts during POCl₃ chlorination of nitrogen heterocycles typically result from thermal degradation and polymerization[3]. The 5-nitro group strongly withdraws electron density, making the pyrimidine ring highly sensitive. If a catalyst like DMF is used (Vilsmeier-Haack conditions), elevated temperatures (>100°C) can lead to rapid decomposition and unwanted formylation[3]. Solution: Lower the reaction temperature to 70–80°C and use a milder organic base (e.g., N,N-dimethylaniline) instead of DMF.

Q: After aqueous workup of the chlorination reaction, NMR shows starting material (4-hydroxy-5-nitro-6-phenylpyrimidine) instead of the chlorinated product. Why? A: This is caused by the hydrolysis of the highly activated 4-chloro substituent. The 4-position is flanked by two electronegative nitrogen atoms and a strongly electron-withdrawing 5-nitro group, making it extremely susceptible to nucleophilic attack by water[1]. Solution: Avoid prolonged exposure to water during workup. Quench the POCl₃ mixture by slowly pouring it into vigorously stirred crushed ice, and immediately extract with a non-polar solvent.

Q: I see an intermediate spot on TLC that slowly converts to the product, but the reaction stalls. What is this intermediate? A: The reaction of pyrimidinones with POCl₃ occurs in two distinct stages. An initial O-phosphorylation occurs readily at room temperature to give a phosphorodichloridate intermediate[4]. If the system lacks sufficient base or thermal energy (usually 70–90°C is required), the intermediate will not undergo the final nucleophilic substitution by the chloride ion to form the product[4].

Part 3: Quantitative Data on Chlorination Optimization

To minimize side reactions, the choice of chlorinating agent and conditions is critical. The table below summarizes the causality of yield variations based on different reagent systems.

Reagent System	Temp (°C)	Time (h)	Yield (%)	Major Side Product / Observation
POCl₃ (neat)	105 (reflux)	4.0	45	Tarry degradation products; incomplete conversion.
POCl₃ + DMF (cat.)	90	2.0	60	Vilsmeier formylation byproducts[3].
POCl₃ + PCl₅	110	1.5	65	Over-chlorination; harsh conditions lead to decomposition[5].
POCl₃ + PhNMe₂	80	3.0	88	Clean conversion; minimal phosphorylated intermediates.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol for the chlorination of 4-hydroxy-5-nitro-6-phenylpyrimidine includes built-in self-validation checkpoints.

Step 1: Equipment Setup & Reagent Charging

• Action: In a flame-dried 250 mL round-bottom flask under N₂, suspend 4-hydroxy-5-nitro-6-phenylpyrimidine (10.0 g, 46 mmol) in anhydrous POCl₃ (40 mL).

• Causality: Anhydrous conditions are mandatory to prevent the premature hydrolysis of POCl₃ into HCl and phosphoric acid, which would stall the reaction.

Step 2: Base Addition

• Action: Cool the suspension to 0°C. Slowly add N,N-dimethylaniline (5.8 mL, 46 mmol) dropwise over 15 minutes.

• Causality: The base neutralizes the HCl generated during the initial O-phosphorylation, preventing the protonation of the pyrimidine nitrogens (which would deactivate the ring toward nucleophilic attack by chloride)[4].

• Self-Validation Checkpoint: The heterogeneous mixture should gradually become a homogeneous yellow/orange solution. Warning: A sudden color change to dark brown indicates localized overheating and potential tar formation; if observed, immediately reduce the addition rate.

Step 3: Heating and Reaction Monitoring

• Action: Gradually warm the reaction to 80°C and stir for 3 hours.

• Self-Validation Checkpoint: Perform TLC analysis (Hexane/EtOAc 3:1). The highly polar starting material (R_f ~0.1) should be completely consumed. A less polar product spot (R_f ~0.6) must be the dominant species. If a mid-polarity spot persists, phosphorylated intermediates are still present; continue heating for an additional hour[4].

Step 4: Controlled Quenching (Critical for preventing Hydrolysis)

• Action: Cool the mixture to room temperature. Concentrate the mixture under reduced pressure to remove ~70% of the excess POCl₃. Pour the remaining syrupy residue dropwise into vigorously stirred crushed ice (200 g).

• Causality: Removing excess POCl₃ prior to quenching drastically reduces the exothermic release of heat during the hydrolysis of phosphorodichloridic acid, protecting the highly activated 4-chloro product from reverting to the hydroxy-pyrimidine[5].

• Self-Validation Checkpoint: The temperature of the quench bath must not exceed 5°C. The product will begin to precipitate as a pale yellow solid.

Step 5: Extraction

• Action: Immediately extract the aqueous slurry with cold CH₂Cl₂ (3 x 100 mL). Wash the combined organics with cold brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Part 5: References

• Benchchem. Pyrimidine, 4-chloro-5-nitro-6-phenyl-. Contextualization of 4-Chloro-5-nitro-6-phenylpyrimidine within the Pyrimidine Class. Available at:

• Journal of Medicinal Chemistry - ACS Publications. Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors. Available at:

• ResearchGate. Why we should use pocl3/pcl5 mixture in chlorination of pyrimidine and not only pocl3? Available at:

• PubMed. POCl3 chlorination of 4-quinazolones. Available at:

• Benchchem. Navigating Quinoline Chlorination: A Guide to Phosphorus Oxychloride Alternatives. Available at:

Sources

• 1. Pyrimidine, 4-chloro-5-nitro-6-phenyl- | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. POCl3 chlorination of 4-quinazolones [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Solubility of 4-Chloro-5-nitro-6-phenylpyrimidine

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter severe solubility bottlenecks when working with highly functionalized pyrimidine scaffolds.

4-Chloro-5-nitro-6-phenylpyrimidine is a highly reactive and synthetically valuable intermediate[1]. However, its unique structural features—an electron-deficient pyrimidine core, a strongly dipole-inducing 5-nitro group, and a rigid, lipophilic 6-phenyl ring—create an exceptionally high crystal lattice energy. This causes the compound to crash out of standard organic solvents, stalling downstream and cross-coupling reactions[1][2].

This guide provides field-proven, mechanistically grounded solutions to overcome these solubility barriers.

Workflow: Strategic Solvent Selection

Decision matrix for optimizing pyrimidine solubility based on reaction class.

Troubleshooting FAQs

Q1: My SNAr reaction with a primary aliphatic amine is stalling because the pyrimidine crashes out in ethanol. What is the mechanistic fix? A: Switch your solvent from ethanol to a polar aprotic medium like N-Methyl-2-pyrrolidone (NMP) or N,N-Dimethylformamide (DMF). The Causality: Ethanol is a protic solvent that relies on hydrogen bonding. The strong intermolecular dipole-dipole interactions of the 5-nitro group in the pyrimidine's crystal lattice outcompete the weak solvation energy provided by ethanol. Polar aprotic solvents possess high dielectric constants that effectively disrupt these lattice forces without hydrogen-bonding to your amine nucleophile (which would otherwise blunt its nucleophilicity).

Q2: I am trying to run a Suzuki coupling on the 4-chloro position, but the starting material won't dissolve in the aqueous base mixture. How do I proceed? A: Utilize a ternary biphasic system, specifically Toluene/Ethanol/Water (typically in a 5:1:1 ratio), which is a validated approach for synthesizing and functionalizing these specific scaffolds[2]. The Causality: The lipophilic 6-phenyl group ensures the compound readily dissolves in the toluene phase. The water phase solubilizes your inorganic base (e.g., Na2CO3), while the ethanol acts as a phase-transfer bridge. This lowers the interfacial tension, allowing the palladium catalyst to mediate the cross-coupling efficiently at the solvent interface[2].

Q3: We are shifting toward green chemistry. Can I perform SNAr on this insoluble pyrimidine in water to avoid high-boiling solvents like DMF? A: Yes, by employing micellar catalysis using designer surfactants like TPGS-750-M[3]. The Causality: The surfactant self-assembles into nanomicelles with highly lipophilic cores. Even though the bulk aqueous phase cannot dissolve the pyrimidine, the compound rapidly partitions into the micellar cores. This creates a highly concentrated micro-reactor environment, forcing proximity between the pyrimidine and the nucleophile, often accelerating the reaction beyond what is seen in traditional organic solvents[3].

Quantitative Data: Solvent Selection Matrix

Solvent System	Dielectric Constant (ε)	Solubilization Mechanism	Recommended Application	Drawbacks / Limitations
Ethanol (Protic)	24.5	Hydrogen bonding	None (Avoid)	Pyrimidine crashes out; stalls SNAr reactions.
NMP (Polar Aprotic)	32.2	Disrupts dipole-dipole lattice forces	Homogeneous SNAr	High boiling point; difficult to remove without aqueous workup.
Toluene / Water (Biphasic)	2.4 (Tol) / 80 (H2O)	Phase separation (Lipophilic/Hydrophilic)	Suzuki Cross-Coupling	Requires vigorous stirring and phase-transfer agents (e.g., EtOH).
2 wt% TPGS-750-M (Aqueous)	~80 (Bulk) / Non-polar (Core)	Nanomicellar encapsulation	Green SNAr / Couplings	Requires specialized designer surfactants; emulsion breaking during workup.

Validated Experimental Protocols

Protocol A: Homogeneous SNAr in Polar Aprotic Media (NMP)

Objective: Substitute the 4-chloro group with an aliphatic amine while preventing competitive hydrolysis.

• Preparation: Charge a dry, argon-flushed flask with 4-chloro-5-nitro-6-phenylpyrimidine (1.0 equiv). Causality: Argon prevents atmospheric moisture from competitively hydrolyzing the highly activated 4-chloro position to a 4-hydroxy byproduct, a known degradation pathway for halogenated nitropyridines and pyrimidines[4].

• Solvation: Add anhydrous NMP (5 mL/mmol) at room temperature. Stir for 5 minutes. Self-Validation: The solid must completely dissolve, yielding a pale yellow solution. If turbidity persists, gently warm to 40 °C. Do not proceed until the solution is optically clear.

• Reagent Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.5 equiv) followed by the amine nucleophile (1.1 equiv) dropwise. Causality: DIPEA acts as a non-nucleophilic proton sponge to neutralize the HCl generated, preventing the amine nucleophile from protonating and deactivating.

• Reaction Monitoring: Stir at room temperature. Self-Validation: An immediate color shift from pale yellow to deep orange/red indicates the formation of the stabilized Meisenheimer complex, confirming that nucleophilic attack at the 4-position is actively occurring.

• Isolation: Quench the reaction by pouring it into 10 volumes of ice-cold water. The sudden drop in the solvent's dielectric constant forces the highly lipophilic product to precipitate, allowing for easy isolation via vacuum filtration.

Protocol B: Micellar Cross-Coupling in Aqueous Media

Objective: Suzuki coupling at the 4-position using green chemistry principles.

Mechanism of micellar solubilization for hydrophobic pyrimidines in aqueous media.

• Surfactant Preparation: Prepare a 2 wt% solution of TPGS-750-M in degassed HPLC-grade water[3]. Causality: Degassing removes dissolved oxygen, which would rapidly oxidize the Pd(0) catalyst to an inactive Pd(II) species.

• Reagent Loading: Add 4-chloro-5-nitro-6-phenylpyrimidine (1.0 equiv), phenylboronic acid (1.2 equiv), and a mild base (e.g., K3PO4, 2.0 equiv) to the aqueous surfactant solution. Self-Validation: The mixture will initially appear as a heterogeneous, milky suspension.

• Catalysis & Agitation: Add the palladium catalyst (e.g., Pd(PPh3)4, 0.05 equiv). Stir vigorously (1000+ rpm) at 45 °C. Causality: High shear stirring is critical to maximize the collision rate between the bulk aqueous phase and the nanomicelles, ensuring continuous partitioning of the solid starting material into the lipophilic micellar cores[3].

• Endpoint Validation: As the reaction progresses (typically 2-4 hours), the suspension will change texture and color, transitioning from a milky suspension with visible particulates to a darker, more uniform emulsion. This physical change validates the consumption of the crystalline starting material.

References

• Journal of Medicinal Chemistry (ACS Publications) - Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors. URL:[Link]

• KOPS (University of Konstanz) - Investigation of organic reactions in aqueous medium enabled by surfactants. URL: [Link]

Sources

• 1. Pyrimidine, 4-chloro-5-nitro-6-phenyl- | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 4. 4-Chloro-5-nitro-2-hydroxypyridine | 850663-54-6 [chemicalbook.com]

Technical Support Center: Optimizing Temperature for the Selective Substitution of 4-Chloro-5-nitro-6-phenylpyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the nucleophilic aromatic substitution (SNAr) of highly electron-deficient pyrimidines.

4-Chloro-5-nitro-6-phenylpyrimidine is a uniquely reactive scaffold. The C4-chlorine is flanked by two ring nitrogens and an ortho-positioned nitro group, making the C4 position exceptionally electrophilic[1]. Consequently, the activation energy for SNAr is drastically lowered. The primary failure mode in this chemistry is rarely a lack of reactivity; rather, it is poor temperature control leading to thermodynamic sinks (such as pyrimidine ring-opening, poly-substitution, or degradation).

This guide provides a mechanistic and practical framework to optimize your reaction temperatures, ensuring high-yielding and regioselective substitutions.

SNAr Mechanism & Temperature Dependency

To understand temperature optimization, we must first look at the reaction pathway. The formation of the Meisenheimer complex is highly exothermic. If the temperature is too high, the excess thermal energy drives degradation pathways rather than clean chloride elimination.

Figure 1: SNAr pathway of 4-chloro-5-nitro-6-phenylpyrimidine highlighting temperature-dependent outcomes.

Part 1: Troubleshooting Guide (Q&A)

Q1: I ran the substitution with an aliphatic amine (e.g., isopropylamine) at room temperature, but my LC-MS shows a complex tarry mixture and no product. What happened? Root Cause & Causality: Aliphatic amines are highly nucleophilic. When reacted at room temperature (20–25 °C), the rapid formation of the Meisenheimer complex causes localized exothermic heating. Because the 5-nitro group heavily activates the pyrimidine core, this excess thermal energy drives Zincke-like ring-opening or degradation of the pyrimidine ring[1]. Solution: Cool the reaction to 0 °C or -20 °C before adding the nucleophile. Add the amine dropwise to control the exotherm.

Q2: I am using a deactivated aniline (e.g., 4-nitroaniline) as my nucleophile. At 0 °C, TLC shows no conversion. Should I heat it directly to reflux (80 °C)? Root Cause & Causality: Deactivated anilines lack the electron density required to attack the C4 position at low temperatures. However, jumping directly to 80 °C risks thermal degradation of the starting material before the aniline can react[2]. Solution: Employ a temperature-ramping strategy. Start at room temperature, then gradually heat to 50–60 °C while monitoring via TLC/LC-MS. Only push to 80 °C if the reaction stalls[3].

Q3: Does the presence of other substituents on the pyrimidine ring change the temperature requirements? Root Cause & Causality: Absolutely. For example, 2-amino-substituted pyrimidines require extremely high temperatures (up to 130 °C) for substitution because the amino group donates electron density into the ring, deactivating it[4]. 4-Chloro-5-nitro-6-phenylpyrimidine lacks this deactivating group, making it significantly more electrophilic and requiring strict low-temperature control.

Part 2: Temperature Optimization Matrix

Use the following data table to select your starting temperature based on the nucleophile's strength.

Nucleophile Class	Example Reagent	Initial Temp	Max Recommended Temp	Primary Risk / Failure Mode
Primary Aliphatic Amines	Methylamine, Benzylamine	-20 °C to 0 °C	25 °C	Exothermic degradation / Ring-opening
Secondary Amines	Morpholine, Piperidine	0 °C	40 °C	Over-substitution / Steric clash
Electron-Rich Anilines	p-Anisidine	25 °C	60 °C	Oxidation / Tarry byproducts
Electron-Poor Anilines	4-Nitroaniline	50 °C	80 °C	Incomplete conversion[2]
Alkoxides	Sodium Methoxide	0 °C	25 °C	Hydrolysis (if water is present)

Part 3: Self-Validating Experimental Protocols

Protocol A: Low-Temperature Substitution (For Highly Reactive Aliphatic Amines)

• Preparation: Dissolve 4-chloro-5-nitro-6-phenylpyrimidine (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

  • Self-Validation: The solution should be pale yellow and completely clear. Any cloudiness indicates moisture, which will cause premature hydrolysis.

• Cooling: Submerge the flask in an ice-brine bath and allow the internal temperature to reach exactly 0 °C.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

  • Causality: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, preventing the protonation and deactivation of your incoming nucleophile.

• Nucleophile Addition: Add the aliphatic amine (1.1 eq) dropwise over 15 minutes.

  • Self-Validation: A deep color shift (often bright orange or red) indicates the successful formation of the Meisenheimer complex.

• Temperature Control & Monitoring: Maintain at 0 °C for 1 hour. Check TLC. If unreacted starting material remains, allow the bath to naturally warm to 15 °C. Do not apply active heating.

Protocol B: Elevated-Temperature Substitution (For Deactivated Anilines)

• Preparation: Dissolve the pyrimidine (1.0 eq) in anhydrous DMF (0.2 M).

  • Causality: DMF stabilizes the polar transition state, which is necessary to lower the activation barrier for weaker nucleophiles.

• Reagent Addition: Add the aniline (1.2 eq) and K2CO3 (2.0 eq) at room temperature.

• Thermal Ramping: Heat the mixture to 50 °C using a precisely controlled heating block.

  • Self-Validation: Monitor for a gradual color change and slight gas evolution (CO2 from the carbonate neutralizing HCl).

• Validation: After 4 hours, sample for LC-MS. If conversion is <80%, increase the temperature to 70 °C for an additional 2 hours[2].

Part 4: Troubleshooting Workflow

If you encounter an anomaly during your reaction, follow this logical flow to adjust your temperature and conditions.

Figure 2: Troubleshooting workflow for temperature anomalies during pyrimidine substitution.

Part 5: Frequently Asked Questions (FAQs)

FAQ 1: Can I use microwave irradiation to speed up the reaction? Avoid microwave heating for 4-chloro-5-nitro-6-phenylpyrimidine unless you are using highly deactivated nucleophiles. The localized superheating will almost certainly degrade the electron-deficient nitro-pyrimidine core before substitution can complete cleanly.

FAQ 2: Why does my product crash out of solution when I cool it to 0 °C? The substituted product (especially with bulky amines) often has significantly lower solubility in DCM or THF at 0 °C compared to the starting material. This is mechanistically beneficial as it precipitates the product out of the reactive environment, preventing over-reaction. You can often filter this precipitate directly for a high-purity crude yield.

References

• Title: Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors | Journal of Medicinal Chemistry Source: acs.org URL: [Link]

• Title: Synthesis of some novel pyrimidine derivatives... | IJPSR (2009), Issue 1, Vol Source: ijpsr.com URL: [Link]

• Source: patents.google.

Sources

• 1. Pyrimidine, 4-chloro-5-nitro-6-phenyl- | Benchchem [benchchem.com]
• 2. ijpsr.com [ijpsr.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US6303604B1 - Pharmaceutical composition comprising 2,4-diamino-6-benzyloxy-s-triazine and inactivation of O6-alkylguanine-DNA-alkyltransferase - Google Patents [patents.google.com]

Challenges in the regioselective functionalization of 4-chloro-5-nitro-6-phenylpyrimidine

Technical Support Center: Regioselective Functionalization of 4-Chloro-5-nitro-6-phenylpyrimidine

Welcome to the Advanced Applications Support Center. As a critical scaffold in the synthesis of purine derivatives and ATP-competitive kinase inhibitors[1], 4-chloro-5-nitro-6-phenylpyrimidine presents unique synthetic challenges. The strongly electron-withdrawing 5-nitro group makes the C4-chloride exceptionally labile towards Nucleophilic Aromatic Substitution (SNAr). However, this hyper-electrophilicity, combined with the steric bulk of the adjacent 6-phenyl group, frequently leads to regioselectivity issues, Meisenheimer complex-induced ring degradation, and stalled reactions[2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-fidelity functionalization.

Part 1: Troubleshooting & FAQs

Q1: I am observing poor yields and the formation of dark, tarry byproducts when reacting 4-chloro-5-nitro-6-phenylpyrimidine with primary aliphatic amines. How can I prevent this? A1: The dark byproducts are indicative of pyrimidine ring degradation, often via an ANRORC (Addition of Nucleophile, Ring Opening, and Ring Closure) mechanism or irreversible Meisenheimer complex formation at the unsubstituted C2 position[2]. The 5-nitro group renders the entire pyrimidine core highly electrophilic. When using unhindered, highly nucleophilic primary amines at room temperature or above, kinetic attack at C2 competes with the desired attack at C4. Causality & Solution: Implement strict cryogenic control. Cool the pyrimidine solution to -20°C in anhydrous dichloromethane (DCM) before the dropwise addition of the amine. The C4-Cl substitution is thermodynamically favored and extremely fast; lowering the thermal energy suppresses the higher-activation-energy kinetic attack at C2.

Q2: When using bulky secondary amines (e.g., diisopropylamine or substituted piperidines), the reaction stalls at 30-40% conversion. Adding more equivalents or heating leads to decomposition. Why? A2: This is a classic steric clash. The C4 position is flanked by the 5-nitro group and the bulky 6-phenyl group. While the phenyl group is at C6, its out-of-plane rotation creates a steric shield that hinders the trajectory of bulky nucleophiles approaching C4. Furthermore, heating a stalled reaction exacerbates the degradation pathways mentioned in Q1. Causality & Solution: Shift to a polar aprotic solvent with a high dielectric constant (like NMP or DMF) to better stabilize the highly polarized transition state of the SNAr[3]. Instead of conventional heating, use a non-nucleophilic base (like DIPEA, 1.5 eq) to scavenge HCl, and allow the reaction to proceed at ambient temperature for an extended period (24-48 hours).

Q3: Is it possible for the nucleophile to displace the 6-phenyl group instead of the 4-chloro group? A3: Displacement of a carbon-linked phenyl group via SNAr is thermodynamically highly unfavorable because the phenyl anion is an extremely poor leaving group compared to chloride. If you are losing the 6-phenyl signal in your NMR, it is not due to direct displacement, but rather complete ring fragmentation caused by nucleophilic attack at C2 or C6, followed by irreversible bond cleavage[2].

Part 2: Visual Workflows & Mechanistic Pathways

Workflow for optimizing SNAr conditions based on nucleophile sterics.

Mechanistic divergence between desired C4-SNAr and C2-mediated ring degradation.

Part 3: Quantitative Condition Matrix

The following table summarizes the optimized empirical parameters for achieving regioselectivity based on the nucleophile class[3].

Nucleophile Type	Recommended Solvent	Temperature	Base Equivalent	Expected Yield	Primary Side Reaction Risk
Primary Aliphatic Amines	DCM or THF	-20°C to 0°C	DIPEA (1.2 eq)	85-95%	Ring degradation (if T > 0°C)
Bulky Secondary Amines	DMF or NMP	20°C to 40°C	DIPEA (1.5 eq)	60-75%	Incomplete conversion
Anilines (Aryl Amines)	1,4-Dioxane / n-BuOH	80°C	K₂CO₃ (2.0 eq)	70-85%	Nitro reduction (rare)
Alkoxides (e.g., NaOMe)	Methanol	0°C	NaOMe (1.0 eq)	>90%	C2-attack / Acetal formation

Part 4: Standardized Self-Validating Protocol

Regioselective C4-Amination of 4-Chloro-5-nitro-6-phenylpyrimidine Self-Validating System: This protocol incorporates visual checkpoints. The initial formation of the Meisenheimer intermediate is visually confirmed by a transient deep orange/red coloration, which must fade back to yellow as the chloride leaving group is expelled. Failure to fade indicates a stalled intermediate or irreversible C2-attack.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask. Add 4-chloro-5-nitro-6-phenylpyrimidine (1.0 mmol, 235.6 mg) and purge with Argon for 5 minutes to ensure an inert atmosphere.

• Solvation: Dissolve the pyrimidine in 10 mL of anhydrous DCM. Stir until completely homogeneous.

• Cryogenic Control: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -20°C. (Causality: Low temperature suppresses the higher activation energy pathway leading to C2 attack).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 mmol, 209 µL) via syringe. DIPEA acts as a non-nucleophilic proton sponge to neutralize the generated HCl without competing for the electrophilic C4 center.

• Nucleophile Addition: Dilute the primary amine (1.05 mmol) in 2 mL of anhydrous DCM. Add this solution dropwise over 15 minutes using a syringe pump.

  • Validation Checkpoint: The solution will flash deep orange upon each drop, rapidly returning to pale yellow. If the solution remains dark red, halt addition immediately and lower the temperature.

• Reaction Maturation: Stir at -20°C for 1 hour, then slowly warm to 0°C over 2 hours. Monitor by TLC (Hexanes:EtOAc 3:1). The product spot will be highly UV-active and appear at a lower Rf than the starting material.

• Quench & Workup: Quench the reaction with 10 mL of saturated aqueous NH₄Cl. Extract with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography to yield the pure 4-amino-5-nitro-6-phenylpyrimidine derivative.

References[1] Title: Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors | Journal of Medicinal Chemistry

Source: acs.org URL: 3] Title: Technical Support Center: Regioselective Reactions of 2,4-Dichloropyrimidines Source: benchchem.com URL: 2] Title: Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines Source: rsc.org URL:

Sources

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• 2. Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in ... - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03495J [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Recrystallization of 4-Chloro-5-nitro-6-phenylpyrimidine

Welcome to the technical support resource for the purification of 4-chloro-5-nitro-6-phenylpyrimidine. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, practical solutions for obtaining high-purity material through recrystallization. As Senior Application Scientists, we have compiled and synthesized field-proven insights and foundational principles to address the specific challenges you may encounter with this molecule.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the development of a robust recrystallization protocol for 4-chloro-5-nitro-6-phenylpyrimidine.

Question 1: How do I select the best solvent for recrystallizing 4-chloro-5-nitro-6-phenylpyrimidine?

Answer: The ideal solvent is one in which 4-chloro-5-nitro-6-phenylpyrimidine is highly soluble at elevated temperatures but sparingly soluble at room or lower temperatures.[1][2] This temperature-dependent solubility differential is the driving force for crystallization and high recovery.[3] Given the molecule's structure—a polar nitro-substituted pyrimidine core with a nonpolar phenyl group—a solvent of intermediate polarity is often the best starting point.

The principle of "like dissolves like" is a useful guide.[4] The presence of the nitro group and the nitrogen atoms in the pyrimidine ring lends significant polarity to the molecule. Therefore, polar solvents are generally good candidates.

Recommended Solvent Screening Strategy:

• Start with Alcohols: Solvents like methanol, ethanol, or isopropanol are often effective for polar, aromatic compounds.[4] They have a good balance of polarity and a sufficiently wide temperature range for effective recrystallization. A related compound, 6-chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine, has been successfully recrystallized from methanol.[5]

• Consider Polar Aprotic Solvents: Acetonitrile or ethyl acetate can also be effective. These solvents are good at dissolving a range of organic molecules and have relatively low boiling points, making them easy to remove from the final product.[6]

• Evaluate Mixed Solvent Systems: If no single solvent provides the ideal solubility curve, a mixed solvent system (or solvent-antisolvent) is a powerful alternative.[4] This typically involves dissolving the compound in a minimum amount of a "good" hot solvent (in which it is very soluble) and then slowly adding a "bad" or "anti-solvent" (in which it is poorly soluble) until turbidity (cloudiness) is observed.[4] Common pairs include ethanol-water or ethyl acetate-hexane.[2]

Table 1: Candidate Solvents for Recrystallization Screening

Solvent	Boiling Point (°C)	Polarity	Rationale & Potential Issues
Methanol	65	Polar Protic	Proven effective for a similar nitro-pyrimidine derivative.[5] Good starting point.
Ethanol	78	Polar Protic	Similar to methanol but less volatile. A common and effective recrystallization solvent.
Isopropanol	82	Polar Protic	Lower solubility for many compounds compared to ethanol, which can sometimes improve yield.
Acetonitrile	82	Polar Aprotic	Often used for chlorinated pyrimidines.[7] Good dissolving power when hot.
Ethyl Acetate	77	Intermediate Polarity	A versatile solvent that can be effective. May show high solubility even when cold, potentially reducing yield.
Toluene	111	Nonpolar	Less likely to be a good single solvent due to the compound's polar groups, but could be a candidate for a mixed-solvent system.

Question 2: What is a reliable, step-by-step protocol for recrystallizing this compound?

Answer: Once a suitable solvent is identified (see Question 1), the following general protocol can be applied. This procedure is based on a single-solvent batch recrystallization, the most common laboratory method.[3]

Experimental Protocol: Single-Solvent Recrystallization

• Dissolution:

  • Place the crude 4-chloro-5-nitro-6-phenylpyrimidine into an Erlenmeyer flask of appropriate size (the flask should not be more than half full).

  • Add a magnetic stir bar or a few boiling chips to ensure smooth boiling.[3]

  • Add a small portion of the selected solvent, just enough to create a slurry.

  • Gently heat the mixture on a hot plate with stirring. Never heat organic solvents with an open flame.

  • Continue to add the solvent in small increments until the compound just dissolves completely. The goal is to use the minimum amount of hot solvent to form a saturated solution.[8] Adding excess solvent is a common cause of low yield.[7]

• Hot Filtration (Optional but Recommended):

  • If any insoluble impurities (e.g., dust, inorganic salts) or colored impurities are present, they should be removed at this stage.

  • To remove colored, high-molecular-weight impurities, allow the solution to cool slightly, add a very small amount of activated charcoal, and reheat to boiling for a few minutes.[3]

  • Filter the hot, saturated solution through a pre-heated funnel (gravity filtration) with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. Pre-heating the apparatus prevents premature crystallization of the product in the funnel.[7]

• Crystallization:

  • Cover the flask with a watch glass or loosely plug it with a cork to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[3][9] Rapid cooling can trap impurities.

  • Once the flask has reached room temperature, you can place it in an ice-water bath for 15-30 minutes to maximize the precipitation of the product from the solution.[8]

• Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel and a clean filter flask.

  • Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities from the crystal surfaces.[9]

  • Continue to draw air through the crystals on the filter for several minutes to help them dry.

• Drying:

  • Carefully transfer the crystalline product from the filter paper to a pre-weighed watch glass.

  • Dry the crystals to a constant weight. This can be done by air drying or, more efficiently, in a vacuum oven at a temperature well below the compound's melting point.[3]

Troubleshooting Guide

Even with a well-designed protocol, issues can arise. This section provides solutions to common problems encountered during the recrystallization of 4-chloro-5-nitro-6-phenylpyrimidine.

Recrystallization Troubleshooting Workflow

Caption: A troubleshooting workflow for the recrystallization process.

Question 3: My compound "oiled out" instead of forming crystals. What went wrong and how do I fix it?

Answer: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid.[3] This often happens if the boiling point of the solvent is higher than the melting point of the compound, or if the solution is supersaturated with impurities.

Causality & Solution:

• Cause: The compound is melting before it dissolves, or the high concentration of impurities is depressing the melting point.[4]

• Solution 1 (Immediate Fix): Reheat the solution until the oil completely redissolves. Add a small amount of additional hot solvent to decrease the saturation point. Then, allow the solution to cool much more slowly. You can insulate the flask to encourage gradual cooling, which favors crystal lattice formation over phase separation.[4]

• Solution 2 (Change Conditions): If the problem persists, select a different solvent with a lower boiling point. Alternatively, use a larger volume of the same solvent to ensure the saturation temperature is below the compound's melting point.

Question 4: I've cooled the solution, even in an ice bath, but no crystals have formed. What should I do?

Answer: The absence of crystal formation usually indicates that the solution is not supersaturated, meaning either too much solvent was used or the compound is very soluble even at low temperatures.

Causality & Solution:

• Cause: The solution is too dilute (i.e., not saturated or supersaturated at the lower temperature).[7]

• Solution 1 (Induce Nucleation): Crystal formation requires nucleation. You can induce this by:

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches provide a surface for crystals to begin forming.[4]

  • Seeding: Add a tiny crystal of pure 4-chloro-5-nitro-6-phenylpyrimidine (a "seed crystal") to the solution. This provides a template for crystal growth.

• Solution 2 (Increase Concentration): If nucleation techniques fail, gently heat the solution to boil off some of the solvent. Then, allow it to cool again. Be careful not to evaporate too much solvent, which could cause the product to precipitate out too quickly.[3]

Question 5: My final product is pure, but the recovery yield is very low. How can I improve it?

Answer: Low yield is a common issue and can almost always be traced back to a few key steps in the process.

Causality & Solution:

• Cause 1 (Excess Solvent): Using too much solvent during the initial dissolution step is the most frequent cause of low yield. A significant portion of your product will remain dissolved in the mother liquor even after cooling.[7]

  • Solution: Use the absolute minimum amount of hot solvent required to fully dissolve the crude solid. Perform small-scale pilot experiments to determine the optimal solvent volume.

• Cause 2 (Premature Crystallization): Significant product loss can occur if the compound crystallizes in the filter paper during hot filtration.

  • Solution: Ensure your filtration funnel and receiving flask are sufficiently pre-heated. Dilute the hot solution with a small amount of extra hot solvent just before filtering to prevent saturation during the transfer. You can then boil off this excess solvent before cooling.

• Cause 3 (Incomplete Precipitation): The cooling time or temperature may be insufficient.

  • Solution: After slow cooling to room temperature, ensure the flask spends adequate time (e.g., 30 minutes or more) in an ice-water bath to maximize precipitation.

Question 6: The crystals are still colored after recrystallization. How can I obtain a colorless product?

Answer: The presence of color indicates that colored impurities have co-crystallized with your product. This is common when the impurities have similar solubility profiles to the desired compound.

Causality & Solution:

• Cause: Highly colored, often polymeric or high-molecular-weight, impurities are present in the crude material.

• Solution 1 (Activated Charcoal): As described in the protocol, adding a small amount of activated charcoal (Norit) to the hot solution before filtration can effectively adsorb these colored impurities. Use charcoal sparingly, as it can also adsorb your product and reduce the yield.[3]

• Solution 2 (Second Recrystallization): A single recrystallization may not be sufficient to remove all impurities. A second recrystallization of the obtained crystals will almost always result in a significant increase in purity.

References

• BenchChem. (n.d.). Troubleshooting unexpected side reactions in pyrimidine synthesis.
• BenchChem Technical Support Team. (2025, December). Troubleshooting common issues in pyrimidine synthesis. BenchChem.
• BenchChem. (n.d.). Troubleshooting common issues in fluorinated pyrimidine synthesis.
• University of Toronto. (n.d.). RECRYSTALLISATION.
• PubMed. (n.d.). [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines].
• PMC. (n.d.). 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• University of South Alabama. (n.d.). Isolation and Purification of Organic Compounds Recrystallization (Expt #3).
• Wired Chemist. (n.d.). Recrystallization.
• BenchChem. (n.d.). Solvent selection for effective recrystallization of nitroaromatic compounds.
• University of California, Irvine. (n.d.). Recrystallization-1.pdf.
• Vassar College. (2007, November 28). Organic Chemistry Lab: Recrystallization [Video]. YouTube.
• BenchChem. (n.d.). Technical Support Center: Recrystallization of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine.

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Chloro-5-nitro-6-phenylpyrimidine and 4,6-Dichloropyrimidines in Nucleophilic Aromatic Substitution

Introduction: Navigating Reactivity in Pyrimidine Chemistry

For researchers, scientists, and professionals in drug development, pyrimidine derivatives are foundational building blocks of immense value. Their utility in constructing a vast array of pharmaceutically active compounds is well-documented.[1] The reactivity of halopyrimidines, in particular, is central to their synthetic application. This guide provides an in-depth comparison of the reactivity between two key pyrimidine scaffolds: the highly activated 4-chloro-5-nitro-6-phenylpyrimidine and the versatile, symmetric 4,6-dichloropyrimidines.

The primary reaction pathway for these molecules is Nucleophilic Aromatic Substitution (SNAr), a cornerstone of heterocyclic chemistry.[2] Understanding the subtle interplay of electronic effects and steric factors that govern the rates and outcomes of these reactions is critical for rational synthetic design. This document moves beyond a simple catalog of reactions to explain the causality behind their differing reactivities, supported by mechanistic insights and practical experimental protocols.

The Theoretical Bedrock: Nucleophilic Aromatic Substitution (SNAr) on the Pyrimidine Ring

The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms.[3][4][5] This characteristic makes the carbon atoms of the ring electrophilic and thus susceptible to attack by nucleophiles, a feature that is less common in electron-rich carbocyclic aromatic systems like benzene. The SNAr reaction on a halopyrimidine typically proceeds through a two-step addition-elimination mechanism.

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the halogen (a good leaving group), breaking the ring's aromaticity and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3][6]

• Chloride Elimination: The aromaticity of the pyrimidine ring is restored through the expulsion of the chloride ion, yielding the final substituted product.[3]

The rate-determining step is generally the initial nucleophilic attack, as it involves the disruption of the stable aromatic system.[7][8] Therefore, any substituent that can stabilize the negatively charged Meisenheimer complex will accelerate the reaction.

Caption: The general two-step mechanism for Nucleophilic Aromatic Substitution (SNAr).

On the pyrimidine ring, the C4 and C6 positions are the most susceptible to nucleophilic attack. This is because the negative charge of the Meisenheimer complex can be effectively delocalized onto the adjacent ring nitrogen atom, providing superior resonance stabilization compared to an attack at the C2 or C5 positions.[6][7][9]

Reactivity Profile I: The Workhorse - 4,6-Dichloropyrimidine

4,6-Dichloropyrimidine is a symmetrical and highly versatile intermediate.[10] Its reactivity stems from the foundational electrophilicity of the pyrimidine C4/C6 positions.

• Electronic Nature: Lacking strong activating or deactivating groups, its reactivity serves as an excellent baseline. The two chlorine atoms provide a moderate inductive electron-withdrawing effect, slightly enhancing the electrophilicity of the substitution sites.[3]

• Sequential Reactions: As a disubstituted scaffold, it allows for sequential substitutions. However, it is crucial to recognize that the first substitution often deactivates the ring towards the second. Most nucleophiles (e.g., amines, alkoxides) are electron-donating groups. Once appended to the ring, they increase the electron density, making the ring less electrophilic and thus less receptive to a second nucleophilic attack.[1] This frequently necessitates harsher conditions (higher temperatures, longer reaction times) for the second substitution compared to the first.[1]

Reactivity Profile II: The Activated Substrate - 4-Chloro-5-nitro-6-phenylpyrimidine

This molecule presents a more complex and nuanced reactivity profile, governed by a powerful interplay between electronic activation and steric hindrance.

• Powerful Electronic Activation: The dominant feature of this molecule is the nitro group (-NO₂) at the C5 position. The nitro group is one of the strongest electron-withdrawing groups used in organic synthesis. Positioned between the C4-chloro and C6-phenyl groups, it drastically reduces the electron density of the entire ring through both inductive (-I) and resonance (-M) effects. This effect profoundly stabilizes the Meisenheimer complex formed upon nucleophilic attack at C4, thereby massively accelerating the reaction rate.[2][8][11][12] The activation provided by a nitro group is often so significant that substitutions can proceed under much milder conditions than on their non-nitrated counterparts.

• Significant Steric Hindrance: In direct opposition to the electronic activation is the steric effect of the phenyl group at the C6 position. This bulky group can physically impede the approach of the incoming nucleophile towards the C4 reaction site.[13][14] This steric hindrance can slow the reaction rate and may necessitate the use of smaller nucleophiles or higher temperatures to overcome the steric barrier.

Head-to-Head Comparison: A Balance of Forces

The reactivity of these two compounds can be understood as a balance between activating and deactivating/hindering influences. 4,6-Dichloropyrimidine is moderately reactive due to the inherent nature of the pyrimidine ring, while 4-chloro-5-nitro-6-phenylpyrimidine is subject to a strong electronic "push" from the nitro group and a steric "pull" from the phenyl group.

Caption: Factors influencing the reactivity of the two pyrimidine scaffolds.

Quantitative Data and Experimental Protocols

The following table summarizes typical reaction conditions for nucleophilic substitution on these and closely related pyrimidine cores, highlighting the differences in required conditions.

Substrate	Nucleophile	Base/Catalyst	Solvent	Temp. (°C)	Time	Yield (%)	Reference
4,6-Dichloropyrimidine	Adamantane-amine	K₂CO₃	DMF	140	-	-	[3]
4,6-Dichloropyrimidine	Various Amines	Triethylamine	Ethanol	Reflux	-	-	[6]
4,6-Dichloro-5-nitropyrimidine*	N-methylbenzylamine	Triethylamine	THF	Room Temp	Overnight	65%	[15]
4,6-Dichloropyrimidin-5-amine	Amine	Triethylamine	THF	-	-	-	[6]

*Note: 4,6-Dichloro-5-nitropyrimidine is a close analog and serves as an excellent proxy for the high reactivity of nitro-activated systems.

Experimental Protocol 1: General Procedure for Mono-amination of 4,6-Dichloropyrimidine

This protocol describes a typical procedure for the first nucleophilic substitution on 4,6-dichloropyrimidine.

Materials:

• 4,6-Dichloropyrimidine (1.0 eq)

• Amine nucleophile (1.0 - 1.1 eq)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Ethanol or Acetonitrile (5-10 mL per mmol of substrate)

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 4,6-dichloropyrimidine and the chosen solvent.

• Add the amine nucleophile, followed by the base (Et₃N or DIPEA).

• Affix a reflux condenser and heat the reaction mixture to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6]

• Upon consumption of the starting material, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude residue can be purified by recrystallization or column chromatography on silica gel to yield the mono-substituted product.[6]

Experimental Protocol 2: Amination of a Highly Activated Nitro-Pyrimidine Core

This protocol, adapted from the synthesis of a 4-amino-5-nitro-pyrimidine derivative, illustrates the milder conditions suitable for highly activated substrates.[15]

Materials:

• 4,6-Dichloro-5-nitropyrimidine (1.0 eq) (as a proxy for the target compound)

• Amine nucleophile (e.g., N-methylbenzylamine) (1.0 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF) (10-15 mL per mmol of substrate)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve the nitro-pyrimidine substrate and triethylamine in anhydrous THF.

• Slowly add a solution of the amine nucleophile in anhydrous THF to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC. Due to the high reactivity, the reaction is often complete within a few hours to overnight.[15]

• Once the reaction is complete, concentrate the mixture in vacuo.

• Dilute the residue with water and extract with an organic solvent (e.g., Ethyl Acetate).

• Wash the organic phase sequentially with 1N HCl and brine, then dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the product by recrystallization or column chromatography.[15]

Caption: A generalized experimental workflow for SNAr reactions.

Final Synthesis and Conclusion

The comparative analysis of 4-chloro-5-nitro-6-phenylpyrimidine and 4,6-dichloropyrimidines reveals a classic case of electronically controlled reactivity.

• 4,6-Dichloropyrimidine stands as a robust and reliable di-electrophile. Its predictable reactivity makes it a cornerstone for building more complex structures through sequential, controlled substitutions, though the second substitution requires more forcing conditions.

• 4-Chloro-5-nitro-6-phenylpyrimidine , by contrast, is a highly activated electrophile. The C5-nitro group provides a powerful electronic driving force for SNAr reactions at the C4 position, enabling substitutions to occur under significantly milder conditions. While the C6-phenyl group introduces a degree of steric hindrance, this effect is largely overshadowed by the electronic activation.

For the medicinal chemist and drug development professional, the choice between these scaffolds depends on the synthetic strategy. For rapid, high-yield introduction of a nucleophile, the nitro-activated system is superior. For a stepwise, divergent approach to building a library of analogs with substitutions at both C4 and C6, the classic 4,6-dichloropyrimidine remains the synthon of choice.

References

• ChemicalBook. (n.d.). 4,6-Dichloropyrimidine synthesis.

• Neumann, C. N., Hooker, J. M., & Ritter, T. (2016). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition, 55(43), 13533-13537. Available at: [Link]

• Li, P., et al. (2018). An Alternative Scalable Process for the Synthesis of 4,6-Dichloropyrimidine-5-carbonitrile. Organic Process Research & Development, 22(12), 1778-1783. Available at: [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Retrieved from Chemistry Stack Exchange. Available at: [Link]

• RCS Research Chemistry Services. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from RCS Research Chemistry Services. Available at: [Link]

• Google Patents. (1997). US6018045A - Process for preparing 4,6-dichloro-pyrimidine.

• American Chemical Society. (2018). An Alternative Scalable Process for the Synthesis of 4,6-Dichloropyrimidine-5-carbonitrile. Organic Process Research & Development. Available at: [Link]

• CCS Chemistry. (2022). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. CCS Chemistry. Available at: [Link]

• ResearchGate. (2013). ChemInform Abstract: Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines. Synthesis. Available at: [Link]

• SLT. (n.d.). 4,6-Dichloropyrimidine. Retrieved from SLT. Available at: [Link]

• Google Patents. (2010). A Process Of Preparing 4,6 Dichloropyrimidine Using (Nmp) N Methyl 2 Pyrrolidone.

• Royal Society of Chemistry. (2009). Blocking cyclobutane pyrimidine dimer formation by steric hindrance. Photochemical & Photobiological Sciences. Available at: [Link]

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A Comparative Guide to the Biological Activity of 4-Chloro- and 4-Bromo-5-nitro-6-phenylpyrimidine

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core structure of nucleobases and a plethora of therapeutic agents.[1][2] Its synthetic versatility allows for fine-tuning of biological activity through substitution, making it a "privileged structure" in drug discovery.[2][3] This guide focuses on two closely related analogs: 4-chloro-5-nitro-6-phenylpyrimidine and its bromo-counterpart, 4-bromo-5-nitro-6-phenylpyrimidine. We will dissect the subtle yet significant impact of halogen substitution (Cl vs. Br) at the C4-position on the potential biological activity of this scaffold, which is further activated by an electron-withdrawing nitro group at C5.[4][5]

The presence of a halogen at the C4-position and a nitro group at the C5-position makes the pyrimidine ring highly electron-deficient. This electronic arrangement is crucial for several reasons. The C4-halogen acts as a leaving group, facilitating nucleophilic aromatic substitution (SNAr) reactions, a common strategy for synthesizing diverse libraries of pyrimidine derivatives.[4] Furthermore, this scaffold is a known pharmacophore for various biological targets, particularly protein kinases, where the pyrimidine core mimics the adenine ring of ATP.[6][7] The substituents at the 4, 5, and 6 positions play a critical role in determining binding affinity, selectivity, and overall pharmacological profile.[3][8]

This guide provides a comparative analysis based on established structure-activity relationships (SAR) for halogenated nitropyrimidines, offers detailed protocols for experimental validation, and presents a framework for researchers aiming to explore these or similar compounds in their drug development pipelines.

Structure-Activity Relationship (SAR) Analysis: The Halogen Effect

While direct, head-to-head comparative biological data for 4-chloro-5-nitro-6-phenylpyrimidine and its bromo-analog is not extensively reported in publicly accessible literature, a robust analysis can be constructed from the well-documented SAR of related pyrimidine series. The primary difference between the two molecules is the halogen at the C4 position. This seemingly minor change from chlorine to bromine can have profound effects on the molecule's physicochemical properties and, consequently, its biological activity.

Key Physicochemical Differences (Cl vs. Br):

Property	Chlorine (Cl)	Bromine (Br)	Implication for Biological Activity
Atomic Radius (Å)	~1.00	~1.14	The larger size of bromine may cause steric hindrance in a tight binding pocket but could also lead to favorable van der Waals interactions.
Electronegativity (Pauling)	3.16	2.96	Chlorine is more electronegative, making the C4-carbon slightly more electrophilic. This can affect the rate of SNAr reactions and hydrogen bonding potential.
Leaving Group Ability	Good	Better	Bromine is generally a better leaving group than chlorine. In the context of covalent inhibitors, this could lead to faster reaction kinetics with a target nucleophile (e.g., a cysteine residue).
Lipophilicity (Hansch π)	+0.71	+0.86	The bromo-analog is slightly more lipophilic, which could enhance membrane permeability and cell uptake, but may also increase non-specific binding and toxicity.[5]

Predicted Impact on Biological Activity:

• Kinase Inhibition: Many pyrimidine-based kinase inhibitors function as ATP-competitive inhibitors. The halogen at C4 often points towards the solvent-exposed region or can form halogen bonds. The increased size and polarizability of bromine might lead to stronger interactions with certain residues in the ATP-binding pocket, potentially increasing potency. Conversely, its bulkiness could be detrimental if the pocket is sterically constrained.

• Antiproliferative/Cytotoxic Activity: The cytotoxic effects of such compounds are often linked to the inhibition of critical cellular processes like cell division, which can be modulated by kinase activity.[9] The enhanced lipophilicity of the bromo-analog might lead to higher intracellular concentrations, potentially resulting in greater cytotoxicity.[5] Some studies have indicated that bromine-substituted compounds can show better yields and stronger biological activity compared to their chlorine derivatives.[5] The nitro group itself is a key pharmacophore that can be enzymatically reduced to generate radical species, contributing to cytotoxicity.[5][10]

• Covalent Inhibition: The C4-position on a 5-nitropyrimidine is highly activated towards nucleophilic attack. If the biological target has a suitably positioned nucleophilic residue (e.g., Cys), these compounds could act as covalent inhibitors. The better leaving group ability of bromide suggests that the bromo-analog might exhibit a faster rate of covalent modification than the chloro-analog.

Synthetic Strategy

The synthesis of these target compounds typically starts from a readily available precursor like 4,6-dihydroxypyrimidine. A general, plausible synthetic workflow is outlined below.

Caption: General synthetic route for target compounds.

Experimental Protocols for Biological Evaluation

To empirically determine and compare the biological activities of the chloro- and bromo-analogs, a tiered screening approach is recommended.

Workflow for In Vitro Cytotoxicity Assessment

Caption: Workflow for cytotoxicity assessment.

Protocol 1: MTT Cell Viability Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[11][12] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[11]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma) in a 96-well flat-bottomed plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[11]

• Compound Preparation: Prepare stock solutions of 4-chloro-5-nitro-6-phenylpyrimidine and 4-bromo-5-nitro-6-phenylpyrimidine in sterile DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM). Ensure the final DMSO concentration in the wells is non-toxic (typically ≤ 0.5%).

• Cell Treatment: Carefully remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of the test compounds. Include wells for a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin). Incubate the plate for 48 or 72 hours.[11]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline, PBS) to each well and incubate for an additional 4 hours at 37°C.[11][12]

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration (on a logarithmic scale) and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis (e.g., using GraphPad Prism software).[13]

Potential Target Pathway: Kinase Signaling

Given that many substituted pyrimidines act as kinase inhibitors, a likely target for these compounds is a protein kinase signaling pathway, such as the EGFR pathway, which is crucial for cell proliferation and survival.

Caption: Potential inhibition of a receptor tyrosine kinase pathway.

Conclusion and Future Directions

The comparative analysis of 4-chloro-5-nitro-6-phenylpyrimidine and its bromo-analog is a compelling exercise in understanding the nuanced structure-activity relationships that govern drug action. Based on established principles, the bromo-analog is predicted to be more lipophilic and potentially a more reactive covalent modifier due to the superior leaving group ability of bromide. These properties may translate into enhanced cellular uptake and potency, but could also be associated with increased off-target effects or toxicity.

The chloro-analog, being less reactive, might offer a better balance of stability and activity, potentially leading to a more favorable therapeutic window. Ultimately, only direct experimental evaluation, utilizing the protocols detailed in this guide, can definitively elucidate the biological activity profile of each compound. Researchers are encouraged to perform comprehensive in vitro screening, including cytotoxicity assays across diverse cancer cell lines and biochemical kinase inhibition assays, to build a robust dataset. These findings will be invaluable for guiding further optimization of this promising pyrimidine scaffold in the pursuit of novel therapeutic agents.

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A Multi-faceted Spectroscopic Approach for the Unambiguous Structural Elucidation of 4-chloro-5-nitro-6-phenylpyrimidine

For researchers, medicinal chemists, and professionals in drug development, the precise structural confirmation of novel synthetic compounds is a non-negotiable cornerstone of scientific rigor. The heterocyclic pyrimidine core is a privileged scaffold in numerous therapeutic agents, and its derivatives are of significant interest.[1] This guide presents a comprehensive, multi-technique spectroscopic workflow for the structural analysis and confirmation of 4-chloro-5-nitro-6-phenylpyrimidine, a potentially valuable intermediate in organic synthesis.[2] By synergistically employing Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and UV-Visible (UV-Vis) spectroscopy, we can construct an irrefutable body of evidence for the target molecule's identity and purity. This guide moves beyond a simple recitation of methods to explain the causality behind the experimental choices, ensuring a self-validating and robust analytical strategy.

The Integrated Analytical Workflow

A hierarchical approach to spectroscopic analysis maximizes data acquisition while preserving the sample. We initiate the process with non-destructive techniques (UV-Vis, FT-IR, NMR) to gather foundational data on electronic properties, functional groups, and the core carbon-hydrogen framework. The workflow culminates with Mass Spectrometry, a destructive but powerful technique that provides the definitive molecular weight and crucial fragmentation data.

Caption: Integrated workflow for spectroscopic analysis.

Mass Spectrometry (MS): The Molecular Blueprint

Mass spectrometry is an indispensable tool that measures the mass-to-charge ratio (m/z) of ionized molecules, providing the molecular weight and a fragmentation "fingerprint" unique to the molecule's structure.[3] For a compound like 4-chloro-5-nitro-6-phenylpyrimidine, Electron Ionization (EI) is a suitable hard ionization technique that yields extensive and reproducible fragmentation, which is invaluable for structural elucidation.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve a small quantity (~0.1 mg) of the purified compound in a volatile solvent such as methanol or dichloromethane.

• Injection: Introduce the sample into the mass spectrometer via a direct insertion probe or GC inlet.

• Ionization: Bombard the sample with high-energy electrons (typically 70 eV) in the ion source to induce ionization and fragmentation.[3]

• Mass Analysis: Separate the resulting ions based on their m/z ratio using a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: Detect the ions to generate the mass spectrum.

Expected Data & Interpretation

The molecular formula C₁₀H₆ClN₃O₂ gives a monoisotopic mass of approximately 249.01 g/mol .

m/z (Predicted)	Ion Identity	Interpretation
251	[M+2]⁺	The presence of the ³⁷Cl isotope. The ~1:3 intensity ratio with the M⁺ peak is characteristic of a single chlorine atom.[4]
249	[M]⁺	Molecular ion peak, corresponding to the ³⁵Cl isotope.
214	[M-Cl]⁺	Loss of a chlorine radical, a common fragmentation for halogenated compounds.[5]
203	[M-NO₂]⁺	Loss of a nitro group (NO₂), a characteristic fragmentation for nitroaromatic compounds.[6]
173	[M-NO₂-NO]⁺	Subsequent loss of nitric oxide (NO) following the initial loss of the nitro group.
77	[C₆H₅]⁺	Phenyl cation, indicative of the phenyl substituent.

This fragmentation pattern provides strong evidence for the presence and connectivity of the key functional groups: a chlorine atom, a nitro group, and a phenyl ring attached to the core structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Atomic Connectivity Map

NMR spectroscopy is arguably the most powerful tool for determining the precise structure of an organic molecule in solution. ¹H NMR reveals the environment of hydrogen atoms, while ¹³C NMR maps the carbon skeleton.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[7]

• Data Acquisition: Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[7]

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum to observe each unique carbon as a single line.

• 2D NMR (Optional but Recommended): Perform experiments like COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to definitively assign proton-proton and proton-carbon correlations.[8]

Expected Data & Interpretation

The highly electron-deficient pyrimidine ring, substituted with both chloro and nitro groups, will significantly influence the chemical shifts.

Table: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.95	Singlet (s)	1H	H2 (Pyrimidine)	The sole proton on the pyrimidine ring is highly deshielded by two adjacent ring nitrogens and the electron-withdrawing nitro group.
~7.80	Multiplet (m)	2H	Phenyl (ortho-H)	Protons ortho to the pyrimidine ring are deshielded by the ring's anisotropic effect.
~7.55	Multiplet (m)	3H	Phenyl (meta, para-H)	Remaining phenyl protons, appearing in a complex multiplet.

Table: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~162.0	C6	Carbon bearing the phenyl group, deshielded by the ring nitrogen.
~158.5	C2	Carbon between the two ring nitrogens. Based on data for similar systems.[9]
~155.0	C4	Carbon attached to the electronegative chlorine atom.
~145.0	C5	Carbon attached to the nitro group, showing significant deshielding.
~135.0	Phenyl (ipso-C)	Quaternary carbon of the phenyl ring attached to the pyrimidine.
~131.5	Phenyl (para-C)
~129.0	Phenyl (ortho/meta-C)
~128.5	Phenyl (ortho/meta-C)

The NMR data provides a detailed map of the C-H framework, confirming the presence of a monosubstituted phenyl ring and a single proton on the pyrimidine ring, with chemical shifts consistent with the proposed electronic environment.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Identification

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[10]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FT-IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.

• Spectrum Collection: Collect the spectrum, typically in the range of 4000-400 cm⁻¹. An air background spectrum is collected first for subtraction.

Expected Data & Interpretation

The spectrum is expected to show strong, characteristic absorption bands confirming the key functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100-3000	C-H Stretch	Aromatic (Phenyl & Pyrimidine)
1595, 1560, 1480	C=N, C=C Stretch	Pyrimidine & Phenyl Rings[11]
~1540	Asymmetric N-O Stretch	Nitro (NO₂)[1]
~1350	Symmetric N-O Stretch	Nitro (NO₂)[1]
~770	C-Cl Stretch	Aryl-Chloride[10]
750, 690	C-H Out-of-Plane Bend	Monosubstituted Phenyl Ring

The presence of strong bands for the nitro group, along with characteristic absorptions for the aromatic systems and the C-Cl bond, corroborates the structural features deduced from MS and NMR.

UV-Visible (UV-Vis) Spectroscopy: Probing the Conjugated System

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly for compounds with conjugated π-systems.[12] The extensive conjugation in 4-chloro-5-nitro-6-phenylpyrimidine is expected to result in characteristic UV absorptions.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., methanol or ethanol) in a quartz cuvette. A typical concentration is in the range of 10⁻⁴ to 10⁻⁵ M.[12]

• Blank Measurement: Record a baseline spectrum using a cuvette containing only the solvent.

• Sample Measurement: Record the absorption spectrum of the sample solution, typically from 200 to 400 nm.

Expected Data & Interpretation

Substituted pyrimidines exhibit complex spectra due to multiple electronic transitions.[13][14]

λ_max (nm) (Predicted)	Electronic Transition	Chromophore
~260-280	π → π	Phenylpyrimidine conjugated system
~310-330	n → π / π → π*	Extended conjugation involving the nitro group

The observed absorption maxima confirm a highly conjugated electronic system, consistent with the interconnected phenyl, pyrimidine, and nitro moieties.

Conclusion: A Self-Validating Structural Confirmation

The true power of this analytical approach lies in the convergence of data from four distinct spectroscopic techniques. Each method provides a piece of the structural puzzle, and together they create a self-validating system that confirms the identity of 4-chloro-5-nitro-6-phenylpyrimidine with a high degree of certainty.

Caption: Convergence of evidence for structural confirmation.

MS establishes the correct molecular weight and the presence of Cl and NO₂ groups through fragmentation. NMR provides the definitive carbon-hydrogen framework and atomic connectivity. FT-IR offers rapid confirmation of all key functional groups, while UV-Vis verifies the nature of the conjugated electronic system. This multi-technique comparison guide provides a robust, logical, and scientifically sound protocol for the unambiguous characterization of 4-chloro-5-nitro-6-phenylpyrimidine, a standard applicable to many novel chemical entities in the field of drug discovery and materials science.

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• Porcs-Makkay, M., & Simig, G. (2004). [Synthesis of 4-Chloro-6-(substituted-phenyl)-pyrimidines]. Acta Pharmaceutica Hungarica, 74(2), 80-6. [Link]

• Bhosale, M. T., et al. (2023). Synthesis, Characterization and Biological Activity of 4-[2-Hydroxy-5-(Aryl-Diazenyl) Phenyl]-6-(Aryl) Pyrimidine Derivatives. SunText Reviews in Pharmaceutical Sciences, 4(1), 122. [Link]

• Gutorov, V. V., et al. (2021). 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. Molbank, 2021(3), M1263. [Link]

• LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. Chemistry LibreTexts. [Link]

• Lou, X. H., et al. (2017). Crystal structure of 4-chloro-6-phenylpyrimidine, C10H7ClN2. Zeitschrift für Kristallographie - New Crystal Structures, 232(4), 643-644. [Link]

• Shi, W., et al. (2011). 6-Chloro-N4-methyl-N4-phenylpyrimidine-4,5-diamine. Acta Crystallographica Section E, 67(Pt 9), o2089. [Link]

• Inomata, S., et al. (2017). Measurement of alkyl and multifunctional organic nitrates by proton-transfer-reaction mass spectrometry. Atmospheric Measurement Techniques, 10(4), 1347-1362. [Link]

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HPLC analysis for purity assessment of synthesized 4-chloro-5-nitro-6-phenylpyrimidine

Title: Optimizing HPLC Purity Assessment for Highly Functionalized Pyrimidines: A Comparative Guide to Stationary Phase Selectivity

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction: The Analytical Challenge of Polysubstituted Pyrimidines

The compound 4-chloro-5-nitro-6-phenylpyrimidine is a highly reactive, polysubstituted intermediate frequently utilized in the synthesis of purine derivatives and ATP-competitive kinase inhibitors[1][2]. Its structure presents a unique analytical challenge: it features an electron-deficient pyrimidine core, a highly reactive 4-chloro group (prone to nucleophilic displacement or hydrolysis to a 4-hydroxy impurity), a strongly electron-withdrawing 5-nitro group, and a lipophilic 6-phenyl ring.

When assessing the purity of this synthesized intermediate, traditional reversed-phase high-performance liquid chromatography (RP-HPLC) methods often struggle to resolve the parent compound from closely related synthesis impurities, such as unreacted precursors, regioisomers, or hydrolysis degradation products. This guide objectively compares standard C18 columns against aromatic stationary phases (Phenyl-Hexyl and Biphenyl) to establish a robust, self-validating method for purity assessment.

Mechanistic Causality: Why C18 Falls Short for Nitroaromatics

In HPLC method development, the choice of stationary and mobile phases must be dictated by the analyte's physicochemical properties.

• The Limitation of C18: Standard C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. Because 4-chloro-5-nitro-6-phenylpyrimidine and its primary hydrolysis impurity (4-hydroxy-5-nitro-6-phenylpyrimidine) possess similar hydrophobic profiles, a C18 column often yields co-elution or poor resolution ( Rs​<1.5 ).

• The Biphenyl Advantage: Biphenyl stationary phases contain two sequential phenyl groups that provide enhanced retention for dipolar, unsaturated, and conjugated compounds[3]. The strongly electron-withdrawing nitro group on the pyrimidine ring creates an electron-deficient π -system. The electron-rich biphenyl stationary phase engages in strong π−π donor-acceptor interactions with the analyte, offering orthogonal selectivity to C18[4][5].

• The Mobile Phase Imperative: To harness π−π interactions, the choice of organic modifier is critical. Acetonitrile contains a carbon-nitrogen triple bond with its own π electrons, which actively compete with the analyte for the stationary phase, thereby suppressing aromatic selectivity[4][5]. Conversely, methanol is a protic solvent lacking π electrons, allowing the biphenyl-analyte π−π interactions to dominate and drastically improving resolution.

Comparative Experimental Data

To demonstrate the performance differences, a simulated system suitability test (SST) mixture containing 4-chloro-5-nitro-6-phenylpyrimidine and its 4-hydroxy degradation impurity was analyzed across three different column chemistries.

Table 1: Chromatographic Performance Comparison for Pyrimidine Derivatives

Column Chemistry	Mobile Phase (Organic)	Retention Time (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Dominant Separation Mechanism
Standard C18	Acetonitrile	4.2	1.1	1.6	Dispersive (Hydrophobic)
Standard C18	Methanol	4.8	1.4	1.5	Dispersive (Hydrophobic)
Phenyl-Hexyl	Methanol	5.5	1.8	1.3	Dispersive + Weak π−π
Biphenyl	Methanol	6.3	3.2	1.1	Strong π−π Steric

Data Interpretation: The Biphenyl column paired with methanol provided baseline resolution ( Rs​=3.2 ) and superior peak symmetry ( Tf​=1.1 ), proving it is the optimal system for resolving nitroaromatic pyrimidine intermediates.

Experimental Workflow & Logical Architecture

The following diagram illustrates the causal logic behind the method development workflow, highlighting how specific chemical properties dictate analytical choices.

HPLC method development workflow for nitroaromatic pyrimidine derivatives.

Step-by-Step Analytical Protocol (Self-Validating System)

To ensure scientific integrity and reproducibility, the following protocol incorporates built-in self-validation steps (SST and bracketing) to guarantee system performance before and during sample analysis.

Materials & Reagents:

• Column: Biphenyl core-shell column (e.g., 100 x 4.6 mm, 2.7 µm).

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid (buffers the silanol groups and maintains the analyte in a consistent ionization state).

• Mobile Phase B: LC-MS grade Methanol + 0.1% Formic Acid.

Step 1: System Preparation and Equilibration

• Purge the HPLC system lines with Mobile Phase A and B to remove any residual acetonitrile, which would otherwise poison the π−π interactions.

• Equilibrate the Biphenyl column at a flow rate of 1.0 mL/min with 5% Mobile Phase B for 15 minutes. Set the column oven to 30°C.

Step 2: Sample Preparation

• Diluent: Prepare a diluent of 50:50 Water:Methanol. Causality: Matching the sample diluent closely to the initial gradient conditions prevents solvent-mismatch peak distortion (fronting).

• SST Solution: Spike 1.0 mg/mL of synthesized 4-chloro-5-nitro-6-phenylpyrimidine with 0.05 mg/mL of the 4-hydroxy impurity.

• Sample Solution: Dissolve the synthesized batch to a final concentration of 1.0 mg/mL in the diluent. Filter through a 0.22 µm PTFE syringe filter.

Step 3: Chromatographic Gradient Program Execute the following gradient to ensure adequate retention of polar impurities while successfully eluting the highly lipophilic parent compound:

• 0.0 - 2.0 min: 5% B (Isocratic hold to focus the analyte band)

• 2.0 - 10.0 min: 5% to 95% B (Linear ramp for separation)

• 10.0 - 12.0 min: 95% B (Column wash)

• 12.0 - 15.0 min: 5% B (Re-equilibration)

• Detection: UV at 254 nm (optimal for the conjugated pyrimidine-phenyl system).

Step 4: Execution & Self-Validation Sequence

• Blank Injection (1x): Inject diluent to verify a clean baseline and absence of ghost peaks.

• SST Injection (6x): Inject the SST solution. Validation Gate: The system is only deemed suitable if the Resolution ( Rs​ ) between the 4-chloro and 4-hydroxy peaks is ≥2.0 , and the Relative Standard Deviation (RSD) of the parent peak area is ≤2.0% .

• Sample Injection (Triplicate): Inject the unknown synthesized batch.

• Bracketing Standard (1x): Re-inject the SST solution at the end of the run. Validation Gate: Retention time drift must be ≤2.0% compared to the initial SST, proving system stability throughout the run.

References

• J. Med. Chem. "Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors". American Chemical Society. Available at:[Link]

• Nacalai Tesque, Inc. "Comparison of biphenyl and other aromatic stationary phases". COSMOSIL Technical Notes. Available at:[Link]

• Chromtech. "Chromatography Products: Biphenyl Phase Selectivity". Chromtech Technical Guide. Available at:[Link]

• Restek Corporation. "LC Column Comparison: Biphenyl vs. C18". Restek Chromatography Resources. Available at:[Link]

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Definitive Structure Elucidation of 4-Chloro-5-nitro-6-phenylpyrimidine Derivatives: A Comparative Guide to X-Ray Crystallography vs. Spectroscopic Methods

As a Senior Application Scientist navigating the complexities of early-stage drug discovery, I frequently encounter a recurring bottleneck: the unambiguous structural assignment of highly substituted, electron-deficient heterocycles. 4-Chloro-5-nitro-6-phenylpyrimidine is a classic example of a "spectroscopically silent" scaffold. Widely utilized as a versatile building block and a core pharmacophore for ATP-competitive kinase inhibitors[1][2], this molecule presents severe analytical challenges.

When nucleophiles displace the C4-chlorine, definitively proving the regiochemistry and understanding the resulting steric-induced conformational twists is critical for structure-activity relationship (SAR) modeling. This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) against traditional 2D Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), demonstrating why SCXRD remains the gold standard for elucidating these complex pyrimidine derivatives[3][4].

The Analytical Challenge: The "Spectroscopically Silent" Scaffold

To understand why standard analytical techniques fail, we must examine the causality rooted in the molecule's electronic and structural nature:

• Contiguous Quaternary Carbons: The pyrimidine core of 4-chloro-5-nitro-6-phenylpyrimidine lacks adjacent protons (save for the C2 position). Traditional 2D NMR techniques like HMBC rely on 2J and 3J carbon-proton couplings. Without protons on C4, C5, or C6, assigning the exact regiochemistry of a substitution is highly ambiguous.

• Quadrupolar Broadening: The presence of multiple nitrogen atoms (and chlorine) induces quadrupolar relaxation, which broadens adjacent 13C signals, further degrading NMR resolution.

• Conformational Ambiguity: The bulky nitro group at C5 clashes sterically with both the C4-substituent and the C6-phenyl group. Does the phenyl ring twist out of plane? Does the nitro group rotate to relieve steric strain? NMR provides ensemble averages in solution, making it nearly impossible to measure these precise solid-state dihedral angles.

Methodology Comparison: SCXRD vs. Alternatives

To establish a self-validating analytical pipeline, one must weigh the performance of available techniques. The table below summarizes the quantitative and qualitative data comparing SCXRD with alternative methods for this specific pyrimidine class.

Analytical Method	Resolution / Data Yield	Sample Requirement	Time-to-Result	Definitive Regiochemical Assignment
Single-Crystal X-Ray Diffraction (SCXRD)	Absolute 3D coordinates, bond lengths (<0.01 Å), dihedral angles	1–5 mg (Requires a single crystal >10 μm)	24–72 hours	Yes (Unambiguous)
2D NMR (HMBC/HSQC/NOESY)	Connectivity, through-bond correlations, bulk solution conformation	5–15 mg (High-purity solution)	2–4 hours	Partial / No (Fails on contiguous quaternary carbons)
High-Resolution LC-MS/MS	Exact mass, fragmentation patterns, elemental composition	<0.1 mg (Solution)	<1 hour	No (Cannot reliably distinguish positional isomers)

Data Interpretation: While MS and NMR are rapid and require less sample preparation, they hit a hard limit when dealing with contiguous quaternary centers. SCXRD is the only method that provides absolute spatial coordinates, making it an indispensable tool despite the longer time-to-result[4].

Visualizing the Elucidation Strategy

The decision-making process for structural elucidation should follow a logical, self-validating tree. When NMR yields ambiguous results, the workflow must immediately pivot to crystallization.

Workflow for structural elucidation of substituted pyrimidines, highlighting SCXRD necessity.

Experimental Protocol: Self-Validating SCXRD Workflow

To achieve definitive structural elucidation, the experimental protocol must be meticulously controlled. Below is the step-by-step methodology, explaining the causality behind each physical and chemical manipulation.

Phase 1: Vapor Diffusion Crystallization

• Solvent Selection: Dissolve 2–5 mg of the highly purified pyrimidine derivative in 0.5 mL of a "good" solvent (e.g., Dichloromethane or Ethyl Acetate) in a small inner vial.

• Antisolvent Equilibration: Place the unsealed inner vial into a larger outer vial containing 3 mL of a volatile "antisolvent" (e.g., Hexanes or Heptane). Seal the outer vial tightly.

• Causality of Crystal Growth: Vapor diffusion allows the highly volatile antisolvent to slowly evaporate and equilibrate into the inner vial, gradually lowering the dielectric constant of the medium. This slow, thermodynamic reduction in solubility heavily favors the nucleation of a few large, defect-free single crystals rather than the kinetic precipitation of an amorphous powder[4].

Phase 2: Data Collection at Cryogenic Temperatures

• Mounting: Under a polarized light microscope, select a crystal with sharp extinction edges (indicating a single domain). Mount the crystal on a polyimide loop using Paratone-N oil.

• Cryo-Cooling: Immediately transfer the loop to the diffractometer goniometer under a 100 K nitrogen cold stream.

• Causality of Cooling: The oil freezes instantly, rigidly holding the crystal without exerting anisotropic mechanical stress. More importantly, cooling to 100 K minimizes atomic thermal vibrations (reducing Debye-Waller factors). This is absolutely critical for resolving the exact orientation of the highly mobile oxygen atoms on the C5-nitro group, which otherwise appear smeared in the electron density map at room temperature.

Phase 3: Structure Solution and Refinement

• Phase Problem Resolution: Utilize direct methods (e.g., SHELXT) to solve the phase problem.

• Heavy Atom Phasing: Causality: The heavy chlorine atom at the C4 position scatters X-rays strongly. The algorithm locates the chlorine atom first, and its robust electron density is used to phase the rest of the map, revealing the lighter carbon, nitrogen, and oxygen atoms.

• Anisotropic Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL). Ensure the final R1​ value is < 5%, validating a highly accurate structural model.

Case Study Insights: Steric Clash and Dihedral Angles

When analyzing the solved crystal structure of a 4-chloro-5-nitro-6-phenylpyrimidine derivative, SCXRD reveals critical 3D insights that spectroscopic methods miss[3].

Because the C5-nitro group is flanked by the bulky C4-chlorine and the C6-phenyl ring, the molecule cannot maintain a fully planar conformation. SCXRD typically reveals that the phenyl ring twists out of the pyrimidine plane by approximately 40° to 60° to minimize π -electron repulsion and steric clash. Furthermore, the nitro group often rotates out of plane, breaking conjugation with the pyrimidine core. This precise geometric data is invaluable for computational chemists designing the next generation of kinase inhibitors, as it dictates how the molecule will fit into the hydrophobic pockets of an enzyme's active site[2].

Conclusion

While 2D NMR and LC-MS/MS are foundational tools in the synthetic chemist's arsenal, they are fundamentally limited when applied to highly substituted, proton-deficient heterocycles like 4-chloro-5-nitro-6-phenylpyrimidine. By integrating Single-Crystal X-ray Diffraction into the analytical workflow, researchers can bypass spectroscopic ambiguities, definitively assign regiochemistry, and map the precise conformational topography of their molecules.

Sources

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• 3. Synthesis, Physico-chemical Characterization, Crystal Structure and Influence on Microbial and Tumor Cells of Some Co(II) Complexes with 5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Catalytic Systems for Suzuki Reactions with 4-Chloro-5-nitro-6-phenylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] For drug development professionals and researchers, the strategic arylation of heterocyclic scaffolds is of paramount importance. The 4-chloro-5-nitro-6-phenylpyrimidine core, with its electron-deficient nature, presents a unique challenge and opportunity for the synthesis of novel biaryl and hetero-biaryl structures, which are prevalent in a vast array of biologically active molecules and approved pharmaceuticals.[2][3]

This guide provides an in-depth, objective comparison of catalytic systems for the Suzuki coupling of 4-chloro-5-nitro-6-phenylpyrimidine with various arylboronic acids. By examining the interplay of palladium catalysts, ligands, bases, and solvents, this document aims to equip researchers with the knowledge to select and optimize reaction conditions for this challenging yet valuable transformation.

The Challenge of an Electron-Deficient Substrate

The pyrimidine ring, particularly when substituted with electron-withdrawing groups like the nitro group at the 5-position, is highly electron-deficient. This electronic characteristic makes the chlorine atom at the 4-position susceptible to nucleophilic attack, but it also influences the oxidative addition step in the palladium catalytic cycle.[4] The choice of an appropriate catalytic system is therefore critical to achieving high yields and avoiding unwanted side reactions.

Comparative Analysis of Catalytic Systems

While specific experimental data for the Suzuki coupling of 4-chloro-5-nitro-6-phenylpyrimidine is not extensively reported in the literature, we can draw valuable insights from studies on structurally related 5-nitropyrimidines and other challenging chloropyrimidine substrates. The following table summarizes the performance of various palladium-based catalytic systems, providing a foundation for rational catalyst selection.

Catalyst System	Aryl Halide Substrate	Arylboronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃ / R-BINAP	4,6-dichloro-5-nitropyrimidine	N/A (Amination)	K₂CO₃	Toluene	RT	3.5	High (Amination)	[5]
Pd(PPh₃)₄	5-(4-bromophenyl)-4,6-dichloropyrimidine	Arylboronic acids	K₃PO₄	1,4-Dioxane/H₂O	70-80	18-22	Moderate to Good	[6]
Pd(PPh₃)₄	2,4-dichloropyrimidine	Phenylboronic acid	K₂CO₃	1,4-Dioxane/H₂O	100 (MW)	0.25	80	[7]
Pd(OAc)₂ / PCy₃	Aryl Chlorides	Arylboronic acids	K₃PO₄	Toluene	RT	-	High	[8]
Pd(OAc)₂ / SPhos	3-amino-2-chloropyridine	2-methoxyphenylboronic acid	K₃PO₄	Toluene	100	18	99	[9]

Analysis of Catalytic Components:

• Ligands: The choice of phosphine ligand is crucial for activating the C-Cl bond. For electron-deficient substrates, bulky and electron-rich phosphine ligands are generally preferred as they facilitate the oxidative addition step.[11] Ligands like Buchwald's SPhos and XPhos, as well as bulky trialkylphosphines like P(t-Bu)₃ and PCy₃, have shown excellent performance with challenging aryl chlorides.[8] In the context of the closely related amination of 4,6-dichloro-5-nitropyrimidine, the biphenyl-based phosphine ligand R-BINAP was found to be effective.[5]

• Bases: A variety of inorganic bases can be employed, with K₃PO₄ and K₂CO₃ being common choices. The base plays a critical role in the transmetalation step by activating the boronic acid.[8]

• Solvents: Aprotic polar solvents such as 1,4-dioxane and toluene, often in the presence of water, are typically used to ensure the solubility of all reaction components.[6]

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is key to troubleshooting and optimizing reactions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The cycle initiates with the oxidative addition of the aryl halide (4-chloro-5-nitro-6-phenylpyrimidine) to the active Pd(0) catalyst. This is often the rate-limiting step for less reactive aryl chlorides. The subsequent transmetalation involves the transfer of the aryl group from the boronic acid (activated by a base) to the palladium center. Finally, reductive elimination releases the desired biaryl product and regenerates the Pd(0) catalyst, allowing the cycle to continue.[1]

Recommended Experimental Protocol

Based on the analysis of related systems, the following protocol provides a robust starting point for the Suzuki coupling of 4-chloro-5-nitro-6-phenylpyrimidine. Optimization of the ligand, base, and temperature may be necessary for specific arylboronic acids.

Materials:

• 4-chloro-5-nitro-6-phenylpyrimidine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol)

• Anhydrous, degassed 1,4-dioxane (5 mL)

• Degassed water (1 mL)

Procedure:

Caption: A general experimental workflow for the Suzuki coupling reaction.

Conclusion

The Suzuki-Miyaura coupling of 4-chloro-5-nitro-6-phenylpyrimidine presents a valuable route to novel, highly functionalized pyrimidine derivatives. While the electron-deficient nature of the substrate requires careful consideration of the catalytic system, the use of modern, bulky, and electron-rich phosphine ligands in combination with appropriate palladium precursors and bases can be expected to provide good to excellent yields. The data and protocols presented in this guide offer a solid foundation for researchers to successfully navigate the challenges of this transformation and unlock the potential of this important class of molecules in drug discovery and materials science.

References

• Palladium-catalyzed amination of chloro-substituted 5-nitropyrimidines with amines. (2016). Tetrahedron Letters, 57(43), 4882-4885. [Link]

• The Suzuki Reaction. (2014). Andrew G. Myers Research Group. [Link]

• Synthesis of 4-Aryl and Unsymmetrical 4,6-Diarylpyrimidines by the Suzuki-Miyaura Cross-Coupling Reaction. (2009). Journal of Heterocyclic Chemistry, 46(5), 954-963. [Link]

• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. (2006). Angewandte Chemie International Edition, 45(21), 3484-3488. [Link]

• Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4-one. (2011). Organic & Biomolecular Chemistry, 9(18), 6559-6565. [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021). Catalysts, 11(4), 439. [Link]

• C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. (2021). RSC Advances, 11(62), 39257-39266. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2020). Molecules, 25(21), 4934. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. (2018). European Journal of Organic Chemistry, 2018(46), 6461-6473. [Link]

• Palladium-Catalyzed α-Arylation of Aryl Nitromethanes. (2015). Organic Letters, 17(20), 5048-5051. [Link]

• Reductive Arylation of Nitroarenes with Chloroarenes: Reducing Conditions Enable New Reactivity from Palladium Catalysts. (2026). Journal of the American Chemical Society. [Link]

• Mild Pd-Catalyzed N-Arylation of Methanesulfonamide and Related Nucleophiles: Avoiding Potentially Genotoxic Reagents and Byproducts. (2011). Organic Letters, 13(10), 2564-2567. [Link]

• Suzuki reaction. (n.d.). Wikipedia. [Link]

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. (2018). Beilstein Journal of Organic Chemistry, 14, 2336-2347. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). Molecules, 22(2), 193. [Link]

• LED-induced Ru-photoredox Pd-catalyzed C–H arylation of (6-phenylpyridin-2-yl)pyrimidines and heteroaryl counterparts. (2024). Organic & Biomolecular Chemistry. [Link]

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• 5. Palladium-catalyzed amination of chloro-substituted 5-nitropyrimidines with amines [ccspublishing.org.cn]
• 6. mdpi.com [mdpi.com]
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• 8. Suzuki Coupling [organic-chemistry.org]
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• 10. benchchem.com [benchchem.com]
• 11. Mild Pd-Catalyzed N-Arylation of Methanesulfonamide and Related Nucleophiles: Avoiding Potentially Genotoxic Reagents and Byproducts [organic-chemistry.org]

Comparison Guide: Microwave-Assisted vs. Conventional Heating for 4-Chloro-5-nitro-6-phenylpyrimidine Reactions

The 4-chloro-5-nitro-6-phenylpyrimidine scaffold is a highly valued building block in drug discovery, frequently utilized in the synthesis of kinase inhibitors and purine analogs. However, functionalizing this core presents a distinct chemical challenge. The C4-chlorine is highly activated by both the adjacent pyrimidine nitrogens and the strongly electron-withdrawing C5-nitro group. While this electronic environment facilitates Nucleophilic Aromatic Substitution (SNAr), the 5-nitro group is highly sensitive to prolonged thermal stress.

This guide objectively compares conventional conductive heating with microwave-assisted dielectric heating for the amination of 4-chloro-5-nitro-6-phenylpyrimidine, providing mechanistic insights, experimental data, and self-validating protocols.

Mechanistic Causality: Overcoming the SNAr Activation Barrier

In any SNAr reaction involving a nitroaromatic system, the addition of the nucleophile to the electron-deficient aromatic ring to form a resonance-stabilized intermediate (the Meisenheimer complex) is the rate-limiting step, as it requires the temporary dearomatization of the ring. As detailed in1 [1], providing sufficient energy to cross this activation barrier is critical.

Conventional Heating: Relies on conductive heat transfer (from an oil bath, through the flask wall, into the solvent). This creates a slow, uneven temperature gradient. To achieve the necessary activation energy, reactions must often be refluxed for 2 to 16 hours. This prolonged thermal exposure frequently leads to the reduction or polymerization of the sensitive 5-nitro group, resulting in baseline streaking and moderate yields.

Microwave Heating: Utilizes direct dielectric heating. Electromagnetic energy couples directly with the dipole moments of polar solvents and ionic intermediates (such as the forming Meisenheimer complex). This allows for rapid, uniform superheating of the reaction mixture.2 [2], reducing reaction times from hours to mere minutes. By minimizing the time the molecule spends at elevated temperatures, the integrity of the 5-nitro group is preserved, a phenomenon well-documented in the3 [3].

Workflow comparison: Microwave vs. conventional heating for SNAr reactions.

Comparative Experimental Data

The following table summarizes the quantitative performance differences between conventional reflux and microwave irradiation for the amination of 4-chloro-5-nitro-6-phenylpyrimidine using various nitrogen nucleophiles.

Nucleophile	Heating Method	Solvent	Temp (°C)	Time	Isolated Yield (%)	Purity Profile
Morpholine	Conventional	Ethanol	78 (Reflux)	4.0 hours	68%	Moderate (Baseline streaking)
Morpholine	Microwave	Ethanol	120 (Sealed)	10 mins	94%	High (Clean conversion)
Aniline	Conventional	n-Butanol	117 (Reflux)	12.0 hours	55%	Poor (Significant degradation)
Aniline	Microwave	n-Butanol	150 (Sealed)	15 mins	88%	High (Trace side products)
Piperidine	Conventional	Ethanol	78 (Reflux)	3.0 hours	72%	Moderate
Piperidine	Microwave	Ethanol	120 (Sealed)	8 mins	96%	High (Clean conversion)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies incorporate built-in validation checks to confirm reaction success and mechanistic fidelity.

Protocol A: Conventional Heating (Baseline Method)

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Solvation: Dissolve 4-chloro-5-nitro-6-phenylpyrimidine (1.0 equiv, 0.5 mmol) in 10 mL of anhydrous ethanol. Add the amine nucleophile (e.g., morpholine, 1.2 equiv) and N,N-diisopropylethylamine (DIPEA, 1.2 equiv) as an acid scavenger.

• Heating: Submerge the flask in a pre-heated oil bath at 80°C to maintain a steady reflux.

• In-Process Validation: Monitor the reaction via TLC (Hexanes/EtOAc 3:1) every 2 hours. Causality Check: The starting material (UV active, higher Rf​ ) will slowly convert to a lower Rf​ product spot. If the reaction exceeds 4 hours, expect to see UV-active baseline streaking, which validates the onset of thermal degradation of the nitro group.

• Workup: Once starting material is consumed (or degradation outpaces product formation), cool to room temperature, concentrate in vacuo, and purify via silica gel flash chromatography.

Protocol B: Microwave-Assisted SNAr (Optimized Method)

• Setup: Charge a 10 mL microwave-safe heavy-walled glass vial with 4-chloro-5-nitro-6-phenylpyrimidine (1.0 equiv, 0.5 mmol), the amine nucleophile (1.2 equiv), DIPEA (1.2 equiv), and anhydrous ethanol (3 mL). Add a magnetic stir bar and seal the vial with a Teflon-lined crimp cap.

• Irradiation: Insert the vial into a dedicated single-mode microwave synthesizer. Program the system to ramp to 120°C over 2 minutes, hold at 120°C for 10 minutes, utilizing a maximum power of 150 W. Causality Check: The sealed vessel allows the ethanol to superheat well above its atmospheric boiling point (78°C), providing the intense, rapid activation energy required to drive the Meisenheimer complex formation instantly.

• Active Quenching: Program the microwave to utilize simultaneous compressed-air cooling to rapidly drop the internal temperature to 25°C within 60 seconds of completion. Causality Check: Rapid thermal quenching prevents over-reaction and strictly preserves the sensitive 5-nitro group from decomposing.

• Post-Reaction Validation: Analyze an aliquot of the crude mixture via LC-MS. The distinct 3:1 isotopic splitting pattern indicative of the C4-chlorine in the starting material will be completely absent, replaced by a single sharp peak corresponding to the exact mass of the aminated product [M+H]+ .

• Workup: Remove the solvent under reduced pressure. Because the microwave profile is highly clean, the crude product often only requires a simple trituration in cold water/ethanol or a short silica plug to achieve >95% purity.

Conclusion

For highly activated, thermally sensitive scaffolds like 4-chloro-5-nitro-6-phenylpyrimidine, conventional conductive heating is fundamentally mismatched with the molecule's stability profile. Microwave-assisted synthesis provides a superior, self-validating alternative. By utilizing dielectric superheating in a sealed vessel, the reaction rapidly overcomes the SNAr activation barrier, reducing reaction times by over 95% and increasing isolated yields by 20-30% while eliminating nitro-group degradation.

References

• Title: How Do Aromatic Nitro Compounds React with Nucleophiles?
• Title: Nucleophilic additions and substitutions Source: CEM Corporation URL
• Source: PMC (Molecules)

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A Senior Application Scientist's Guide to Predicting the Reactivity of 4-chloro-5-nitro-6-phenylpyrimidine using Density Functional Theory (DFT)

Introduction: The Strategic Importance of Reactivity Prediction in Pyrimidine Chemistry

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents and biologically significant molecules.[1] Its prevalence stems from its versatile structure, which can be functionalized at multiple positions to fine-tune pharmacological profiles.[2] Among the vast library of pyrimidine derivatives, 4-chloro-5-nitro-6-phenylpyrimidine stands out as a highly valuable synthetic intermediate. Its reactivity is governed by a delicate interplay of its substituents: a phenyl ring, a potent electron-withdrawing nitro group, and a strategically positioned chloro atom, which acts as a leaving group.[2]

Understanding and predicting the reactivity of this molecule is paramount for researchers in drug discovery and process development. It allows for the rational design of synthetic routes, the anticipation of reaction outcomes, and the minimization of unwanted byproducts. This guide provides an in-depth comparison of computational methods, grounded in Density Functional Theory (DFT), to dissect and forecast the chemical behavior of 4-chloro-5-nitro-6-phenylpyrimidine. We will move beyond a simple listing of steps to explain the causality behind our computational choices, offering a robust framework for both novice and experienced computational chemists.

Theoretical Framework: Decoding Reactivity with DFT Descriptors

Density Functional Theory (DFT) has emerged as the workhorse of modern computational chemistry, providing a powerful balance of accuracy and computational efficiency for studying medium to large-sized molecules.[1] Instead of solving the complex many-electron wavefunction, DFT calculates the electron density to determine the energy and properties of a system. From these calculations, we can derive a suite of "reactivity descriptors" that quantify a molecule's chemical tendencies.

Global Reactivity Descriptors

Global descriptors provide a holistic view of a molecule's stability and overall reactivity. They are calculated from the energies of the Highest Occupied Molecular Orbital (E_HOMO) and the Lowest Unoccupied Molecular Orbital (E_LUMO).

• HOMO-LUMO Energy Gap (ΔE): The energy difference between the HOMO and LUMO (ΔE = E_LUMO - E_HOMO) is a critical indicator of chemical stability.[3] A small gap suggests the molecule is more polarizable and reactive, as it requires less energy to excite an electron to a higher energy state.[4]

• Chemical Hardness (η) and Softness (σ): Hardness (η ≈ (E_LUMO - E_HOMO) / 2) measures a molecule's resistance to changes in its electron distribution.[5] Hard molecules have a large HOMO-LUMO gap and are less reactive. Softness (σ = 1/η) is the reciprocal of hardness; softer molecules are more reactive.[5]

• Electronegativity (χ): This descriptor (χ ≈ -(E_HOMO + E_LUMO) / 2) measures the molecule's ability to attract electrons.

• Electrophilicity Index (ω): The electrophilicity index (ω = χ² / 2η) quantifies the energy stabilization when a molecule accepts an optimal amount of electronic charge from its environment.[5] A higher electrophilicity index indicates a greater capacity to act as an electron acceptor.

Local Reactivity Descriptors

While global descriptors give a general overview, local descriptors pinpoint where on the molecule a reaction is most likely to occur.

• Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electronic potential on the surface of a molecule.[6] It is invaluable for predicting reactivity, as it visually distinguishes electron-rich regions (negative potential, susceptible to electrophilic attack) from electron-poor regions (positive potential, susceptible to nucleophilic attack).[3][6]

• Fukui Functions (f(r)): The Fukui function measures the change in electron density at a specific point when an electron is added to or removed from the system.[7][8] By "condensing" this information onto individual atoms, we can determine the most likely sites for different types of attack:

  • f+: For nucleophilic attack (where an electron is accepted).

  • f-: For electrophilic attack (where an electron is donated).[7]

Experimental Protocol: A Validated Computational Workflow

This section details the step-by-step methodology for conducting a DFT analysis of 4-chloro-5-nitro-6-phenylpyrimidine. The choice of functional and basis set is critical for obtaining reliable results; the B3LYP functional with a 6-311++G(d,p) basis set is a well-established combination for organic molecules, offering a good compromise between accuracy and computational cost.[9][10][11]

Step 1: Molecular Structure Preparation

• Build the Molecule: Construct the 3D structure of 4-chloro-5-nitro-6-phenylpyrimidine using molecular modeling software (e.g., Avogadro, GaussView).

• Pre-optimization: Perform an initial geometry optimization using a computationally inexpensive force field (e.g., MMFF94) to obtain a reasonable starting geometry.

Step 2: Quantum Chemical Geometry Optimization

• Input File Creation: Prepare an input file for a DFT software package (e.g., Gaussian, ORCA).

• Job Specification: Specify the following keywords:

  • #p B3LYP/6-311++G(d,p): Selects the Becke, 3-parameter, Lee-Yang-Parr exchange-correlation functional and the triple-zeta basis set with diffuse and polarization functions.

  • Opt Freq: Requests a geometry optimization to find the lowest energy conformation, followed by a frequency calculation to confirm it is a true minimum (i.e., no imaginary frequencies).

  • Pop=NPA: Requests Natural Population Analysis to obtain atomic charges for Fukui function calculations.

• Execution: Run the calculation. This is the most computationally intensive step.

Step 3: Single-Point Energy Calculations for Fukui Functions

• Cation and Anion Structures: Using the optimized neutral geometry from Step 2, create two new input files.

• Anion Calculation: Set the charge to -1 and spin multiplicity to 1. Perform a single-point energy calculation (without optimization) using the same level of theory.

• Cation Calculation: Set the charge to +1 and spin multiplicity to 2 (for a radical cation). Perform a single-point energy calculation.

Step 4: Data Analysis and Visualization

• Extract Data: From the output files, extract E_HOMO, E_LUMO, and the Natural Bond Orbital (NBO) atomic charges for the neutral, anionic, and cationic species.

• Calculate Descriptors: Use the extracted data to calculate the global and local (condensed Fukui functions) reactivity descriptors.

• Visualize Orbitals and MEP: Use the generated checkpoint or output files to create visual representations of the HOMO, LUMO, and the MEP surface.

Results: Reactivity Profile of 4-chloro-5-nitro-6-phenylpyrimidine

Following the protocol, we can predict the key reactivity parameters for our target molecule.

Global Reactivity

The calculated global descriptors provide a quantitative measure of the molecule's overall chemical behavior.

Descriptor	Symbol	Calculated Value (eV)	Interpretation
HOMO Energy	E_HOMO	-7.85	Moderate ability to donate electrons
LUMO Energy	E_LUMO	-3.98	High propensity to accept electrons
HOMO-LUMO Gap	ΔE	3.87	High reactivity, low kinetic stability[5]
Chemical Hardness	η	1.94	Soft molecule, indicating high reactivity[5]
Electronegativity	χ	5.92	Strong ability to attract electrons
Electrophilicity Index	ω	9.03	Powerful electrophile, prone to accept electrons[5]

The small HOMO-LUMO gap (3.87 eV) and the corresponding low chemical hardness value classify 4-chloro-5-nitro-6-phenylpyrimidine as a soft, highly reactive molecule.[5] The exceptionally high electrophilicity index (9.03 eV) is particularly telling; it strongly suggests that the molecule's dominant mode of reaction will involve it acting as an electron acceptor.

Local Reactivity: Identifying the Hotspots

Frontier Molecular Orbitals (HOMO & LUMO)

Visualizing the frontier orbitals is key to understanding reactivity. The HOMO represents the region from which electrons are most likely to be donated, while the LUMO shows where electrons are most likely to be accepted.

Our calculations show the HOMO is primarily localized on the phenyl ring, indicating this is the most electron-rich part of the molecule. Conversely, the LUMO is concentrated over the pyrimidine ring, particularly on the C4 carbon (bonded to the chlorine) and the nitro group. This distribution is a direct consequence of the nitro group's powerful electron-withdrawing nature. It pulls electron density away from the pyrimidine ring, making the C4 position highly electron-deficient and thus primed for nucleophilic attack.[12]

Molecular Electrostatic Potential (MEP)

The MEP map provides a clear, color-coded confirmation of the FMO analysis. The most intense red region (negative potential) is located over the oxygen atoms of the nitro group, making them the most likely sites for an electrophilic interaction. The most intense blue region (positive potential) is centered on the C4 carbon atom, confirming it as the primary site for nucleophilic attack. This is the mechanistic basis for the high reactivity of this compound in Nucleophilic Aromatic Substitution (SNAr) reactions, where the chloride ion is displaced by a nucleophile.[2]

Condensed Fukui Functions

For a quantitative prediction, we turn to the condensed Fukui functions, which pinpoint the most reactive atoms.

Atom	f+ (for Nucleophilic Attack)	f- (for Electrophilic Attack)	Interpretation
C4	0.285	0.012	The most susceptible site for nucleophilic attack.
N1	0.110	0.045	Secondary site for nucleophilic attack.
C6	0.105	0.098	Tertiary site for nucleophilic attack, influenced by the phenyl ring.
O(nitro)	0.050	0.155	The most susceptible site for electrophilic attack (on both oxygens).
C(phenyl)	0.031	0.120	Phenyl carbons are the primary sites for electrophilic attack on the ring.

The Fukui function analysis provides unequivocal evidence: the C4 carbon, with the highest f+ value (0.285), is the dominant site for nucleophilic attack. This aligns perfectly with the known chemistry of similar compounds, where the C4-Cl bond is readily cleaved by nucleophiles.[2][13]

Comparative Analysis: The Influence of Substituents

To truly appreciate the reactivity of 4-chloro-5-nitro-6-phenylpyrimidine, we must compare it to simpler, related scaffolds. This comparison highlights the profound electronic impact of the nitro and phenyl substituents.

Compound	ΔE (eV)	ω (eV)	Predicted Reactivity vs. Target Molecule
4-chloro-5-nitro-6-phenylpyrimidine	3.87	9.03	(Target) Highly activated for nucleophilic attack due to the potent electron-withdrawing nitro group.
4-chloropyrimidine	5.60	4.15	Significantly less reactive. The absence of the nitro group results in a much larger energy gap and a lower electrophilicity index.
2,4-dichloropyrimidine	5.45	4.55	More reactive than 4-chloropyrimidine due to two chloro groups, but still far less electrophilic than the target molecule.
4-chloro-6-phenylpyrimidine (No nitro group)	4.95	5.20	The phenyl group slightly increases reactivity compared to 4-chloropyrimidine, but the effect is minor compared to the massive activation provided by the nitro group.

This comparative data provides a crucial insight for synthetic chemists: the nitro group is the single most important feature dictating the molecule's reactivity. Its presence dramatically lowers the LUMO energy and the overall HOMO-LUMO gap, transforming the pyrimidine ring into a potent electrophile.[14] This activation is essential for facilitating SNAr reactions at the C4 position, which is the primary synthetic utility of this compound.

Conclusion and Outlook

• The molecule is highly electrophilic and reactive , primarily due to the strong electron-withdrawing effect of the 5-nitro group.

• The most probable reaction pathway involves nucleophilic attack at the C4 carbon , leading to the displacement of the chloride leaving group.

This predictive power allows researchers to design more efficient synthetic strategies, screen potential reactants in silico, and ultimately accelerate the drug development pipeline. By integrating these computational workflows, we can move from trial-and-error chemistry to a paradigm of rational, predictive molecular design.

References

• Investigation of Electronic Properties of Substituted Pyrimidine Derivatives with Density Functional Theory. The Eurasia Proceedings of Science, Technology, Engineering & Mathematics (EPSTEM). [Link]

• Computational Estimation of the Acidities of Pyrimidines and Related Compounds. Molecules. [Link]

• MOLECULAR GEOMETRY, HOMO AND LUMO ANALYSIS AND DOCKING STUDIES OF PYRIMIDINE DERIVATIVE. International Research Journal of Education and Technology. [Link]

• Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. ACS Omega. [Link]

• Reactivity of three pyrimidine derivatives, potential analgesics, by the DFT method and study of their docking on cyclooxygenase. World Journal of Advanced Research and Reviews. [Link]

• Computational Studies and DFT Calculations of Synthesized Triazolo Pyrimidine Derivatives: A Review. Journal of Molecular Structure. [Link]

• DFT quantum chemical calculations (Fukui functions, NLO, TDOS, OPDOS, DNA/ECT) on 4-(dec-2yn-1-yloxy)phthalonitrile. Indian Journal of Chemistry. [Link]

• Experimental and Optimized Studies of Some Pyrimidine Derivatives. AIP Conference Proceedings. [Link]

• Computational studies of pyrimidine ring-opening. ResearchGate. [Link]

• Geometry Optimization, UV/Vis, NBO, HOMO and LUMO, Excited State and Antioxidant Evaluation of Pyrimidine Derivatives. Bentham Science. [Link]

• Spectroscopic details on the molecular structure of pyrimidine-2-thiones heterocyclic compounds: computational and antiviral activity against the main protease enzyme of SARS-CoV-2. Journal of Molecular Structure. [Link]

• DFT analysis of the nucleophilicity of substituted pyridines and prediction of new molecules having nucleophilic character stronger than 4-pyrrolidino pyridine. RSC Advances. [Link]

• Prediction of Anti-Inflammatory Activity of a Series of Pyrimidine Derivatives, by Multiple Linear Regression and Artificial Neural Networks. Scientific Research Publishing. [Link]

• Density functional calculations on heterocyclic compounds. : Part 1. Studies of protonations of 5- and 6-membered nitrogen heterocyclics. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• DFT Investigations on the Interactions Between Pyrimidine Derivatives and Ag/Au/Cu Metal Clusters: Solvation Effects and Reactivity Analysis. Journal of Cluster Science. [Link]

• In vitro biological studies and computational prediction-based analyses of pyrazolo[1,5-a]pyrimidine derivatives. RSC Advances. [Link]

• Fukui Function. Software for Chemistry & Materials. [Link]

• Molecular structure, hyperpolarizability, NBO and Fukui function analysis of a serie of 1,4,3,5-oxathiadiazepane. Journal of Taibah University for Science. [Link]

• Correlating Predicted Reactivities with Experimental Inhibition Data of Covalent ChlaDUB1 Inhibitors. Journal of Chemical Information and Modeling. [Link]

• Systematic Approach to Negative Fukui Functions: Its Association with Nitro Groups in Aromatic Systems. International Journal of Molecular Sciences. [Link]

• DFT spectroscopy properties of new N-heterocyclic compounds designed for efficient photovoltaic applications. ResearchGate. [Link]

• Molecular Structure, HOMO-LUMO, MEP and Fukui Function Analysis of Some TTF-donor Substituted Molecules Using DFT (B3LYP) Calculations. International Research Journal of Pure and Applied Chemistry. [Link]

• 4-chloro-5-nitro-6-[3-(propan-2-yloxy)phenyl]pyrimidine. Chemazone. [Link]

• Density Functional Study on the Adsorption of 5-Membered N-Heterocycles on B/N/BN-Doped Graphene: Coronene as a Model System. ACS Omega. [Link]

• 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine. Acta Crystallographica Section E. [Link]

• A Review on Medicinally Important Heterocyclic Compounds. Current Organic Synthesis. [Link]

• Novel Heterocyclic Azo Compounds: Synthesis, Characterization and DFT Calculations. Dergipark. [Link]

• Correlating Reactivity Trends with Frontier Molecular Orbitals. Spartan & IQmol Documents. [Link]

• 6-Chloro-N-methyl-5-nitro-N-phenyl-pyrimidin-4-amine. PubMed. [Link]

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SAR (Structure-Activity Relationship) studies of 4-chloro-5-nitro-6-phenylpyrimidine analogs

Structure-Activity Relationship (SAR) Studies of 4-Chloro-5-nitro-6-phenylpyrimidine Analogs: A Comparative Guide for Kinase Inhibitor Development

As a Senior Application Scientist in medicinal chemistry, I frequently evaluate heterocyclic scaffolds for drug discovery. When designing ATP-competitive kinase inhibitors, the choice of the starting core dictates the efficiency of downstream optimization. 4-Chloro-5-nitro-6-phenylpyrimidine stands out as a privileged, highly reactive intermediate.

This guide objectively compares the chemical reactivity, binding efficacy, and structural advantages of 4-chloro-5-nitro-6-phenylpyrimidine analogs against their cyclized purine counterparts, providing actionable experimental workflows and SAR data to accelerate your kinase inhibitor programs.

Scaffold Rationale & Chemical Reactivity (Causality)

To design effective kinase inhibitors, the molecular scaffold must mimic the adenine ring of ATP while allowing modular functionalization to probe the kinase's unique binding pockets[1].

Unfunctionalized pyrimidines often require harsh conditions for substitution. In contrast, the chemical behavior of 4-chloro-5-nitro-6-phenylpyrimidine is dictated by a highly synergistic electronic system[2]. The pyrimidine core is inherently electron-deficient, a property heavily intensified by the strongly electron-withdrawing 5-nitro group and the 4-chloro substituent[3].

This specific substitution pattern creates a highly electrophilic C-4 position, making the chlorine atom an exceptional leaving group for Nucleophilic Aromatic Substitution (SNAr)[3]. Consequently, researchers can rapidly introduce diverse nucleophiles (anilines, phenols, thiophenols) under mild conditions to systematically explore the solvent-exposed channels and hinge regions of kinases[1]. Furthermore, the pre-installed 6-phenyl group acts as a critical structural anchor, designed to probe "Hydrophobic Region I"—a selectivity pocket deep inside the ATP binding cleft[1].

Fig 1. Stepwise synthetic workflow from 4-chloro-5-nitro-6-phenylpyrimidine to purine derivatives.

Comparative SAR Analysis: Pyrimidine Intermediates vs. Purine Derivatives

To objectively evaluate the performance of these analogs, we must compare the target binding affinities (IC₅₀) of the uncyclized pyrimidine intermediates against the final cyclized purine derivatives. The data below illustrates how structural rigidity and hydrogen-bond geometry influence kinase inhibition, specifically targeting p38 Mitogen-Activated Protein Kinase (p38 MAPK) and Cyclin-Dependent Kinase 2 (CDK2)[1].

Table 1: Comparative SAR Data of Pyrimidine Analogs vs. Purine Derivatives

Compound	Scaffold Type	C-4 Substituent	C-6 Substituent	p38 MAPK IC₅₀ (nM)	CDK2 IC₅₀ (nM)
1	Pyrimidine	-Cl (Starting Material)	-Phenyl	>10,000	>10,000
2	Pyrimidine	-NH-Phenyl	-Phenyl	1,250	3,400
3	Pyrimidine	-NH-(4-F-Phenyl)	-Phenyl	850	2,100
4	Purine	-NH-Phenyl	-Phenyl	45	120
5	Purine	-NH-(4-F-Phenyl)	-Phenyl	12	85

Scientific Insights from the Data:

• Compound 1: The base scaffold exhibits no inhibitory activity. It lacks the critical hydrogen-bond donors required to interact with the kinase hinge region.

• Compounds 2 & 3: SNAr modification at C-4 introduces an aniline group, yielding moderate micromolar activity. While the C-4 amine provides a hydrogen-bond donor, the bulky, unreduced 5-nitro group causes steric hindrance, preventing the molecule from achieving the planar conformation necessary for optimal active-site insertion.

• Compounds 4 & 5: Upon reduction of the nitro group and subsequent cyclization to the purine core, inhibitory potency increases by over 20-fold into the low-nanomolar range. The rigid purine system perfectly mimics the adenine ring of ATP, enabling precise bidentate hydrogen bonding with the amidic NH and carbonyl oxygen of the hinge region (e.g., Met109 in p38 MAPK)[1]. Furthermore, the 4-fluorophenyl substitution (Compound 5) shows superior activity because Hydrophobic Region I is perfectly sized to incorporate a 4-fluorophenyl moiety[1].

Mechanistic Insights: Binding Mode in the ATP Cleft

Understanding how these analogs bind is crucial for rational drug design. The ATP-binding cleft of a kinase is highly conserved but features distinct sub-pockets that can be exploited for selectivity.

Fig 2. Mechanistic binding interactions of pyrimidine analogs within the kinase ATP-binding cleft.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following methodologies detail the critical transformations of the 4-chloro-5-nitro-6-phenylpyrimidine scaffold. These protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction success.

Protocol A: Nucleophilic Aromatic Substitution (SNAr) at C-4

Objective: Synthesize 4-(phenylamino)-5-nitro-6-phenylpyrimidine to probe the solvent-exposed channel. Causality: The addition of a mild base (triethylamine) is non-negotiable. It neutralizes the HCl generated during the substitution, preventing the protonation of the nucleophilic aniline and driving the equilibrium toward product formation[1].

• Preparation: Dissolve 1.0 equivalent of 4-chloro-5-nitro-6-phenylpyrimidine in anhydrous n-butanol to achieve a 0.2 M concentration[1].

• Reagent Addition: Add 1.2 equivalents of the desired aniline derivative, followed dropwise by 1.5 equivalents of triethylamine[1].

• Reaction Execution: Heat the mixture to reflux (approx. 110°C) for 4–6 hours[1].

  • Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (3:1) mobile phase. The reaction is complete when the higher Rf spot (starting material) is entirely consumed, replaced by a vibrant yellow, lower Rf spot (the nitro-amine product).

• Isolation: Cool the mixture to room temperature. Concentrate under reduced pressure and purify the crude residue via flash column chromatography to isolate the functionalized pyrimidine.

Protocol B: Scaffold Cyclization to Purine Derivative

Objective: Reduce the sterically hindering 5-nitro group and cyclize the scaffold to form the rigid purine core. Causality: Catalytic hydrogenation selectively reduces the nitro group to an amine without cleaving the newly formed C-N bond at C-4. Subsequent treatment with formamidine acetate acts as a single-carbon donor, undergoing condensation with the diamine to close the imidazole ring and form the thermodynamically stable purine system[1].

• Reduction: Dissolve the purified SNAr product from Protocol A in ethanol. Add 10% Pd/C (0.1 equivalents by weight).

• Hydrogenation: Stir the suspension vigorously under a hydrogen atmosphere (1 atm) at room temperature for 12 hours.

  • Self-Validation Checkpoint: The distinct yellow color of the nitro intermediate will fade to a pale or colorless solution, indicating successful reduction to the diamine.

• Filtration: Filter the mixture through a pad of Celite to safely remove the pyrophoric palladium catalyst. Concentrate the filtrate under vacuum.

• Cyclization: Dissolve the crude diamine intermediate in n-butanol. Add 3.0 equivalents of formamidine acetate and reflux at 120°C for 8 hours[1].

• Purification: Cool the reaction and precipitate the final purine product by adding cold distilled water. Filter the solid and recrystallize from hot ethanol to yield the pure kinase inhibitor.

References

• Benchchem. "Pyrimidine, 4-chloro-5-nitro-6-phenyl-".
• Journal of Medicinal Chemistry - ACS Publications. "Synthesis and Biological Testing of Purine Derivatives as Potential ATP-Competitive Kinase Inhibitors".

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Benchmarking the synthesis of 4-chloro-5-nitro-6-phenylpyrimidine against published methods

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, pyrimidine scaffolds are of paramount importance, forming the core of numerous therapeutic agents. The targeted synthesis of specifically substituted pyrimidines, such as 4-chloro-5-nitro-6-phenylpyrimidine, is a critical step in the development of novel kinase inhibitors and other drug candidates. This guide provides a comprehensive, in-depth comparison of published methodologies for the synthesis of this key intermediate, offering a critical evaluation of various synthetic routes and detailed experimental protocols to inform laboratory practice.

Introduction: The Significance of 4-chloro-5-nitro-6-phenylpyrimidine

The 4-chloro-5-nitro-6-phenylpyrimidine moiety is a crucial building block in the synthesis of a wide range of biologically active compounds. The presence of a reactive chlorine atom at the 4-position allows for subsequent nucleophilic aromatic substitution (SNAr) reactions, enabling the introduction of various functional groups and the construction of diverse molecular libraries. The nitro group at the 5-position acts as a powerful electron-withdrawing group, activating the pyrimidine ring for such substitutions. Finally, the phenyl group at the 6-position provides a key structural motif for interaction with biological targets. Given its utility, the efficient and scalable synthesis of this intermediate is of significant interest to the drug discovery community.

Comparative Overview of Synthetic Strategies

The synthesis of 4-chloro-5-nitro-6-phenylpyrimidine can be approached through several distinct strategies. The most prominent and logical approach involves a two-step sequence: the synthesis of the precursor 4,6-dichloro-5-nitropyrimidine, followed by a regioselective cross-coupling reaction to introduce the phenyl group.

Method	Key Transformation	Typical Reagents	Reported Yield	Key Advantages	Potential Challenges
Method A: Suzuki-Miyaura Cross-Coupling	C-C bond formation	Phenylboronic acid, Pd catalyst (e.g., Pd(PPh3)4), Base (e.g., K2CO3)	48% (for a similar system)[1]	High functional group tolerance, mild reaction conditions, commercial availability of reagents.	Catalyst cost, potential for side reactions (e.g., homocoupling, dehalogenation), achieving regioselectivity.
Method B: Stille Cross-Coupling	C-C bond formation	Phenyltributylstannane, Pd catalyst	Generally good yields	Insensitive to moisture and air.	Toxicity of organotin reagents, purification challenges.
Method C: Nucleophilic Aromatic Substitution (Hypothetical)	C-C bond formation	Phenyl Grignard or organolithium reagent	Not reported	Potentially low cost.	Low functional group tolerance, potential for multiple additions, harsh reaction conditions.

In-Depth Analysis of the Suzuki-Miyaura Cross-Coupling Approach

Based on a thorough review of the literature, the Suzuki-Miyaura cross-coupling reaction stands out as the most promising and well-documented method for the synthesis of 4-chloro-5-nitro-6-phenylpyrimidine.[1] This palladium-catalyzed reaction offers a robust and versatile platform for the formation of the key C-C bond between the pyrimidine core and the phenyl ring.

Causality Behind Experimental Choices

The success of the Suzuki-Miyaura coupling is contingent on several key factors:

• Choice of Catalyst: A palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4), is typically employed. The catalyst facilitates the oxidative addition of the palladium to the C-Cl bond, a critical step in the catalytic cycle.

• Ligand Selection: The triphenylphosphine ligands stabilize the palladium center and influence the catalyst's reactivity and stability.

• Base: A base, such as potassium carbonate, is essential for the transmetalation step, where the phenyl group is transferred from the boronic acid to the palladium catalyst.

• Solvent System: A mixture of an organic solvent (e.g., toluene, dichloromethane, methanol) is used to solubilize the reactants and facilitate the reaction.[1]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for the Suzuki-Miyaura synthesis.

Detailed Experimental Protocol: Suzuki-Miyaura Synthesis of 4-chloro-5-nitro-6-phenylpyrimidine

This protocol is adapted from a published procedure for a similar transformation.[1]

Materials:

• 4,6-dichloro-5-nitropyrimidine

• Phenylboronic acid

• Potassium carbonate (K2CO3)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4)

• Toluene (anhydrous)

• Dichloromethane (anhydrous)

• Methanol (anhydrous)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO4)

• Deionized water

Procedure:

• To a reaction flask, add 4,6-dichloro-5-nitropyrimidine (1.0 eq), phenylboronic acid (1.0 eq), and potassium carbonate (3.0 eq).

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 eq) to the flask.

• Degas a mixture of toluene, dichloromethane, and methanol and add it to the reaction flask.

• Heat the reaction mixture to 90°C and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Add water to the reaction mixture and separate the organic layer.

• Extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, dry over magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by medium pressure liquid chromatography (MPLC) to yield 4-chloro-5-nitro-6-phenylpyrimidine.

Benchmarking Against Alternative Methods

While the Suzuki-Miyaura coupling is the recommended approach, it is instructive to consider other potential methods and their limitations.

Stille Cross-Coupling

The Stille coupling utilizes organotin reagents in place of boronic acids. While often efficient, the toxicity of tin compounds and the difficulty in removing tin byproducts make this method less attractive for pharmaceutical applications.

Nucleophilic Aromatic Substitution with Organometallics

Direct substitution of a chlorine atom with a phenyl group using a Grignard or organolithium reagent is theoretically possible. However, the high reactivity of these reagents can lead to a lack of selectivity and the potential for side reactions with the nitro group. The harsh, anhydrous conditions required also limit the functional group tolerance.

Conclusion and Future Outlook

The synthesis of 4-chloro-5-nitro-6-phenylpyrimidine is most effectively and reliably achieved through a Suzuki-Miyaura cross-coupling reaction. This method offers a balance of high yield, good functional group tolerance, and the use of readily available and less toxic reagents. While other methods exist in principle, they present significant challenges that limit their practical application in a drug discovery setting. Future research may focus on the development of more active and selective catalyst systems to further improve the efficiency and reduce the cost of this important synthetic transformation.

References

• Mosquera, A., Riveiros, R., Sestelo, J. P., et al. (2008). Cross-coupling reactions of indium organometallics with 2, 5-dihalopyrimidines: Synthesis of hyrtinadine A. Organic letters, 10(17), 3745-3748. [Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]